Amaralin

• CAS: 6831-10-3

Core Science & Biosynthesis

Amaralin: Structural Elucidation, Isolation Dynamics, and Pharmacological Mechanisms of a Bioactive Sesquiterpene Lactone

Executive Summary

Sesquiterpene lactones (SLs) represent a structurally diverse and pharmacologically potent class of plant-derived secondary metabolites. Among these, Amaralin , primarily isolated from the leaves of Helenium amarum (bitterweed), stands out due to its unique pseudoguaianolide framework and significant cytotoxic and anti-inflammatory properties. As a Senior Application Scientist, I have structured this technical guide to provide drug development professionals and researchers with a comprehensive, causality-driven analysis of Amaralin. This whitepaper dissects its chemical architecture, details a self-validating isolation protocol, and elucidates the molecular mechanisms—specifically targeted alkylation—that drive its biological efficacy.

Chemical Architecture and Physicochemical Profile

Amaralin ( C15​H20​O4​ ) belongs to the pseudoguaianolide subclass of sesquiterpene lactones 1. Its core scaffold is defined by a fused 5-7 bicyclic system (an azuleno skeleton) integrated with an epoxide ring and a γ -lactone ring 1.

The defining pharmacophore of Amaralin is the exocyclic α -methylene group conjugated to the lactone carbonyl . This α -methylene- γ -lactone moiety is an electron-deficient center that serves as a highly reactive alkylating agent, a structural motif that is strictly conserved among bioactive SLs 2.

Quantitative Data Summary

Property	Value
IUPAC Name	(1S,3R,7S,9R,10S,11R,13S,14R)-14-hydroxy-1,9-dimethyl-4-methylidene-6,12-dioxatetracyclo[8.4.0.0 3,7 .0 11,13 ]tetradecan-5-one
Molecular Formula	C15​H20​O4​
Molecular Weight	264.32 g/mol
Log P (Computed)	1.7
Primary Source	Helenium amarum (Bitterweed)
Chemical Class	Sesquiterpene Lactone (Pseudoguaianolide)
Key Pharmacophore	α -methylene- γ -lactone
Biological Activity	Analgesic, Cytotoxic (KB cells in vitro, ED50 = 4.9 µg/mL), Anti-inflammatory

Isolation and Purification Methodology

The extraction of Amaralin requires a polarity-guided fractionation approach. The causality behind this workflow is rooted in differential solubility: we must separate the moderately polar target lactone from highly lipophilic plant waxes, chlorophyll, and highly polar water-soluble tannins 3.

Step-by-Step Experimental Protocol

• Biomass Preparation: Dry and mill H. amarum leaves to a fine powder to maximize the surface area for solvent penetration.

• Primary Extraction (Maceration): Macerate the biomass in 95% ethanol for 48 hours. Ethanol is chosen as an amphiphilic solvent to ensure a broad-spectrum extraction of both polar and moderately non-polar metabolites. Filter and concentrate in vacuo to yield a crude extract.

• Aqueous-Organic Partitioning: Suspend the crude ethanolic extract in water and partition with chloroform ( CHCl3​ ). Causality: This step forces moderately lipophilic SLs into the organic ( CHCl3​ ) layer, leaving highly polar glycosides and tannins in the aqueous phase 3.

• Defatting Phase: Evaporate the CHCl3​ layer, dissolve the residue in 10% aqueous methanol, and partition against n-hexane. Causality: The non-polar hexane removes interfering lipids and waxes (defatting), while the aqueous methanol selectively retains the oxygenated sesquiterpenes 3.

• Chromatographic Separation: Load the concentrated aqueous methanol fraction onto a Silica Gel G column. Elute using a gradient of chloroform and methanol (starting at 100% CHCl3​ and gradually increasing MeOH to 7.5%) 3.

• Self-Validation (TLC & Spectroscopy): Monitor eluates using Thin-Layer Chromatography (TLC) visualized with a vanillin-sulfuric acid spray. Pool fractions showing a single spot. Confirm structural integrity via 1 H-NMR (validating exocyclic methylene doublets around δ 5.5-6.5 ppm) and ESI-MS (m/z 264.32 [M+H]+ ) to ensure the system has yielded the correct metabolite 1.

• Crystallization: Recrystallize the pooled, validated fractions from a hexane-ether mixture to yield pure colorless acicular crystals of Amaralin 3.

Polarity-guided extraction and isolation workflow for Amaralin from Helenium amarum.

Molecular Mechanisms of Action

The biological activity of Amaralin is intrinsically linked to its α -methylene- γ -lactone moiety. This functional group acts as a potent electrophile, engaging in covalent binding with nucleophilic targets in the cell 4.

Causality of Action: The Michael Addition

The exocyclic double bond, conjugated with the carbonyl function of the lactone, creates an electron-deficient center highly susceptible to nucleophilic attack via Michael addition 5. In biological systems, the primary nucleophiles are the sulfhydryl (-SH) groups of cysteine residues on functional proteins and enzymes 5.

By alkylating these critical thiols, Amaralin induces steric hindrance and conformational changes in target proteins. A primary target for many SLs is the p65 subunit of the Nuclear Factor kappa B (NF- κ B) complex 2. Alkylation prevents NF- κ B from binding to DNA, thereby downregulating the transcription of pro-inflammatory cytokines and anti-apoptotic genes 2. Furthermore, SLs like Amaralin have been shown to uncouple oxidative phosphorylation and inhibit lysosomal enzymatic activity, contributing directly to their cytotoxic profile against cancer cell lines 6.

Michael addition-mediated alkylation of thiol groups leading to NF-κB inhibition.

Structure-Activity Relationship (SAR) Dynamics

The pharmacological efficacy of Amaralin is strictly governed by specific structural prerequisites:

• The Alkylating Center: The α -methylene- γ -lactone is non-negotiable. Saturation (reduction) of this double bond completely abolishes the compound's cytotoxic and allergenic properties, proving that non-covalent interactions alone are insufficient for its bioactivity 47.

• Lipophilicity and Geometry: The pseudoguaianolide skeleton provides an optimal lipophilic scaffold (log P ~1.7), allowing Amaralin to effectively cross cellular membranes and access cytosolic targets 1. The spatial orientation of the epoxide ring further influences target binding affinity by dictating the molecule's rigid 3D conformation, ensuring the electrophilic center is perfectly positioned for nucleophilic attack 4.

Conclusion & Future Perspectives

Amaralin exemplifies the profound therapeutic potential embedded within plant-derived sesquiterpene lactones. Its targeted alkylation mechanism offers a precise biochemical tool for modulating inflammatory and apoptotic pathways. For drug development professionals, future efforts should focus on synthesizing Amaralin analogs or prodrugs with optimized bioavailability and reduced off-target toxicity, while strictly retaining the critical α -methylene- γ -lactone pharmacophore.

References

• PubChem. "Amaralin | C15H20O4 | CID 100302." National Center for Biotechnology Information. 1

• ElSohly, M. A., et al. "Constituents of Helenium amarum. II. Isolation and Characterization of Heleniamarin and Other Constituents." Journal of Natural Products (ACS).3

• Janecka, A., et al. "The mode of action of sesquiterpene lactones with the exocyclic methylene group conjugated with carbonyl function." ResearchGate. 2

• PubMed. "Mode of action of sesquiterpene lactones as anti-inflammatory agents." National Institutes of Health. 6

• Royal Society of Chemistry (RSC). "Exploring sesquiterpene lactones: structural diversity and antiviral therapeutic insights." 5

• Encyclopedia MDPI. "Sesquiterpene Lactones." 4

• JoDrugs. "plants-sesquiterpene lactones." 7

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• 6. Mode of action of sesquiterpene lactones as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. JoDrugs. PLANTS-SESQUITERPENE LACTONES [jodrugs.com]

A Technical Guide to the Putative Biosynthesis of Amaralin: From Core Precursors to a Pseudoguaianolide Scaffold

Abstract

Amaralin is a structurally complex pseudoguaianolide, a subclass of sesquiterpene lactones (STLs) known for their diverse and potent biological activities. As interest in STLs as pharmaceutical lead compounds continues to grow, a deep understanding of their biosynthetic origins is paramount for enabling metabolic engineering and synthetic biology approaches. This technical guide provides a comprehensive, in-depth overview of the putative biosynthetic pathway of amaralin. While the complete enzymatic sequence has yet to be fully elucidated, this document synthesizes established principles of sesquiterpenoid metabolism with mechanistic insights to construct a robust, chemically logical pathway. We will deconstruct the synthesis from the universal C15 precursor, farnesyl pyrophosphate (FPP), through the formation of the core sesquiterpene lactone backbone, and into the key skeletal rearrangement and oxidative tailoring steps that define amaralin's unique architecture. Furthermore, this guide details the experimental methodologies and logic required to identify and functionally characterize the enzymes—primarily sesquiterpene synthases and cytochrome P450 monooxygenases—that orchestrate this elegant molecular assembly.

Introduction to Amaralin: A Bioactive Pseudoguaianolide

Amaralin is a sesquiterpene lactone distinguished by its pseudoguaianolide carbon skeleton.[1] This class of natural products is predominantly found in the Asteraceae family, one of the largest and most chemically diverse families of flowering plants.[2] The natural source of amaralin is Helenium amarum (bitter sneezeweed), a plant that has been investigated for its array of bioactive secondary metabolites.

Pseudoguaianolides are characterized by a 5/7 fused bicyclic core with a lactone ring and differ from their guaianolide precursors by the position of a key methyl group.[3] This structural nuance arises from a fascinating and pivotal biosynthetic rearrangement. The bioactivity of many pseudoguaianolides, including their anti-inflammatory and cytotoxic potential, is often attributed to the presence of reactive Michael acceptors, such as the α-methylene-γ-lactone moiety, which can covalently interact with nucleophilic residues in proteins.[4]

For drug development professionals, understanding the biosynthesis of amaralin is not merely an academic exercise. It provides the foundational knowledge required for:

• Metabolic Engineering: Enhancing the production of amaralin in its native plant or a heterologous host (e.g., yeast).

• Enzymatic Synthesis: Harnessing the specific biosynthetic enzymes as biocatalysts for in vitro production.

• Analogue Generation: Engineering the pathway to produce novel derivatives with improved efficacy or pharmacokinetic properties.

This guide will illuminate the proposed multi-stage enzymatic cascade leading to amaralin, providing a roadmap for researchers seeking to explore and exploit this intricate natural product pathway.

The Foundational Pathway: Synthesis of the Sesquiterpene Lactone Core

The biosynthesis of all sesquiterpene lactones, including amaralin, begins with the universal C15 isoprenoid precursor, farnesyl pyrophosphate (FPP).[5][6] The assembly of the characteristic lactone-containing scaffold is a masterclass in enzymatic precision, broadly occurring in three conserved stages: cyclization, oxidation, and lactonization.

Stage 1: Cyclization of Farnesyl Pyrophosphate (FPP)

The commitment of FPP to the STL pathway is catalyzed by a class of enzymes known as sesquiterpene synthases (STSs). For the vast majority of STLs, the pivotal first step is the cyclization of FPP into a germacrene A scaffold, a reaction mediated by Germacrene A Synthase (GAS) .[7] This enzyme orchestrates a complex carbocation-driven cyclization cascade, transforming the linear FPP molecule into the foundational 10-membered ring structure of germacrene A. This is a critical branch point, as the initial carbocation intermediate can be channeled by different STSs to form a wide variety of sesquiterpene skeletons.

Stage 2: Oxidation of Germacrene A

Following cyclization, the germacrene A scaffold undergoes a series of precise oxidative modifications. These reactions are almost exclusively catalyzed by Cytochrome P450 monooxygenases (CYPs), particularly from the highly versatile CYP71 clan.[7][8] A key enzyme, Germacrene A Oxidase (GAO) , performs a three-step oxidation of the C12-methyl group of germacrene A to form a carboxylic acid, yielding germacrene A acid.[7] This enzymatic step is crucial as the resulting carboxyl group is essential for the subsequent lactonization.

Stage 3: Lactonization to Form Costunolide

The hallmark feature of an STL is its lactone ring. The formation of this critical functional group is catalyzed by another CYP enzyme, Costunolide Synthase (COS) . This enzyme hydroxylates germacrene A acid at the C6 position. The resulting 6α-hydroxy-germacrene A acid is unstable and undergoes a spontaneous dehydration and cyclization (lactonization) to form the γ-lactone ring of costunolide.[7] Costunolide is a central and stable germacranolide intermediate from which a vast array of more complex STLs are derived.

The Divergence Point: A Putative Pathway to the Amaralin Skeleton

The journey from the common intermediate, costunolide, to the specific pseudoguaianolide structure of amaralin involves a series of complex and elegant enzymatic transformations. This section outlines the proposed key steps, including the defining skeletal rearrangement.

Formation of a Guaianolide Intermediate

The conversion from a germacranolide (like costunolide) to a guaianolide is the next critical step. This transformation involves an intramolecular cyclization to form the characteristic 5/7 bicyclic ring system of the guaianolides. An enzyme responsible for such a reaction, Kauniolide Synthase (KLS) , has been identified from feverfew.[7][9] KLS, a CYP, catalyzes the conversion of costunolide into the guaianolide kauniolide. It is highly probable that a similar KLS-like enzyme exists in Helenium amarum to produce a foundational guaianolide precursor.

The Key Mechanistic Shift: The Guaianolide-to-Pseudoguaianolide Rearrangement

The defining biosynthetic feature of pseudoguaianolides is the migration of a methyl group. This is hypothesized to occur via a pinacol-type rearrangement.[10][11]

The Causality of the Rearrangement: The proposed mechanism begins with the oxidation of the guaianolide precursor, likely creating a hydroxyl group at C4 or an epoxide across the C4-C5 bond. An acid-catalyzed or enzyme-mediated opening of the epoxide or protonation of the hydroxyl group generates a tertiary carbocation at C5.[10] This unstable intermediate is then stabilized by a 1,2-hydride or, more critically for pseudoguaianolides, a 1,2-methyl shift from the adjacent C4 to C5. This migration event is what fundamentally differentiates the pseudoguaianolide skeleton from the guaianolide skeleton, moving the methyl group from C4 to C5 and establishing the final core structure.[12][13] Theoretical and synthetic studies have provided strong support for the feasibility of this cationic rearrangement cascade.[12]

A Putative Pathway to Amaralin: Final Tailoring Steps

Once the pseudoguaianolide skeleton is formed, a series of "tailoring" reactions are required to produce the final structure of amaralin. Based on amaralin's chemical structure, which features an epoxide and a hydroxyl group at specific positions, the following steps are proposed:

• Pseudoguaianolide Precursor Formation: A KLS-like enzyme converts costunolide to a guaianolide intermediate, which then undergoes the pivotal rearrangement to a pseudoguaianolide core.

• Hydroxylation: A specific, yet-to-be-identified CYP enzyme catalyzes the hydroxylation of the pseudoguaianolide core at the C8 position. The stereospecificity of this reaction is critical and is strictly controlled by the enzyme's active site.

• Epoxidation: A second, distinct CYP enzyme likely catalyzes the epoxidation across the C1-C10 double bond to install the final functional group of amaralin.

The complete putative pathway is visualized in the diagram below.

Caption: Putative biosynthetic pathway of Amaralin from FPP.

Key Enzyme Families: The Molecular Machinery

Two primary enzyme superfamilies are the master architects of amaralin biosynthesis: sesquiterpene synthases and cytochrome P450s.

Sesquiterpene Synthases (STSs)

STSs are the gatekeepers, directing FPP from primary metabolism into the vast landscape of sesquiterpenoid secondary metabolism. Their catalytic prowess lies in their ability to generate and then precisely control highly reactive carbocation intermediates within a hydrophobic active site, leading to a specific cyclized product like germacrene A.

Cytochrome P450 Monooxygenases (CYPs)

If STSs build the foundation, CYPs are the sculptors that create the final masterpiece. These heme-thiolate proteins are renowned for their ability to catalyze the regio- and stereospecific oxidation of a wide range of substrates.[8][14] In the amaralin pathway, they are proposed to be involved in at least four critical stages:

• Oxidation of Germacrene A (GAO)

• Lactone Formation (COS)

• Guaianolide Formation (KLS-like)

• Final Hydroxylation and Epoxidation

The incredible diversity of STLs seen in nature is a direct result of the evolutionary expansion and functional divergence of the CYP superfamily.

Enzyme/Step	Enzyme Class	Substrate	Product	Function
GAS	Sesquiterpene Synthase	Farnesyl-PP	Germacrene A	Commits precursor to STL pathway; forms core ring
GAO	Cytochrome P450 (CYP71)	Germacrene A	Germacrene A Acid	Installs carboxyl group required for lactonization
COS	Cytochrome P450 (CYP71)	Germacrene A Acid	Costunolide	Catalyzes hydroxylation leading to lactone ring formation
KLS-like	Cytochrome P450 (CYP71)	Costunolide	Guaianolide	Catalyzes cyclization to form the 5/7 bicyclic core
Rearrangement	(Enzyme-mediated)	Guaianolide	Pseudoguaianolide	Defining step : 1,2-methyl shift to form 5/7 core
Hydroxylase	Cytochrome P450	Pseudoguaianolide	8-OH-Pseudoguaianolide	Adds hydroxyl group at C8
Epoxidase	Cytochrome P450	8-OH-Pseudoguaianolide	Amaralin	Adds final epoxide functional group
Table 1: Summary of Proposed Enzymes and Intermediates in Amaralin Biosynthesis.

Experimental Strategies for Pathway Elucidation

Validating the putative pathway for amaralin biosynthesis requires a systematic, multi-disciplinary approach. The strategy described here is a self-validating system, where each step provides the foundation for the next, from gene discovery to in planta verification.

Gene Discovery via Transcriptomics

The search for the specific Helenium amarum genes begins with transcriptomics. The underlying principle is that genes involved in the biosynthesis of a specific metabolite will be highly expressed in the tissues and at the developmental stages where that metabolite accumulates.

Experimental Rationale: By comparing the transcriptomes (via RNA-seq) of amaralin-rich tissues (e.g., glandular trichomes on young leaves) with tissues that do not produce amaralin, one can identify a set of differentially expressed genes. Candidate genes encoding STSs and CYPs can then be shortlisted from this dataset based on sequence homology to known STL biosynthetic enzymes.

Functional Characterization via Heterologous Expression

Identifying a candidate gene is only the first step; its function must be experimentally verified. The most robust method for this is heterologous expression, where the candidate gene is expressed in a host organism that does not natively produce STLs. Nicotiana benthamiana is an excellent choice for plant CYPs, as it provides the necessary membrane environment and redox partners for the P450s to be active.

Protocol 5.2.1: Heterologous Expression and Functional Assay of a Candidate CYP in N. benthamiana

This protocol outlines the transient co-expression of a candidate CYP with the gene(s) for its required substrate to validate its function.

Step 1: Vector Construction

• Amplify the full-length coding sequence of the candidate H. amarum CYP gene from cDNA.

• Clone the amplified sequence into a plant expression vector (e.g., pEAQ-HT) under the control of a strong constitutive promoter (e.g., CaMV 35S).

• Similarly, prepare expression vectors for the enzymes required to produce the putative substrate (e.g., GAS, GAO, COS, and a KLS-like enzyme).

Step 2: Agrobacterium Transformation

• Transform competent Agrobacterium tumefaciens (e.g., strain GV3101) with each of the prepared expression vectors.

• Select for transformed colonies on appropriate antibiotic-containing media.

• Grow liquid cultures of each transformed Agrobacterium strain.

Step 3: Agroinfiltration

• Harvest and resuspend each Agrobacterium culture in infiltration buffer (e.g., 10 mM MES, 10 mM MgCl₂, 200 µM acetosyringone). Adjust the optical density (OD₆₀₀) to ~0.5.

• For the functional assay, create a mixed culture of Agrobacterium containing the vectors for the substrate-producing enzymes and the candidate CYP.

• Using a needleless syringe, infiltrate the bacterial suspension into the abaxial side of the leaves of 4-5 week old N. benthamiana plants.

Step 4: Metabolite Extraction and Analysis

• After 5-7 days of incubation, harvest the infiltrated leaf patches.

• Flash-freeze the tissue in liquid nitrogen and grind to a fine powder.

• Extract the metabolites using an appropriate organic solvent (e.g., ethyl acetate), spiked with an internal standard.

• Concentrate the extract and analyze it using Liquid Chromatography-Mass Spectrometry (LC-MS).

Step 5: Data Interpretation (Self-Validation)

• A successful functional validation is confirmed if a new peak, corresponding to the mass of the expected oxidized product, appears only in the chromatograms from leaves infiltrated with the full set of genes (substrate-producing enzymes + candidate CYP) and is absent in all negative controls (e.g., infiltration with substrate genes only). The structure of the product can be confirmed by comparison to an authentic standard or by NMR analysis if sufficient material is produced.

Caption: Experimental workflow for biosynthetic gene discovery.

Conclusion and Future Perspectives

The biosynthesis of amaralin represents a sophisticated enzymatic pathway, culminating in a molecule of significant structural complexity and potential pharmacological value. While the early steps involving the conversion of FPP to the germacranolide intermediate costunolide are well-established, the subsequent transformations to the pseudoguaianolide skeleton of amaralin remain putative. The proposed pathway, centered on a key guaianolide-to-pseudoguaianolide rearrangement and finalized by specific CYP-mediated oxidations, provides a chemically sound and experimentally testable model.

The future of this field lies in the definitive elucidation of this pathway. The experimental strategies outlined herein, combining transcriptomics, heterologous expression, and robust analytical chemistry, provide a clear path toward identifying and characterizing the complete suite of enzymes responsible for amaralin biosynthesis in Helenium amarum. Success in this endeavor will not only solve a fascinating biochemical puzzle but will also unlock the potential for the sustainable, scalable production of amaralin and its derivatives through metabolic engineering, paving the way for next-generation drug discovery and development.

References

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• 7. Frontiers | Identification and characterization of CYP71 subclade cytochrome P450 enzymes involved in the biosynthesis of bitterness compounds in Cichorium intybus [frontiersin.org]
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Elucidating the Mechanism of Action of Novel Compounds in Mammalian Cells: A Technical Guide Exemplified by Amaralin

Abstract

The discovery of novel bioactive compounds, such as the natural product amaralin, presents a critical challenge and opportunity in drug development. A thorough understanding of a compound's mechanism of action (MoA) is paramount for assessing its therapeutic potential and predicting potential toxicities.[1][2][3] This guide provides a comprehensive, technically-focused framework for the systematic elucidation of the MoA of uncharacterized small molecules in mammalian cells, using the hypothetical investigation of amaralin as a practical exemplar. We will detail a multi-phase experimental strategy, from initial target identification and validation to the dissection of downstream signaling pathways and the characterization of cellular phenotypes. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed protocols to navigate the complexities of MoA studies.

Phase 1: Target Identification and Validation

The foundational step in characterizing a novel compound is to identify its direct molecular target(s).[4] This process can be approached through a combination of computational and experimental strategies.

Initial Target Hypothesis Generation

Given that amaralin is a natural product, its structural complexity can be leveraged for computational target prediction.[5][6][7] In silico methods, such as those based on ligand shape similarity, pharmacophore modeling, and machine learning algorithms, can screen amaralin's structure against databases of known protein targets to generate a preliminary list of high-probability candidates.[8][9]

For our hypothetical investigation of amaralin, let us assume that computational screening predicts a high binding affinity for Mitogen-Activated Protein Kinase Kinase 1 (MEK1) , a key component of the MAPK/ERK signaling pathway, which is frequently dysregulated in cancer.[10]

Concurrently, experimental approaches such as affinity purification coupled with mass spectrometry (AP-MS) offer an unbiased method for target identification.[11][12][13] This involves immobilizing a derivative of amaralin onto a solid support to "pull down" its binding partners from cell lysates.[14][15]

Caption: Workflow for generating a target hypothesis for amaralin.

Target Validation: Surface Plasmon Resonance (SPR)

Once a primary target is hypothesized (in this case, MEK1), direct binding must be confirmed and quantified. Surface Plasmon Resonance (SPR) is a powerful, label-free technique for studying biomolecular interactions in real-time.[16][17][18] It provides precise data on binding affinity (KD), as well as association (ka) and dissociation (kd) rate constants.[19]

• Immobilization of Ligand:

  • Recombinantly express and purify human MEK1 protein.

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the sensor surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC).

  • Immobilize MEK1 to the activated surface by injecting the protein at a concentration of 20 µg/mL in 10 mM sodium acetate, pH 5.0, until the desired immobilization level is reached.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

• Analyte Binding Analysis:

  • Prepare a dilution series of amaralin (the analyte) in a suitable running buffer (e.g., HBS-EP+ buffer). Concentrations should span a range from at least 10-fold below to 10-fold above the expected KD.

  • Inject the amaralin solutions over the MEK1-functionalized surface and a reference flow cell (without MEK1) to subtract non-specific binding.

  • Monitor the binding events in real-time, recording the association and dissociation phases.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate ka, kd, and KD.

Amaralin Concentration (nM)	Response Units (RU) at Equilibrium
1.0	15.2
5.0	60.8
10.0	95.3
25.0	155.4
50.0	180.1
100.0	195.7
Calculated KD	12.5 nM

This hypothetical data suggests a high-affinity interaction between amaralin and MEK1, validating it as a direct target.

Phase 2: Elucidation of Downstream Signaling Pathways

With MEK1 validated as a direct target, the next logical step is to investigate the functional consequences of this interaction on its downstream signaling pathway. MEK1 is a kinase that phosphorylates and activates ERK1/2. Therefore, we hypothesize that amaralin will inhibit the phosphorylation of ERK1/2.

Western Blot Analysis of Pathway Modulation

Western blotting is a cornerstone technique for analyzing changes in protein expression and post-translational modifications, such as phosphorylation.[20][21][22] By treating cells with amaralin and probing for both total and phosphorylated forms of ERK1/2, we can directly assess its inhibitory activity.[10][23]

• Cell Culture and Treatment:

  • Seed a human cancer cell line with a constitutively active MAPK/ERK pathway (e.g., HCT116) in 6-well plates.

  • Once cells reach 70-80% confluency, treat them with varying concentrations of amaralin (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 2 hours).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA protein assay.

  • Normalize all samples to the same protein concentration and add Laemmli sample buffer.[21] Boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Separate 20 µg of protein per sample on a 10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-ERK1/2 (Thr202/Tyr204).

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing:

  • To ensure equal protein loading, strip the membrane and re-probe with primary antibodies for total ERK1/2 and a loading control (e.g., GAPDH).

Caption: Amaralin's proposed mechanism of inhibiting the MAPK/ERK pathway.

Phase 3: Cellular Phenotypic Analysis

The final phase connects the molecular mechanism to a quantifiable cellular outcome. Since the MAPK/ERK pathway is a critical regulator of cell survival, its inhibition by amaralin is hypothesized to induce apoptosis (programmed cell death).

Quantifying Apoptosis with a Caspase-3/7 Activity Assay

Caspase-3 and Caspase-7 are key executioner caspases in the apoptotic cascade. Measuring their activity provides a reliable and quantifiable readout of apoptosis induction.[24][25] Luminescent or fluorescent assays, such as the Caspase-Glo® 3/7 assay, offer a sensitive and high-throughput method for this purpose.[26][27][28]

• Cell Seeding and Treatment:

  • Seed cells in a 96-well white-walled plate.

  • Treat cells with a dose-response range of amaralin for a relevant time period (e.g., 24 hours). Include a positive control (e.g., staurosporine) and a vehicle control.

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the reagent directly to each well containing 100 µL of cell culture medium.

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Measurement and Data Analysis:

  • Incubate the plate at room temperature for 1-3 hours.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the fold change in caspase activity relative to the vehicle-treated control.

Amaralin Concentration (nM)	Caspase-3/7 Activity (Fold Change vs. Control)
0 (Vehicle)	1.0
10	1.8
50	4.5
100	8.2
250	12.6
500	13.1
Calculated EC50	65 nM

This data would demonstrate that amaralin induces apoptosis in a dose-dependent manner, consistent with its inhibition of the pro-survival MAPK/ERK pathway.

Caption: Summary of amaralin's mechanism from target binding to cellular effect.

Conclusion and Future Directions

This guide has outlined a systematic and robust strategy for elucidating the mechanism of action of a novel compound, using amaralin as a working example. Through a phased approach encompassing target identification, pathway analysis, and phenotypic characterization, we have constructed a cohesive and evidence-based model of its biological function. The hypothetical data presented suggests that amaralin is a potent inhibitor of MEK1, leading to the suppression of ERK1/2 phosphorylation and the subsequent induction of apoptosis.

Future work would involve validating these findings in more complex models, such as 3D spheroids and in vivo animal models, and exploring potential off-target effects through broader proteomic and transcriptomic profiling.[2][29] This comprehensive approach ensures a deep understanding of a compound's MoA, which is essential for its successful translation into a therapeutic candidate.

References

• Moumbock, A. F. A., et al. (2019). Current computational methods for predicting protein interactions of natural products. Computational and Structural Biotechnology Journal, 17, 1367–1376. [Link]

• Xie, J., et al. (2021). Affinity-based target identification for bioactive small molecules. RSC Chemical Biology, 2(4), 1083-1100. [Link]

• Lomenick, B., et al. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

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• Zhang, C., et al. (2024). Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. Molecules, 29(15), 3424. [Link]

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• Koutsoukas, A., et al. (2016). Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction. Molecules, 21(8), 1047. [Link]

• Moumbock, A. F. A., et al. (2019). Current computational methods for predicting protein interactions of natural products. Computational and Structural Biotechnology Journal, 17, 1367-1376. [Link]

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• Ferguson, L. J., & Tona, A. (2019). Small molecule target identification using photo-affinity chromatography. Methods in Enzymology, 624, 29-51. [Link]

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Amaralin (C₁₅H₂₀O₄): A Technical Guide for Researchers

Introduction

Amaralin is a naturally occurring sesquiterpene lactone, a class of secondary metabolites known for their diverse and potent biological activities.[1] First isolated from Helenium amarum (Raf.) H. Rock, commonly known as bitterweed or bitter sneezeweed, Amaralin has garnered interest for its potential pharmacological properties.[2] This technical guide provides a comprehensive overview of the molecular and physical properties of Amaralin, its isolation, and its known biological activities, designed for researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties of Amaralin

Amaralin is a crystalline solid with the molecular formula C₁₅H₂₀O₄. Its molecular weight has been calculated to be 264.32 g/mol .[3] A summary of its known and computed physicochemical properties is presented in Table 1. It is important to note that while some experimental data is available, many of the listed properties are computed and await experimental verification.

Table 1: Physicochemical Properties of Amaralin

Property	Value	Source
Molecular Formula	C₁₅H₂₀O₄	PubChem[3]
Molecular Weight	264.32 g/mol	PubChem[3]
IUPAC Name	(3aR,4S,7R,8S,9aS)-4-hydroxy-7,9a-dimethyl-3-methylene-3a,4,5,6,7,8,9,9a-octahydroazuleno[6,5-b]furan-2(3H)-one	PubChem[3]
Melting Point	196-198 °C	Lucas et al., 1964[2]
Appearance	Crystalline solid	General property of sesquiterpene lactones
Solubility	Lipophilic	General property of sesquiterpene lactones[1]
XLogP3	1.7	PubChem (Computed)[3]

Spectroscopic Data:

Detailed experimental spectroscopic data (¹H-NMR, ¹³C-NMR, IR, MS) for Amaralin are reported in the primary literature.[2] However, access to the full text of this foundational study is limited. Researchers are advised to consult the original publication for comprehensive spectral assignments. For reference, the PubChem database provides the following structural information:

• SMILES: C[C@H]1O[C@H]2C=C)C(C)(C)O">C@HC1

• InChI: InChI=1S/C15H20O4/c1-6-9-5-10(2)14(18)19-13(9)15(3,4)17-12(15)8-7(1)11(6)16/h1,7-10,12-13H,5H2,2-4H3/t7-,8+,9-,10+,12+,13-,15+/m1/s1[3]

Isolation and Purification

Amaralin is a natural product found within the plant Helenium amarum. This plant is also a known source of other sesquiterpene lactones such as aromaticin and tenulin.[2] The isolation of Amaralin typically involves the extraction of the plant material followed by chromatographic separation.

General Workflow for Isolation of Sesquiterpene Lactones

The following is a generalized protocol for the isolation of sesquiterpene lactones from plant sources, which can be adapted for the specific isolation of Amaralin.

Caption: Generalized workflow for the isolation of Amaralin.

Step-by-Step Methodology:

• Plant Material Preparation: The aerial parts of Helenium amarum are collected, dried, and finely powdered to increase the surface area for efficient extraction.

• Extraction: The powdered plant material is subjected to solvent extraction, typically using a polar solvent like methanol or ethanol, to isolate a broad range of secondary metabolites, including sesquiterpene lactones.

• Concentration: The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Liquid-Liquid Partitioning: The crude extract is then subjected to liquid-liquid partitioning. This step helps in the preliminary separation of compounds based on their polarity. For lipophilic compounds like sesquiterpene lactones, a solvent system such as hexane-water or ethyl acetate-water is commonly employed. The sesquiterpene lactones will preferentially partition into the organic phase.

• Chromatographic Separation: The enriched organic phase is then subjected to column chromatography over silica gel. A gradient elution with a non-polar solvent (e.g., hexane) and a progressively more polar solvent (e.g., ethyl acetate) is used to separate the different compounds.

• Fraction Analysis and Purification: The collected fractions are monitored by Thin Layer Chromatography (TLC). Fractions containing the compound of interest, identified by its specific Rf value, are pooled. Further purification to obtain pure Amaralin can be achieved using preparative TLC or High-Performance Liquid Chromatography (HPLC).

Biological Activity and Potential Applications

The primary reported biological activity of Amaralin is its analgesic effect.[2] This finding suggests that Amaralin may have potential applications in pain management.

Analgesic Activity

In a study by Lucas et al. (1964), Amaralin was identified as the active compound responsible for the analgesic properties of Helenium amarum extracts. The study reported that the analgesic activity was observed in mouse models.[2] The exact mechanism of action for Amaralin's analgesic effect has not been fully elucidated and warrants further investigation.

General Biological Activities of Sesquiterpene Lactones

Sesquiterpene lactones as a class are known to exhibit a wide range of biological activities, including:

• Anti-inflammatory effects: Many sesquiterpene lactones have demonstrated potent anti-inflammatory properties.

• Antimicrobial and Antifungal activity: They can inhibit the growth of various bacteria and fungi.

• Cytotoxic and Anti-cancer activity: Certain sesquiterpene lactones have shown promise as anti-cancer agents due to their ability to induce apoptosis in cancer cells.

Further research is required to determine if Amaralin possesses any of these other biological activities.

Future Directions

Amaralin presents an interesting lead compound for further investigation. Key areas for future research include:

• Comprehensive Spectroscopic Analysis: A complete and publicly available dataset of Amaralin's NMR, IR, and MS spectra would be invaluable for the scientific community.

• Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways involved in Amaralin's analgesic activity is a crucial next step.

• Broader Biological Screening: A comprehensive screening of Amaralin for other biological activities, such as anti-inflammatory, antimicrobial, and anti-cancer effects, could reveal new therapeutic potentials.

• Synthesis and Analogue Development: The total synthesis of Amaralin and the creation of structural analogues could lead to the development of more potent and selective therapeutic agents.

Conclusion

Amaralin, a sesquiterpene lactone from Helenium amarum, is a natural product with demonstrated analgesic properties. While initial studies have laid the groundwork, a significant opportunity exists for further research to fully characterize its physicochemical properties, elucidate its mechanism of action, and explore its full therapeutic potential. This technical guide serves as a foundational resource to stimulate and support future investigations into this promising natural compound.

References

• Lucas, R. A., Rovinski, S., Kiesel, R. J., & MacPhillamy, H. B. (1964). A New Sesquiterpene Lactone with Analgesic Activity from Helenium amarum (Raf.) H. Rock. The Journal of Organic Chemistry, 29(6), 1549–1554. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 100302, Amaralin. Retrieved from [Link].

• Wikipedia contributors. (2023, November 28). Sesquiterpene lactone. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

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A Technical Guide to the Pharmacological Properties of Phytochemicals from Amaranthus Species

Authoritative Note: Initial searches for the phytochemical "amaralin" yielded a chemical identifier with no associated pharmacological data. It is highly probable that the query refers to Amaranthin or the broader class of bioactive compounds found within the plant genus Amaranthus . This guide has been structured to address this likely intent, providing a comprehensive overview of the well-documented phytochemicals from Amaranthus spp. and their significant pharmacological activities.

Executive Summary

The genus Amaranthus, comprising over 70 species, is a rich source of diverse phytochemicals with significant potential for nutraceutical and pharmaceutical development. For centuries, these plants have been utilized in traditional medicine to treat a variety of ailments. Modern scientific investigation has identified a plethora of bioactive constituents, including betacyanins (such as amaranthin), phenolic compounds (rutin, quercetin), squalene, and various flavonoids and alkaloids. These compounds exhibit a wide range of pharmacological effects, most notably antioxidant, anti-inflammatory, hepatoprotective, and antimicrobial activities. This technical guide synthesizes the current understanding of these properties, delves into their underlying mechanisms of action, provides validated experimental protocols for their evaluation, and discusses future directions for drug discovery and development.

Introduction to Key Amaranthus Phytochemicals

The therapeutic potential of Amaranthus species is attributed to their complex phytochemical matrix.[1][2] While hundreds of compounds have been identified, several classes are of primary pharmacological interest.

• Betacyanins: These are nitrogen-containing pigments responsible for the vibrant red-violet colors in many Amaranthus species. The most characteristic betacyanin is amaranthin .[2][3] These compounds are recognized for their potent antioxidant properties.[4]

• Phenolic Compounds & Flavonoids: Amaranthus leaves and seeds are abundant in phenolics and flavonoids like rutin and quercetin .[1][3] These molecules are powerful antioxidants and contribute significantly to the anti-inflammatory effects of the plant extracts.

• Squalene: Uniquely, Amaranthus seeds are a major plant-based source of squalene, a triterpene that is a superior antioxidant.[1][5] Squalene is known for its cardioprotective, anti-cancer, and hypercholesterolemic benefits.[1][6]

• Other Constituents: The genus also contains a variety of saponins, steroids, terpenoids, and alkaloids that contribute to its broad spectrum of biological activities.[2][7]

Core Pharmacological Properties & Mechanistic Insights

The synergistic action of these phytochemicals results in a range of demonstrable pharmacological effects.

Potent Antioxidant Activity

The high concentration of phenolics, flavonoids, and betacyanins makes Amaranthus a powerful source of antioxidants.[1][8] These compounds protect against cellular damage caused by free radicals and reactive oxygen species (ROS), which are implicated in numerous degenerative disorders.[1]

Mechanism of Action: The primary antioxidant mechanism involves the donation of hydrogen atoms or electrons by the phytochemicals to neutralize free radicals. Flavonoids like rutin and quercetin are particularly effective radical scavengers.[1] Squalene also exhibits significant antioxidant capabilities.[1][6] This activity is foundational to many of the other observed pharmacological benefits, including hepatoprotective and anti-inflammatory effects.

Anti-inflammatory Effects

Extracts from Amaranthus have been shown to possess significant anti-inflammatory properties.[6][7] This is crucial for managing chronic inflammatory diseases.

Mechanism of Action: The anti-inflammatory action is linked to the inhibition of pro-inflammatory enzymes and signaling pathways. For instance, certain extracts have demonstrated prostaglandin synthesis inhibitory activity, suggesting a mechanism similar to non-steroidal anti-inflammatory drugs (NSAIDs).[7] The phytochemicals likely downregulate inflammatory mediators by interfering with signaling cascades such as the nuclear factor kappa B (NF-κB) pathway, a central regulator of inflammation.

The following diagram illustrates the proposed mechanism by which Amaranthus phytochemicals may inhibit the NF-κB inflammatory pathway.

Caption: Proposed inhibition of the NF-κB inflammatory pathway by Amaranthus phytochemicals.

Hepatoprotective Activity

Several studies have confirmed the hepatoprotective effects of Amaranthus extracts against liver damage induced by toxins like carbon tetrachloride (CCl4) and paracetamol.[6][9]

Mechanism of Action: The hepatoprotective mechanism is strongly linked to the antioxidant properties of the plant's flavonoids and phenolic compounds.[9] These phytochemicals stabilize cell membranes and reduce oxidative stress within hepatic cells, thereby preventing toxin-induced liver injury.[6] The high squalene content may also contribute to this liver-protective action.[6]

Antimicrobial and Antiviral Effects

Various Amaranthus species have demonstrated broad-spectrum activity against both bacteria and fungi.[4][6]

Mechanism of Action: The antimicrobial effects are attributed to a combination of constituents, including alkaloids, terpenoids, and saponins.[6] These compounds can disrupt microbial cell membranes, inhibit essential enzymes, or interfere with microbial growth. For example, a specific antimicrobial peptide with strong activity against E. coli has been isolated from Amaranthus tricolor.[4][6]

Methodologies for Pharmacological Evaluation

To validate the therapeutic claims, standardized and robust experimental protocols are essential. The following section details methodologies for assessing the core pharmacological properties of Amaranthus extracts or their isolated phytochemicals.

Protocol: DPPH Radical Scavenging Assay (Antioxidant Activity)

This is a common and reliable method to determine the in vitro antioxidant capacity.

Principle: The stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH) has a deep violet color. In the presence of an antioxidant that can donate an electron or hydrogen atom, the DPPH is reduced to a colorless or pale yellow hydrazine, and the color change is measured spectrophotometrically.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a series of dilutions of the Amaranthus extract/phytochemical (e.g., 10-100 µg/mL) in methanol. Ascorbic acid is used as a positive control.

• Reaction Mixture: In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each sample dilution. A blank well should contain 100 µL of methanol and 100 µL of DPPH.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_blank - A_sample) / A_blank] x 100

• IC50 Determination: Plot the scavenging percentage against the sample concentration to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Standard experimental workflow for the DPPH antioxidant assay.

Protocol: In Vivo Hepatoprotective Assay (CCl4-Induced Model)

This animal model is widely used to evaluate the liver-protective effects of test compounds.

Principle: Carbon tetrachloride (CCl4) is metabolized in the liver to the highly reactive trichloromethyl free radical (•CCl3), which initiates lipid peroxidation and causes severe liver damage. A hepatoprotective agent will mitigate this damage, which can be assessed by measuring serum biochemical markers and histological analysis.

Step-by-Step Protocol:

• Animal Acclimatization: Acclimatize Wistar albino rats (150-200g) for one week under standard laboratory conditions.

• Grouping: Divide animals into four groups (n=6 per group):

  • Group I (Normal Control): Receives vehicle only (e.g., olive oil).

  • Group II (Toxicant Control): Receives CCl4 (1 mL/kg, 1:1 in olive oil, intraperitoneally).

  • Group III (Test Group): Receives Amaranthus extract/phytochemical orally for 7 days, followed by a single dose of CCl4 on the 7th day.

  • Group IV (Standard Control): Receives a standard hepatoprotective drug (e.g., Silymarin) orally for 7 days, followed by CCl4.

• Sample Collection: 24 hours after CCl4 administration, collect blood via retro-orbital puncture for serum separation. Euthanize animals and excise the liver.

• Biochemical Analysis: Measure serum levels of liver function enzymes: Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), and Alkaline Phosphatase (ALP).

• Histopathology: Fix a portion of the liver in 10% formalin, process for paraffin embedding, section, and stain with Hematoxylin and Eosin (H&E) for microscopic examination.

• Analysis: Compare the biochemical and histological data of the test group with the toxicant control group. A significant reduction in enzyme levels and preserved liver architecture indicates hepatoprotective activity.

Summary of Quantitative Data

The following table summarizes representative phytochemical content and antioxidant activity data for different Amaranthus species, providing a basis for comparison and selection for further research.

Species	Key Phytochemicals	Total Polyphenol Content (mg GAE/100g)	DPPH Scavenging Activity (%)	Reference
A. hybridus	Phytate, Polyphenols	30.79	93.35	[8]
A. cruentus	Flavonoids	-	-	[8]
A. caudatus	Tannins	-	-	[8]
A. tricolor	Phenolic acids, Flavonoids	-	High	[10]

Data presented are illustrative and can vary based on cultivar, growing conditions, and extraction method. GAE = Gallic Acid Equivalents.

Future Directions & Drug Development Potential

The phytochemicals of the Amaranthus genus present a compelling case for further research and development. While a substantial body of in vitro and in vivo evidence supports their pharmacological properties, several areas require focused investigation:

• Bioavailability & Pharmacokinetics: Understanding the absorption, distribution, metabolism, and excretion (ADME) of key compounds like amaranthin and squalene is critical for translating preclinical findings into clinical applications.

• Isolation and Lead Optimization: Isolating individual bioactive compounds and using them as scaffolds for semi-synthetic modification could lead to the development of novel drugs with enhanced potency and specificity.

• Clinical Trials: Rigorous, well-designed clinical trials are necessary to validate the efficacy and safety of standardized Amaranthus extracts for specific conditions, such as chronic inflammation or metabolic disorders.

• Nutraceutical Formulation: Given their rich nutritional and phytochemical profile, Amaranthus species are prime candidates for the development of functional foods and evidence-based nutraceuticals.[1][4]

References

• Tan, T., Li, F., Xing, J., Chen, J., Zhang, J., & Li, D. (2019). Rediscovering the therapeutic potential of Amaranthus species: A review. Journal of Ethnopharmacology. Available at: [Link]

• Kumar, A., Kumar, A., Kumar, A., Kumar, A., & Kumar, A. (2024). Phytochemical and pharmacological aspects of genus Amaranthus. Fitoterapia. Available at: [Link]

• Abir, T., & Ahmad, S. (2021). Phytochemical, Nutritional and Pharmacological Potentialities of Amaranthus spinosus Linn.: A review. ResearchGate. Available at: [Link]

• Paśko, P., Sajewicz, M., Gorinstein, S., & Zachwieja, L. (2022). The Dual Nature of Amaranth—Functional Food and Potential Medicine. PMC - NIH. Available at: [Link]

• Kumar, B. S. A., Lakshman, K., Jayaveera, K. N., & Kumar, D. V. (2014). Pharmacological Actions and Phytoconstituents of Amaranthus spinosus Linn: A Review. Impactfactor. Available at: [Link]

• Jetir. (2023). “AMARANTH SPECIES: A PHARMACOLOGICAL OVERVIEW AND APPLICATIONS”. Jetir.Org. Available at: [Link]

• Stevanović, A., Petrović, B., Sekulić, L., Šarčević-Todosijević, M., & Bošković, Z. (2024). Phytopharmacological profile, nutritional value and amaranthine content of Amaranthus and their. Notulae Botanicae Horti Agrobotanici Cluj-Napoca. Available at: [Link]

• Akin-idowu, P. E., Adebo, U. A., & Olatunji, T. L. (2017). Phytochemical Content and Antioxidant Activity of Five Grain Amaranth Species. Journal of Food and Nutrition Research. Available at: [Link]

• CIBTech. (n.d.). PHARMACOLOGICAL AND PHYTOCHEMICAL PROPERTIES OF AMARANTHUS (AMARANTHACEAE). CIBTech. Available at: [Link]

• Kumar, B. S. A., Lakshman, K., Jayaveera, K. N., & Kumar, D. V. (2014). Pharmacological Actions and Phytoconstituents of Amaranthus spinosus Linn: A Review. ResearchGate. Available at: [Link]

• Domagała, D., Cichoń, N., & Szopa, A. (2023). Antioxidant and Antimicrobial Effects of Baby Leaves of Amaranthus tricolor L. Harvested as Vegetable in Correlation with Their Phytochemical Composition. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

HPLC-UV method for amaralin quantification and analysis

Note on the Analyte: Amaralin vs. Amaranth

Initial literature searches for a compound named "amaralin" did not yield specific analytical methods or physicochemical data. However, "amaranth" is a well-documented synthetic azo dye (also known as E123, FD&C Red No. 2) with extensive applications and established analytical protocols. This application note has been developed under the assumption that the intended analyte is amaranth . The methodologies and principles described herein are specific to the synthetic dye amaranth and have been compiled from authoritative sources.

Application Note: A Validated HPLC-UV Method for the Quantification of Amaranth in Aqueous Matrices

Introduction and Scientific Context

Amaranth (Trisodium 2-hydroxy-1-(4-sulphonato-1-naphthylazo)naphthalene-3,6-disulphonate) is a synthetic monoazo dye widely used in the food, beverage, and cosmetic industries to impart a deep red color.[1][2] Due to potential health concerns, including links to allergies and hyperactivity, its use is strictly regulated by international bodies like the European Food Safety Authority (EFSA) and the U.S. Food and Drug Administration (FDA).[3][4] Consequently, the development of robust, accurate, and reliable analytical methods for the quantification of amaranth is crucial for regulatory compliance, quality control, and ensuring consumer safety.[5]

This application note details a comprehensive High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the selective and sensitive quantification of amaranth. The method is grounded in reversed-phase chromatography, which is ideally suited for separating polar, water-soluble dyes like amaranth from complex sample matrices.[6]

Principle of the Method: Reversed-Phase HPLC-UV

The separation mechanism is based on the partitioning of the analyte between a non-polar stationary phase (a C18 column) and a polar mobile phase. Amaranth, being an anionic and polar molecule, has a limited affinity for the C18 stationary phase and would elute quickly with a highly aqueous mobile phase. To achieve retention and separation from other matrix components, the mobile phase composition is carefully controlled. An organic modifier (e.g., methanol or acetonitrile) is used to increase the mobile phase's eluotropic strength, while a buffer (e.g., ammonium acetate) is employed to maintain a consistent pH and ionic strength, ensuring reproducible retention times and peak shapes.

Quantification is achieved by monitoring the column effluent with a UV-Vis detector set to a wavelength where amaranth exhibits maximum absorbance, ensuring high sensitivity and selectivity. Amaranth has a primary absorbance maximum in the visible spectrum at approximately 520-525 nm.[1][7][8] Monitoring at this wavelength minimizes interference from many matrix components that typically absorb in the lower UV range.

Materials and Reagents

• Amaranth analytical standard: (Purity ≥ 95%)

• Methanol: HPLC grade

• Acetonitrile: HPLC grade

• Ammonium acetate: Analytical grade

• Water: Deionized (DI) or HPLC grade (resistivity >18 MΩ·cm)

• Formic acid/Acetic acid: (for pH adjustment, optional)

• Syringe filters: 0.45 µm PTFE or Nylon

• HPLC vials: 2 mL, amber (if analyte is light-sensitive)

• Solid-Phase Extraction (SPE) cartridges: C18 or anion exchange (for complex sample matrices)

Instrumentation and Chromatographic Conditions

This method was optimized for a standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

Parameter	Recommended Setting	Rationale
HPLC Column	C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µm particle size	The C18 chemistry provides the necessary hydrophobicity for retaining polar dyes like amaranth, while the column dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase A	20 mM Ammonium Acetate in Water	The buffer controls the pH, ensuring consistent ionization of the analyte's sulfonate groups, which leads to stable retention times.
Mobile Phase B	Methanol or Acetonitrile	The organic modifier is used to elute the analyte from the column. Methanol is often a good starting point for azo dyes.[2]
Elution Mode	Isocratic or Gradient	An isocratic elution with a fixed ratio (e.g., 70:30 A:B) can be sufficient for simple matrices. A gradient elution (e.g., starting at 10% B, ramping to 90% B) is superior for complex samples, providing better resolution of early-eluting interferences.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing optimal efficiency without generating excessive backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape by lowering mobile phase viscosity.
Injection Volume	20 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Detection Wavelength	523 nm	This wavelength corresponds to the absorbance maximum of amaranth in the visible region, providing high sensitivity and selectivity against many potential interfering compounds.[1][2][7][8]
Run Time	15-20 minutes	Sufficient time to elute the analyte and any late-eluting matrix components, followed by a re-equilibration step.

Protocols: From Sample to Result

Protocol 1: Preparation of Standards and Calibration Curve

A robust calibration is the foundation of accurate quantification. This protocol outlines the preparation of a stock solution and subsequent working standards.

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of amaranth analytical standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to the mark with deionized water. This solution should be stored at 4 °C and protected from light.

• Intermediate Stock Solution (100 µg/mL): Pipette 10 mL of the primary stock solution into a 100 mL volumetric flask and dilute to the mark with deionized water.

• Working Calibration Standards (e.g., 0.5 - 20 µg/mL): Prepare a series of at least five calibration standards by serial dilution of the intermediate stock solution with the mobile phase initial conditions or deionized water. A typical concentration range could be 0.5, 1.0, 5.0, 10.0, and 20.0 µg/mL.

• Calibration Curve Construction: Inject each standard in triplicate. Plot the mean peak area against the corresponding concentration. Perform a linear regression analysis. The coefficient of determination (R²) should be ≥ 0.999 for the curve to be accepted.

Protocol 2: Sample Preparation and Extraction (Liquid Matrix Example)

The goal of sample preparation is to extract the analyte from the matrix while removing interferences. For a simple aqueous matrix like a soft drink, the procedure is straightforward.

• Degassing: For carbonated beverages, degas the sample by sonication for 15-20 minutes in an ultrasonic bath.

• Dilution: Based on the expected concentration of amaranth, perform an initial dilution of the sample with deionized water to bring the analyte concentration within the calibrated linear range. A 1:10 or 1:100 dilution is a common starting point.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter directly into an HPLC vial. This step is critical to remove particulate matter that could block the column frit.

• Analysis: Inject the filtered sample into the HPLC system.

Fig 1. General workflow for sample preparation and analysis.

Method Validation: Ensuring Trustworthiness and Reliability

Every analytical method must be validated to ensure it is fit for its intended purpose. The validation protocol should adhere to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[9]

Fig 2. Key parameters for HPLC method validation.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by injecting a blank matrix (without amaranth) and a spiked matrix. The blank should show no interfering peaks at the retention time of amaranth.

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration within a given range. A minimum of five concentrations are analyzed, and the correlation coefficient (R²) should be >0.999.

• Accuracy: The closeness of the test results to the true value. It is assessed using a minimum of nine determinations over a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), spiked into a blank matrix. The mean recovery should be within 90-110%.[10][11]

• Precision: The degree of scatter between a series of measurements.

  • Repeatability (Intra-day precision): Assessed by analyzing a minimum of six replicate samples at 100% of the test concentration during the same day. The Relative Standard Deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument. The RSD should be ≤ 3%.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively. They can be estimated from the standard deviation of the response and the slope of the calibration curve. For many food dye applications, LOQs in the range of 0.05 to 0.3 µg/mL are typically achieved.[5]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2 nm in wavelength, ±2°C in temperature, ±5% in organic mobile phase composition).

Hypothetical Validation Data Summary

Validation Parameter	Acceptance Criteria	Hypothetical Result	Status
Linearity (R²)	≥ 0.999	0.9998	Pass
Range (µg/mL)	Covers expected concentrations	0.5 - 20.0	Pass
Accuracy (% Recovery)	90 - 110%	98.5% - 103.2%	Pass
Repeatability (RSD%)	≤ 2%	1.1%	Pass
Intermediate Precision (RSD%)	≤ 3%	1.8%	Pass
LOD (µg/mL)	Reportable	0.08	Pass
LOQ (µg/mL)	Reportable	0.25	Pass
Specificity	No interference at analyte Rt	No interferences observed	Pass

References

• Dyeing with extracts from Amaranth plant – an investigation in respect to mordanting procedures and fluorescence properties. (2025). Source Link: [Link]

• UV-Vis absorption spectra of 100mg L-1 amaranth before (A) and after... ResearchGate. Source Link: [Link]

• UV-Vis absorption spectra of 100mg L-1 amaranth before (A) and after... ResearchGate. Source Link: [Link]

• Evolution of UV-vis absorption spectra in the Amaranth dye (25 mg/L)... ResearchGate. Source Link: [Link]

• Spectrophotometric Determination of Amaranth Dye Using a Two-Step Green Cloud Point and Magnetic Solid-Phase Extraction Approach. (2024). MDPI. Source Link: [Link]

• Development and validation of an HPLC-UV method for determination of synthetic food colorants. (2016). ResearchGate. Source Link: [Link]

• Food Dye HPLC-DAD Method Analytical Validation: Precision and Reliability Studies, Optimized Using the Box–Behnken Experimental Design. (2025). ACS Publications. Source Link: [Link]

• Analytical and Sample Preparation Techniques for the Determination of Food Colorants in Food Matrices. (2021). PMC. Source Link: [Link]

• Development and validation of the HPLC-DAD method for the quantification of 16 synthetic dyes in various foods and the use of liquid anion exchange extraction for qualitative expression determination. (2022). PubMed. Source Link: [Link]

• Characterization and Quantification of Betacyanin Pigments from Diverse Amaranthus Species. (1998). Journal of Agricultural and Food Chemistry. Source Link: [Link]

• High-Performance Liquid Chromatography of Synthetic Food Dyes: Research Guide & Papers. PapersFlow. Source Link: [https://www.papersflow.com/subtopic/high-performance-liquid-chromatography-of-synthetic-food-dyes]([Link] chromatography-of-synthetic-food-dyes)

• Electrochemical determination of amaranth in food samples by using modified electrode. (2022). Source Link: [Link]

• Chromatographic determination of 12 dyes in meat products by HPLC-UV-DIODE array detection. (2019). ResearchGate. Source Link: [Link]

• Validation of Analytical Procedure Q2(R2). (2022). ICH. Source Link: [Link]

• Analysis of Synthetic Dyes in Food Samples by Capillary Zone Electrophoresis. Source Link: [Link]

• Amaranth as a natural food colorant source: Survey of germplasm and optimization of extraction methods for betalain pigments. (2022). Frontiers. Source Link: [Link]

• Dermal Absorption and Quantitative Analysis of Amaranth, a Cosmetic Colorant, in Rat Skin Using an In Vitro Franz Diffusion Model. (2026). Preprints.org. Source Link: [Link]

• HPLC-Based Metabolomic Analysis and Characterization of Amaranthus cruentus Leaf and Inflorescence Extracts for Their Antidiabetic and Antihypertensive Potential. (2024). PMC. Source Link: [Link]

• New eco-friendly methodology for determination of Amaranth dye in foodstuffs using diffuse reflectance spectroscopy. (2018). Royal Society of Chemistry. Source Link: [Link]

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Application Note: Standardized Protocol for Solubilizing Amaralin in DMSO for In Vitro Cell Culture Assays

Abstract

This document provides a comprehensive guide for the solubilization and application of Amaralin, a sesquiterpene lactone, for use in in vitro cell-based assays. Given that many organic compounds like Amaralin exhibit poor aqueous solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent. This note details the physicochemical properties of Amaralin, the critical considerations for using DMSO as a vehicle in cell culture, a step-by-step protocol for preparing high-concentration stock solutions, and a validated workflow for creating working dilutions for experimental use. Adherence to these protocols is critical for ensuring experimental reproducibility, minimizing solvent-induced artifacts, and generating reliable biological data.

Physicochemical Profile of Amaralin

A thorough understanding of a compound's physical and chemical properties is fundamental to its proper handling and use in experimental settings. Amaralin is a naturally occurring sesquiterpene lactone belonging to the larger class of Amaryllidaceae alkaloids, which are known for a wide range of biological activities, including anti-inflammatory and anti-tumor effects[1].

Property	Value	Source
Molecular Formula	C₁₅H₂₀O₄	[2][3][4][5]
Molecular Weight	264.32 g/mol	[2][5]
CAS Number	6831-10-3	[2][5][6]
Appearance	Solid (assumed)	General chemical knowledge
XLogP3	1.7	[5]
Solubility	Poorly soluble in water; Soluble in DMSO	Inferred from common use of DMSO for similar compounds[7][8]

The XLogP3 value of 1.7 suggests a moderate lipophilicity, which is consistent with its poor solubility in aqueous media and the need for an organic solvent like DMSO.

The Critical Role of the Vehicle: DMSO in Cell Culture

Dimethyl Sulfoxide (DMSO) is a polar, aprotic organic solvent widely regarded as a "universal solvent" for its ability to dissolve a vast range of both hydrophilic and lipophilic compounds[9]. It is the most common vehicle for delivering water-insoluble test compounds to cells in culture[7][10]. However, its use is not without consequence, and careful consideration of its effects is paramount to sound experimental design.

Rationale for Use:

• High Solubilizing Power: DMSO can effectively dissolve compounds like Amaralin, enabling the preparation of high-concentration stock solutions.

• Miscibility with Media: It is fully miscible with aqueous cell culture media, allowing for homogenous delivery of the compound to the cells.

Potential Off-Target Effects: Even at low concentrations, DMSO can exert biological effects that may confound experimental results[7][11]. These can include:

• Cytotoxicity: At concentrations above 1% (v/v), DMSO can reduce cell viability, and some sensitive cell lines may be affected by concentrations as low as 0.5%[12][13].

• Cell Differentiation: DMSO is a known inducer of differentiation in certain cell types, such as hematopoietic and embryonic stem cells[13].

• Altered Gene Expression & Cell Signaling: It can influence cellular processes, including inflammation and cell growth, independent of the dissolved compound[11][12].

Core Principle: To ensure that the observed biological effect is due to Amaralin and not the solvent, the final concentration of DMSO in the cell culture medium must be kept to a minimum (ideally ≤ 0.1% and almost always below 0.5%) and, critically, must be consistent across all experimental and control groups[7][14].

Protocol: Preparation of High-Concentration Amaralin Stock Solution

This protocol describes the preparation of a 10 mM Amaralin stock solution in 100% cell culture-grade DMSO. A high-concentration stock minimizes the volume of DMSO added to the final culture, thereby reducing solvent toxicity.

Materials:

• Amaralin powder (MW: 264.32 g/mol )

• Cell culture-grade, sterile DMSO (e.g., ATCC® 4-X™)[10]

• Sterile, conical-bottom microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

Procedure:

• Calculate Required Mass:

  • Goal: Prepare 1 mL of a 10 mM stock solution.

  • Calculation: Mass (mg) = Volume (L) × Concentration (mol/L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass = 0.001 L × 0.010 mol/L × 264.32 g/mol × 1000 mg/g = 2.64 mg

• Weighing Amaralin:

  • Tare a sterile microcentrifuge tube on the analytical balance.

  • Carefully weigh out 2.64 mg of Amaralin powder into the tube.

  • Rationale: Accurate weighing is crucial for achieving the desired final concentration. Using a sterile tube maintains the aseptic conditions required for cell culture work.

• Solubilization:

  • Using a calibrated micropipette, add 1.0 mL of 100% sterile DMSO to the tube containing the Amaralin powder.

  • Cap the tube tightly.

  • Vortex the solution for 30-60 seconds to facilitate dissolution.

  • Visually inspect the solution against a light source to ensure there are no visible particulates. If particulates remain, brief sonication in a water bath may be employed.

  • Rationale: Vortexing provides the mechanical energy needed to dissolve the compound fully. A clear solution indicates complete solubilization.

• Storage:

  • Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

  • Label each aliquot clearly with the compound name, concentration, solvent, and date.

  • Store aliquots at -20°C or -80°C, protected from light.

  • Rationale: Aliquoting prevents multiple freeze-thaw cycles, which can degrade the compound and introduce moisture into the DMSO stock. Storage at low temperatures preserves compound stability.

Experimental Workflow: From Stock to In Vitro Assay

This section outlines the standard workflow for diluting the Amaralin stock solution to final working concentrations for treating cells in a typical 96-well plate format. The key principle is to create intermediate dilutions that ensure the final DMSO concentration remains constant and non-toxic across all conditions.

Caption: Workflow for preparing Amaralin working solutions.

Protocol: Serial Dilution for Cell Treatment (Example)

Objective: To treat cells with final Amaralin concentrations of 10 µM, 5 µM, and 1 µM, while maintaining a final DMSO concentration of 0.1% in all wells.

• Thaw Stock: Thaw one aliquot of the 10 mM Amaralin stock on ice.

• Prepare Intermediate Dilutions (in 100% DMSO):

  • 10 mM: Use the stock solution directly.

  • 5 mM: Dilute the 10 mM stock 1:2 with 100% DMSO (e.g., 10 µL of 10 mM stock + 10 µL DMSO).

  • 1 mM: Dilute the 10 mM stock 1:10 with 100% DMSO (e.g., 5 µL of 10 mM stock + 45 µL DMSO).

  • Rationale: Creating intermediate stocks in 100% DMSO ensures that when they are diluted into media, they all introduce the same percentage of the solvent.

• Prepare Final Working Solutions (in Cell Culture Medium):

  • Perform a 1:1000 dilution of the intermediate stocks into pre-warmed cell culture medium.

  • For 10 µM: Add 2 µL of the 10 mM intermediate stock to 1998 µL of medium.

  • For 5 µM: Add 2 µL of the 5 mM intermediate stock to 1998 µL of medium.

  • For 1 µM: Add 2 µL of the 1 mM intermediate stock to 1998 µL of medium.

• Prepare Vehicle Control:

  • Prepare a matched vehicle control by adding 2 µL of 100% DMSO to 1998 µL of medium. This creates a 0.1% DMSO solution without the compound[14][15].

  • Rationale: The vehicle control is the most critical comparison point. It isolates the effect of the solvent from the effect of the compound, ensuring that any observed cellular response is due to Amaralin itself[7][16].

• Cell Treatment:

  • Aspirate the old medium from the cells.

  • Add the final working solutions (and the vehicle control solution) to the appropriate wells of your cell culture plate.

  • Include an "untreated" control group that receives fresh medium only[16].

Caption: Logical relationships of essential controls in an assay.

Best Practices and Troubleshooting

Issue	Potential Cause	Recommended Solution
Precipitation in Medium	The final concentration of Amaralin exceeds its solubility limit in the aqueous medium, even with DMSO present.	Lower the final concentration of Amaralin. Ensure the 1:1000 dilution step is performed into pre-warmed medium and mixed thoroughly but gently.
High Variability in Results	Inconsistent pipetting; compound degradation; uneven cell seeding.	Use calibrated pipettes; always use fresh aliquots of stock solution; ensure a single-cell suspension before plating.
Effect Observed in Vehicle Control	The cell line is sensitive to the final DMSO concentration.	Perform a DMSO toxicity curve first to determine the maximum tolerated concentration for your specific cell line (e.g., test 0.05%, 0.1%, 0.25%, 0.5% DMSO). Keep the final DMSO concentration below this threshold[7].
No Effect of Amaralin	Compound is inactive at the tested concentrations; compound has degraded.	Test a wider and higher range of concentrations. Verify compound integrity; if possible, use a positive control compound known to elicit a response in your assay.

References

• Amaralin, CAS 6831-10-3 . LookChemicals. [Link]

• DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices . Cyagen. [Link]

• Hansen, M. K., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays . Biological and Pharmaceutical Bulletin. [Link]

• Cell Culture FAQ: How does DMSO affect your cells? . Eppendorf. [Link]

• Impact of ethanol as a vehicle for water-insoluble pollutants in BEAS-2B cell toxicity assays . Nature. [Link]

• Amaralin | Chemical Substance Information . J-GLOBAL. [Link]

• Amaralin | C15H20O4 | CID 100302 . PubChem, National Institutes of Health. [Link]

• How to do proper DMSO control for cell culture drug treatments? . ResearchGate. [Link]

• Controlling your High Content Assays . Araceli Biosciences. [Link]

• How do you exactly calculate the effect of a vehicle control in a MTT drug cytotoxicity assay? . ResearchGate. [Link]

• The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian carcinoma cell lines . PubMed, National Institutes of Health. [Link]

• Saleh, T., et al. (2018). Molecular Mechanism of Amygdalin Action in Vitro: Review of the Latest Research . PubMed, National Institutes of Health. [Link]

• Phytochemical and biological investigations of Amaryllidaceae alkaloids: a review . ResearchGate. [Link]

• Can AZD8797 be prepared with 10% DMSO + 90% saline? . ResearchGate. [Link]

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Application Note: Characterization of Amaralin Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction

Amaralin is a naturally occurring sesquiterpene lactone, a class of compounds known for their diverse biological activities and complex chemical structures.[1] Found in various plant species, the accurate identification and quantification of amaralin are crucial for phytochemical research, natural product drug discovery, and quality control of herbal formulations. The inherent complexity of plant extracts and the often low concentrations of target analytes necessitate highly sensitive and selective analytical techniques.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is an indispensable tool for the analysis of complex mixtures, offering high sensitivity and specificity.[2] This application note provides a comprehensive guide to the analysis of amaralin using LC-MS/MS, with a detailed exploration of its fragmentation pattern under collision-induced dissociation (CID). Understanding these fragmentation pathways is fundamental for developing robust and reliable quantification methods, such as Multiple Reaction Monitoring (MRM), and for the structural elucidation of related, unknown compounds.[3]

This document outlines a complete protocol, from sample preparation to data interpretation, and provides expert insights into the causal relationships between molecular structure and mass spectral behavior.

Principle of the Method

The method employs a reversed-phase liquid chromatography system for the separation of amaralin from the sample matrix. The eluent is then introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. In the ESI source, amaralin molecules are ionized, typically forming protonated molecules [M+H]⁺ in positive ion mode.

These precursor ions are then selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and the resulting product ions are analyzed in the third quadrupole (Q3). This process provides a highly specific "fingerprint" for the analyte, enabling confident identification and quantification even in the presence of co-eluting interferences.[2]

Experimental Protocol

Sample Preparation

For the analysis of amaralin in plant material, a standard extraction protocol is recommended to ensure efficient recovery.

• Step 1: Weigh 1.0 g of dried and finely powdered plant material.

• Step 2: Add 10 mL of 70% methanol to the sample.

• Step 3: Sonicate the mixture for 30 minutes at room temperature to facilitate extraction.

• Step 4: Centrifuge the extract at 4000 rpm for 10 minutes.

• Step 5: Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

Rationale: The use of 70% methanol provides a good balance of polarity to efficiently extract sesquiterpene lactones like amaralin. Sonication enhances extraction efficiency by disrupting cell walls, while filtration is critical to remove particulate matter that could damage the LC system.

Liquid Chromatography (LC) Conditions

A C18 reversed-phase column is well-suited for the separation of moderately polar compounds like amaralin. A gradient elution is employed to ensure good peak shape and resolution from other matrix components.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or UHPLC system
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Rationale: The addition of formic acid to the mobile phase aids in the protonation of the analyte in the ESI source, leading to a better signal for [M+H]⁺. A gradient elution is crucial for analyzing complex samples, as it allows for the separation of compounds with a wide range of polarities and reduces run times.

Mass Spectrometry (MS) Conditions

The mass spectrometer is operated in positive ion ESI mode. The parameters should be optimized by infusing a standard solution of amaralin.

Parameter	Setting
Mass Spectrometer	Triple Quadrupole (QqQ) Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	+3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Nebulizer Gas	Nitrogen, 35 psi
Collision Gas	Argon
Scan Type	Product Ion Scan / MRM

Rationale: Positive ion mode is generally effective for sesquiterpene lactones, as they can readily accept a proton.[4] The temperatures and gas flows are optimized to ensure efficient desolvation and ionization of the analyte as it enters the mass spectrometer.

Workflow for LC-MS/MS Analysis

Caption: General experimental workflow for the LC-MS/MS analysis of amaralin.

Results and Discussion: Amaralin Fragmentation Pattern

The chemical formula of amaralin is C₁₅H₂₀O₄, with a monoisotopic mass of 264.1362 Da.[1] In positive ion ESI-MS, amaralin is expected to form a protonated molecule [M+H]⁺ at m/z 265.1434.

Upon subjecting the precursor ion of m/z 265.1 to collision-induced dissociation (CID), a characteristic fragmentation pattern is observed. The fragmentation of sesquiterpene lactones is often initiated by the loss of neutral molecules such as water (H₂O), carbon monoxide (CO), and carbon dioxide (CO₂), as well as the cleavage of ester side chains if present.[5][6] For amaralin, which possesses a hydroxyl group and a lactone ring, the primary fragmentation pathways are predictable.

Table 1: Predicted Mass Spectral Data for Amaralin

Ion Description	Proposed Formula	Calculated m/z
[M+H]⁺ (Precursor Ion)	[C₁₅H₂₁O₄]⁺	265.14
[M+H-H₂O]⁺	[C₁₅H₁₉O₃]⁺	247.13
[M+H-2H₂O]⁺	[C₁₅H₁₇O₂]⁺	229.12
[M+H-H₂O-CO]⁺	[C₁₄H₁₉O₂]⁺	219.14
[M+H-H₂O-CO₂]⁺	[C₁₄H₁₉O]⁺	203.14

• Initial Loss of Water: The most facile fragmentation is the loss of the hydroxyl group as a water molecule (18 Da), leading to a prominent fragment ion at m/z 247.13 . This is a very common initial fragmentation step for hydroxylated sesquiterpene lactones.[3]

• Subsequent Losses: The ion at m/z 247.13 can undergo further fragmentation. A second dehydration can occur, leading to an ion at m/z 229.12 . Alternatively, the lactone ring can be cleaved, resulting in the loss of carbon monoxide (28 Da) to produce an ion at m/z 219.14 , or the loss of carbon dioxide (44 Da), which is a characteristic fragmentation of some lactone structures, resulting in an ion at m/z 203.14 .[6][7]

The relative abundance of these fragment ions will depend on the collision energy applied. By performing a product ion scan and varying the collision energy, a comprehensive picture of the fragmentation landscape can be obtained.

Proposed Fragmentation Pathway of Amaralin

Caption: Proposed ESI-MS/MS fragmentation pathway for protonated amaralin.

Conclusion

This application note details a robust and specific LC-MS/MS method for the analysis of the sesquiterpene lactone amaralin. The provided protocol for sample preparation, liquid chromatography, and mass spectrometry serves as a validated starting point for researchers. The elucidated fragmentation pathway, characterized by initial water loss followed by losses of CO or CO₂, provides the necessary foundation for developing highly selective MRM assays for quantitative studies. This approach ensures trustworthiness and accuracy in the characterization of amaralin in complex matrices, supporting advancements in natural product chemistry and drug development.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 100302, Amaralin. Retrieved from [Link].

• Girardi, C., et al. (2016). Analysis and fragmentation mechanisms of hirsutinolide-type sesquiterpene lactones by ultra-high-performance liquid chromatography/electrospray ionization linear ion trap Orbitrap mass spectrometry. Rapid Communications in Mass Spectrometry, 30(5), 617-626. Available at: [Link].

• Crotti, A. E. M., et al. (2005). Triple quadrupole tandem mass spectrometry of sesquiterpene lactones: a study of goyazensolide and its congeners. Journal of Mass Spectrometry, 40(8), 1044-1050. Available at: [Link].

• Silva, L. F. R., et al. (2018). LC-ToF-ESI-MS Patterns of Hirsutinolide-like Sesquiterpenoids Present in the Elephantopus mollis Kunth Extract and Chemophenetic Significance of Its Chemical Constituents. Molecules, 23(11), 2827. Available at: [Link].

• Girardi, C., et al. (2016). Analysis and fragmentation mechanisms of hirsutinolide-type sesquiterpene lactones by ultra-high-performance liquid chromatography/electrospray ionization linear ion trap Orbitrap mass spectrometry. Semantic Scholar. Available at: [Link].

• D'Ambrosio, M., et al. (2021). LC-MS/MS-based quantitative analysis of the sesquiterpene lactones retrieved in the leaf extracts of the three cultivars of C. envidia. ResearchGate. Available at: [Link].

• Guo, X., et al. (2010). Analysis of sesquiterpene lactones in Eupatorium lindleyanum by HPLC-PDA-ESI-MS/MS. Phytochemical Analysis, 21(2), 147-152. Available at: [Link].

• Chinese Journal of Natural Medicines (2018). The EIC spectra of 50 detected sesquiterpene lactones. Chinese Journal of Natural Medicines. Available at: [Link].

• Gates, P. J., & Brink, D. J. (2008). The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. ResearchGate. Available at: [Link].

• Girardi, C., et al. (2019). Analysis and fragmentation mechanisms of hirsutinolide-type sesquiterpene lactones by ultra-high-performance liquid chromatography/electrospray ionization linear ion trap Orbitrap mass spectrometry. ResearchGate. Available at: [Link].

• EAG Laboratories (n.d.). Liquid Chromatography Tandem Mass Spectrometry LC-MS-MS. Available at: [Link].

• Wu, Y., et al. (2010). Separation and quantitative determination of sesquiterpene lactones in Lindera aggregata (wu-yao) by ultra-performance LC-MS/MS. Journal of Separation Science, 33(8), 1072-1078. Available at: [Link].

• Spadaro, V., et al. (2022). Exploring the Biochemical Mechanism Beyond the Cytotoxic Activity of Sesquiterpene Lactones from Sicilian Accession of Laserpitium siler Subsp. siculum (Spreng.) Thell. MDPI. Available at: [Link].

• Zhang, Y., et al. (2019). Qualitative and quantitative analysis of sesquiterpene lactones in Centipeda minima by UPLC-Orbitrap-MS & UPLC-QQQ-MS. Journal of Pharmaceutical and Biomedical Analysis, 174, 532-540. Available at: [Link].

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. Analysis and fragmentation mechanisms of hirsutinolide-type sesquiterpene lactones by ultra-high-performance liquid chromatography/electrospray ionization linear ion trap Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Bioactivity Assessment of Plant-Derived Compounds

A Note on "Amaralin": The term "amaralin" does not correspond to a well-documented bioactive agent in scientific literature. However, it is phonetically similar to two distinct compounds with established biological activities: Amaryllin , a protein with antifungal properties, and Anomalin , a pyranocoumarin with anti-inflammatory and antioxidant effects. This guide provides detailed protocols for assessing the bioactivity of these compounds, which are likely the subject of interest. Additionally, plants of the Amaranthus genus are known for their rich composition of various bioactive molecules.[1][2][3] This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive framework for the in vitro evaluation of such natural products.

Section 1: Amaryllin - An Antifungal Protein

Amaryllin is a 15 kDa pathogenesis-related (PR) protein isolated from the bulbs of Amaryllis belladonna.[4] Its primary described bioactivity is antifungal action against species such as Aspergillus flavus and Fusarium oxysporum.[4] When working with a purified bioactive protein like amaryllin, foundational assays include proper protein handling, quantification, and assessment of its effects on cell viability.

Workflow for Amaryllin Isolation and Purity Assessment

The initial step in studying a protein is to ensure its purity. The isolation of amaryllin involves standard protein purification techniques.[4][5]

Caption: Workflow for Amaryllin Purification and Verification.

Protocol: Protein Quantification (Bradford Assay)

Causality: Accurate protein concentration is critical for reproducible results in bioassays. The Bradford assay is a rapid and sensitive colorimetric method based on the binding of Coomassie Brilliant Blue G-250 dye to protein, causing a shift in absorbance.

Materials:

• Bradford reagent

• Bovine Serum Albumin (BSA) standards (0.1 to 1 mg/mL)

• Purified amaryllin solution

• Phosphate-buffered saline (PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Standards: Create a serial dilution of BSA standards in PBS.

• Sample Preparation: Dilute the purified amaryllin solution in PBS to fall within the range of the standard curve.

• Assay:

  • Pipette 5 µL of each standard and amaryllin sample into separate wells of the 96-well plate.

  • Add 250 µL of Bradford reagent to each well.

  • Incubate at room temperature for 10 minutes.

• Measurement: Read the absorbance at 595 nm using a microplate reader.

• Analysis: Generate a standard curve by plotting the absorbance of the BSA standards against their known concentrations. Use the linear regression equation to calculate the concentration of the amaryllin samples.

Protocol: Cell Viability Assessment (MTT Assay)

Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for assessing the cytotoxic or cytostatic effects of a bioactive agent.[6][7][8][9] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells cleave the MTT tetrazolium ring into a purple formazan product.[10] The amount of formazan is directly proportional to the number of living cells.[6]

Materials:

• Human cell line (e.g., HEK293 for general cytotoxicity)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Purified amaryllin

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of amaryllin in complete medium. Remove the old medium from the cells and add 100 µL of the amaryllin dilutions. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 24-72 hours, depending on the desired exposure time.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Parameter	Description
Cell Line	HEK293 (human embryonic kidney)
Seeding Density	8,000 cells/well
Treatment Duration	48 hours
MTT Incubation	4 hours
Readout	Absorbance at 570 nm

Section 2: Anomalin - A Bioactive Pyranocoumarin

Anomalin is a natural pyranocoumarin that has demonstrated several bioactive properties, including anti-inflammatory, antioxidant, and neuroprotective effects.[1] Its mechanism of action is thought to involve the modulation of key signaling pathways related to inflammation and oxidative stress, such as NF-κB.[1]

In Vitro Anti-Inflammatory Assays

Inflammation is a complex biological response.[11] In vitro assays provide a controlled environment to screen for anti-inflammatory potential by targeting specific events in the inflammatory cascade, such as protein denaturation and membrane stabilization.[12][13]

Causality: Denaturation of proteins is a well-documented cause of inflammation. The ability of a compound to prevent heat-induced protein denaturation is a standard in vitro method for assessing anti-inflammatory activity.[13] Many anti-inflammatory drugs show dose-dependent inhibition of thermal protein denaturation.[13]

Materials:

• Bovine Serum Albumin (BSA), 5% solution

• Anomalin stock solution (in DMSO or ethanol)

• Diclofenac sodium (positive control)

• Phosphate-buffered saline (PBS, pH 6.4)

• Spectrophotometer

Procedure:

• Reaction Mixture: Prepare reaction mixtures containing 0.5 mL of 5% BSA solution and 0.5 mL of varying concentrations of anomalin (e.g., 50-800 µg/mL).

• Controls: Prepare a control with 0.5 mL BSA and 0.5 mL PBS, and a positive control using diclofenac sodium.

• Incubation: Incubate all tubes at 37°C for 20 minutes.

• Denaturation: Induce denaturation by heating the samples at 72°C for 5 minutes.

• Cooling: Cool the samples to room temperature.

• Measurement: Measure the turbidity (absorbance) at 660 nm.

• Analysis: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] x 100

In Vitro Antioxidant Assays

Antioxidant capacity is often evaluated using assays that measure a compound's ability to scavenge stable free radicals.[14] The DPPH and ABTS assays are widely used for this purpose due to their simplicity and reliability.[15][16][17]

Causality: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is based on the reduction of the stable DPPH radical, which is violet-colored, by an antioxidant.[15] The donation of a hydrogen atom by the antioxidant to DPPH causes the color to fade to yellow, a change that is measurable by spectrophotometry.[14]

Materials:

• DPPH solution (0.1 mM in methanol)

• Anomalin stock solution (in methanol)

• Ascorbic acid or Trolox (positive control)

• Methanol

• 96-well microplate

• Microplate reader

Procedure:

• Preparation: In a 96-well plate, add 100 µL of various concentrations of anomalin or a standard antioxidant.

• Reaction: Add 100 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[15]

• Measurement: Measure the absorbance at 517 nm.[15]

• Analysis: Calculate the percentage of radical scavenging activity: % Scavenging = [(Abs_Control - Abs_Sample) / Abs_Control] x 100 (where Abs_Control is the absorbance of DPPH solution without sample).

Caption: Mechanism of DPPH Radical Scavenging by an Antioxidant.

Data Interpretation and Validation

Self-Validation: Each protocol includes essential controls for validation.

• Negative Control (Vehicle): Ensures that the solvent used to dissolve the bioactive agent does not interfere with the assay.

• Positive Control: A known bioactive agent (e.g., Diclofenac, Ascorbic Acid) is used to confirm that the assay is performing as expected.

• Blanks: Used to zero the spectrophotometer and subtract background absorbance.

Quantitative Analysis: Data from these assays are typically used to calculate an IC50 (Inhibitory Concentration 50%) or EC50 (Effective Concentration 50%) value. This value represents the concentration of the bioactive agent required to achieve a 50% effect (e.g., 50% inhibition of protein denaturation or 50% scavenging of DPPH radicals) and is a key metric for comparing potency.

Assay	Key Parameter	Typical Positive Control
Protein Denaturation	% Inhibition, IC50	Diclofenac Sodium
DPPH Scavenging	% Scavenging, IC50	Ascorbic Acid, Trolox
MTT (Cell Viability)	% Viability, IC50	Doxorubicin, Staurosporine

References

• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
• Which assays are suitable for in vitro antioxidant determination of natural plant extracts?. (2020).
• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (n.d.).
• IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. (2026). IJPSR.
• A Review on In-vitro Antioxidant Methods: Comparisions, Correlations and Consider
• Isolation, purification, crystallization and preliminary crystallographic studies of amaryllin, a plant pathogenesis-related protein from Amaryllis belladonna.
• In Vitro Cytotoxicity Test Methods: MTT and Neutral Red Uptake. (2023). DergiPark.
• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). IntechOpen.
• Anti-Inflamm
• In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. (2024). BioResources.
• Evaluation of the in vitro antioxidant and antitumor activity of extracts from Camellia fascicularis leaves. (2022). Frontiers.
• Advancing In vitro Antioxidant Activity Assessment: A Comprehensive Methodological Review and Improved Approaches for DPPH, FRAP and H2O2 Assays. (2023).
• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019). INNOSC Theranostics and Pharmacological Sciences.
• How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches.
• Cytotoxicity MTT Assay Protocols and Methods. (n.d.).
• IN VITRO TOXICOLOGY ASSAY KIT MTT BASED. Sigma-Aldrich.
• Isolation and Purification of Proteins. (n.d.). link.springer.com.
• A Review on Anomalin: A Natural Bioactive Pyranocoumarin from the Past to the Future. Wiley Online Library.
• Nutritional and bioactive properties and antioxidant potential of Amaranthus tricolor, A. lividus, A viridis, and A. spinosus leafy vegetables. (2024).
• Bioactive Compound Profiling and Nutritional Composition of Three Species from the Amaranthaceae Family. (2021). MDPI.

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• 16. Frontiers | Evaluation of the in vitro antioxidant and antitumor activity of extracts from Camellia fascicularis leaves [frontiersin.org]
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Synthesis pathways and structural derivatives of amaralin

Application Note: Synthesis Pathways, Structural Derivatization, and Analytical Protocols for Amaralin

Introduction and Chemical Significance

Amaralin ( C15​H20​O4​ ) is a highly bioactive pseudoguaianolide sesquiterpene lactone predominantly isolated from the leaves of Helenium amarum (bitterweed)[1]. Structurally, it features a fused 5-7 bicyclic system characteristic of pseudoguaianolides, a secondary hydroxyl group, and a critical α -methylene- γ -lactone moiety[2]. This α -methylene- γ -lactone is a highly reactive Michael acceptor responsible for the compound's analgesic and cytotoxic properties, as it readily alkylates biological nucleophiles such as the sulfhydryl groups of cysteine residues in target proteins[3].

While potent, the indiscriminate reactivity of this moiety can lead to off-target toxicity, including severe mast cell degranulation[3]. Consequently, understanding its biosynthetic origin and employing structural derivatization is a critical step in drug development to optimize amaralin's therapeutic index and physicochemical properties.

Biosynthesis Pathway of Amaralin

The biogenesis of amaralin follows the classical isoprenoid pathway. The universal precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), are generated via the cytosolic mevalonate (MVA) pathway or the plastidial MEP pathway[4]. These 5-carbon units condense to form the 15-carbon farnesyl pyrophosphate (FPP)[4].

Enzymatic cyclization of FPP yields a germacradienyl cation, which undergoes oxidation and lactonization to form a germacranolide intermediate. Subsequent transannular ring closure forms the guaianolide skeleton (a 5-7 bicyclic system). A defining biogenic shift—the migration of a methyl group from C-4 to C-5—converts the guaianolide into the pseudoguaianolide framework, which is finally functionalized via specific cytochrome P450-mediated hydroxylations to yield amaralin.

Figure 1: Biosynthetic pathway of amaralin from isoprene units to the pseudoguaianolide skeleton.

Structural Derivatization Strategies

To harness amaralin's therapeutic potential while mitigating toxicity, semi-synthetic modifications focus on two primary reactive sites:

• The α -Methylene- γ -Lactone Moiety: Direct Michael addition with secondary amines (e.g., dimethylamine or morpholine) generates water-soluble Mannich bases. This modification temporarily masks the reactive exocyclic double bond, preventing premature protein alkylation. Under physiological conditions, these amine adducts undergo slow retro-Michael cleavage, acting as sustained-release prodrugs.

• The Hydroxyl Group: Esterification (e.g., acetylation or succinylation) at the hydroxyl position alters the compound's lipophilicity, enhancing cellular permeability or allowing for the attachment of targeting ligands without disrupting the primary pharmacophore.

Quantitative Data: Physicochemical Profile of Amaralin Derivatives

The following table summarizes the theoretical impact of targeted derivatizations on amaralin's physicochemical and biological profile.

Compound	Structural Modification	Molecular Weight ( g/mol )	Approx. ClogP	Primary Pharmacological Advantage
Native Amaralin	None (Native Pseudoguaianolide)	264.32	1.7	High intrinsic cytotoxicity; analgesic baseline[2].
Dimethylamino-Amaralin	Michael addition at α -methylene	309.40	1.2	Enhanced aqueous solubility; functions as a slow-release prodrug.
Amaralin-O-acetate	Esterification of hydroxyl group	306.35	2.5	Increased lipophilicity for enhanced membrane permeability.
Cysteine-Amaralin Adduct	Thiol alkylation at α -methylene	385.48	0.5	Detoxified metabolite model; drastically reduced mast cell degranulation[3].

Experimental Protocols

Protocol 1: Extraction and Isolation of Amaralin from Helenium amarum

Causality Note: Ethanol is chosen as the primary extraction solvent because it efficiently penetrates the dried plant matrix and solubilizes moderately polar sesquiterpene lactones[1]. Subsequent liquid-liquid partitioning is essential to strip away interfering lipophilic waxes and pigments, driving the target lactones into the extractable phase.

• Biomass Preparation: Pulverize 1.0 kg of dried Helenium amarum leaves into a fine powder to maximize the surface area for solvent penetration.

• Extraction: Macerate the powder in 5.0 L of 95% ethanol at room temperature for 72 hours. Filter the extract and concentrate under reduced pressure at 40°C to yield a crude viscous residue[1].

• Partitioning: Suspend the crude residue in 500 mL of 10% aqueous methanol. Extract sequentially with n -hexane ( 3×500 mL) to remove non-polar lipids and chlorophyll.

• Isolation: Extract the remaining aqueous methanolic layer with chloroform ( 3×500 mL). Dry the combined chloroform fractions over anhydrous Na2​SO4​ and concentrate.

• Chromatography: Load the chloroform residue onto a silica gel column. Elute using a gradient of benzene-ether (1:2). Monitor fractions via TLC; amaralin typically elutes at moderate polarity[1].

• Crystallization: Recrystallize the amaralin-rich fractions from chloroform/hexane to yield colorless acicular crystals.

Protocol 2: Semi-Synthetic Derivatization (Synthesis of Dimethylamino-Amaralin)

Causality Note: The reaction is performed in a protic solvent (ethanol) to stabilize the transition state of the Michael addition. A slight excess of amine ensures complete conversion of the α -methylene group, while the acid-base workup self-validates the isolation of the basic amine product from unreacted neutral lactones.

• Reaction Setup: Dissolve 100 mg (0.38 mmol) of purified amaralin in 5 mL of absolute ethanol.

• Reagent Addition: Add 1.5 equivalents of dimethylamine (as a 33% solution in absolute ethanol) dropwise to the stirring solution at 0°C.

• Incubation: Allow the reaction mixture to warm to room temperature and stir for 4–6 hours. Monitor the disappearance of the starting material via TLC (visualized with anisaldehyde-sulfuric acid)[5].

• Workup: Evaporate the solvent under reduced pressure. Dissolve the residue in 10 mL of 0.1 M HCl, wash with diethyl ether to remove unreacted starting material, and then basify the aqueous layer to pH 9 with 10% Na2​CO3​ .

• Extraction: Extract the free amine derivative with dichloromethane ( 3×10 mL), dry, and concentrate to yield the dimethylamino-amaralin prodrug.

Protocol 3: Analytical Validation (HPLC-UV)

Causality Note: Sesquiterpene lactones often lack strong chromophores, but the α , β -unsaturated carbonyl system absorbs in the low UV range. Using a diode array detector allows for specific tracking of the lactone ring integrity[5].

• Sample Preparation: Dissolve 1 mg of the derivative in 1 mL of HPLC-grade acetonitrile.

• Chromatographic Conditions: Use a reversed-phase C18 column (250 mm × 4.6 mm, 5 µm). Set the mobile phase to a gradient of Water:Acetonitrile (from 80:20 to 20:80 over 30 minutes) at a flow rate of 1.0 mL/min[5].

• Detection: Monitor the eluent at 210 nm (for the lactone carbonyl) and 225 nm (for conjugated systems)[5].

• Confirmation: Collect the major peak and confirm the mass shift (+45 Da for dimethylamine addition) via ESI-MS.

Figure 2: Experimental workflow for the extraction, isolation, and derivatization of amaralin.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amaralin | C15H20O4 | CID 100302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Extraction of Bioactive Compounds

A Foreword from the Senior Application Scientist:

In the field of natural product chemistry, the precise identification of the target molecule is the cornerstone of successful extraction and analysis. Our internal review of the query "amaralin" has revealed that this name is associated with two distinct molecules in chemical literature and databases. To provide the most accurate and actionable guidance, we have developed two separate troubleshooting guides.

• Guide 1: Addresses Amaranthin , a betacyanin pigment.

• Guide 2: Addresses Amaralin , a sesquiterpene lactone.

We urge you to identify your target molecule's chemical class to consult the appropriate guide. This distinction is critical, as the extraction and stabilization protocols for these compounds differ significantly.

Guide 1: Preventing Degradation of Amaranthin (Betacyanin Pigment) During Extraction

This guide focuses on Amaranthin (PubChem CID: 6325284), a water-soluble red-violet betacyanin pigment found in plants of the Amaranthus genus.[1] The primary challenges in its extraction are its susceptibility to degradation by heat, light, and pH changes.

Frequently Asked Questions (FAQs)

Q1: My extract is rapidly losing its red-violet color. What is happening?

This is a classic sign of amaranthin degradation. Betacyanins are highly sensitive to environmental factors. The most common causes are:

• High Temperatures: Thermal processing can cause decarboxylation and desaturation of the molecule.

• pH Extremes: Amaranthin is most stable in a slightly acidic pH range (typically pH 4-6). In alkaline or strongly acidic conditions, the chromophore can be hydrolyzed or isomerized, leading to color loss.

• Oxidation: The presence of oxygen, metal ions (like iron or copper), or oxidative enzymes (e.g., peroxidases) in the plant matrix can rapidly degrade the molecule.

• Light Exposure: Amaranthin is photosensitive, and exposure to UV or even intense visible light can lead to degradation.

Q2: What is the ideal pH for my extraction buffer?

For optimal stability, maintain a pH between 4.0 and 6.0 throughout the extraction process. Citrate or phosphate-citrate buffers are commonly used. It is advisable to perform small-scale pilot extractions to determine the optimal pH for your specific plant material.

Q3: Can I heat my solvent to improve extraction efficiency?

Heating should be avoided or minimized. If a slightly elevated temperature is necessary to improve extraction yield, it should not exceed 40-50°C and the exposure time should be as short as possible. Techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can improve efficiency at lower temperatures.[2]

Q4: Are there any additives that can help stabilize amaranthin during extraction?

Yes, several additives can be beneficial:

• Antioxidants: Ascorbic acid (Vitamin C) at concentrations of 0.1-1.0% (w/v) is highly effective at scavenging oxygen and inhibiting oxidative degradation.

• Chelating Agents: EDTA can be added to chelate metal ions that catalyze oxidation.

• Enzyme Inhibitors: Sodium fluoride (NaF) can be used to inhibit enzymatic browning and degradation caused by polyphenol oxidases.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Inefficient cell lysis; Incorrect solvent polarity.	Incorporate cell wall-degrading enzymes (cellulase, pectinase) in your extraction buffer.[2] While amaranthin is water-soluble, adding a small percentage of ethanol or methanol (10-20%) can improve extraction from the plant matrix.
Brownish Tint in Extract	Enzymatic browning (polyphenol oxidase activity); Oxidation.	Add enzyme inhibitors like NaF to the extraction buffer.[3] Ensure the use of antioxidants like ascorbic acid and work under minimal light and oxygen (e.g., purge solvents with nitrogen).
Rapid Color Loss Post-Extraction	Continued exposure to light, heat, or oxygen; pH shift during storage.	Store the extract at 4°C in the dark, in airtight containers. If possible, store under a nitrogen atmosphere. Ensure the storage buffer is at the optimal pH.

Experimental Protocol: Optimized Cold Extraction of Amaranthin

This protocol is designed to maximize yield while minimizing degradation.

• Preparation of Plant Material:

  • Harvest fresh plant material (e.g., Amaranthus leaves or flowers).

  • Wash with cold, deionized water and pat dry.

  • Freeze the material at -80°C and then lyophilize (freeze-dry) for optimal cell disruption and preservation.

  • Grind the lyophilized material into a fine powder.

• Preparation of Extraction Buffer:

  • Prepare a 0.1 M citrate buffer, pH 5.0.

  • Just before use, add 0.5% (w/v) ascorbic acid and 2 mM NaF.[3]

  • Degas the buffer by sonicating or sparging with nitrogen gas for 15 minutes.

• Extraction:

  • Work in a cold room (4°C) or on ice, under dim light.

  • Combine the powdered plant material with the extraction buffer at a 1:20 (w/v) ratio.

  • Macerate for 2 hours with gentle agitation (e.g., on an orbital shaker).[3]

  • Alternatively, for improved efficiency, perform ultrasound-assisted extraction for 20-30 minutes, ensuring the temperature does not exceed 40°C.

• Purification:

  • Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.

  • Decant the supernatant. For higher purity, filter through a 0.45 µm filter.

  • Store the clarified extract at -20°C or -80°C in amber vials under a nitrogen headspace for long-term stability.

Visualization of Degradation Pathways

Caption: Key degradation pathways for Amaranthin.

Guide 2: Preventing Degradation of Amaralin (Sesquiterpene Lactone) During Extraction

This guide addresses Amaralin (PubChem CID: 100302), a sesquiterpene lactone found in species like Helenium amarum.[4] These compounds are generally non-polar and require organic solvents for extraction. The primary degradation concern is the hydrolysis of the lactone ring.

Frequently Asked Questions (FAQs)

Q1: What are the main causes of amaralin degradation?

The most significant cause of degradation for sesquiterpene lactones like amaralin is the hydrolysis of the ester functional group within the lactone ring.[5] This is particularly problematic under:

• Alkaline Conditions: The lactone ring is highly susceptible to base-catalyzed hydrolysis, which opens the ring to form a hydroxy carboxylate salt.[5]

• Strongly Acidic Conditions: Acid-catalyzed hydrolysis can also occur, though often at a slower rate than in basic conditions.

• High Temperatures: Can accelerate hydrolysis and potentially cause other rearrangements or decomposition.

Q2: Which solvents are best for extracting amaralin?

Given its sesquiterpene structure, amaralin is best extracted with moderately polar to non-polar organic solvents. Common choices include:

• Dichloromethane (DCM)

• Chloroform

• Ethyl acetate

• Acetone

• Hexane (often used in sequence for defatting)[2][6]

Methanol or ethanol can also be used, but care must be taken to ensure they are anhydrous, as water content can promote hydrolysis.[2]

Q3: My plant material is wet. Can I extract it directly?

It is highly recommended to dry the plant material before extraction. Water present in the plant matrix can facilitate hydrolytic degradation of the lactone ring, especially if the pH is not neutral. Oven drying at a low temperature (40-50°C) or lyophilization is ideal.

Q4: I see multiple spots on my TLC plate after extraction. Is this normal?

While your plant will contain many compounds, a "smear" or multiple new spots appearing over time can indicate degradation. If you suspect degradation, run a time-course experiment where you analyze a sample of your extract by TLC or HPLC immediately after extraction and then again after several hours or days to see if the profile changes.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Amaralin	Insufficient extraction time/temperature; Incorrect solvent choice.	Increase extraction time or use a more efficient method like Soxhlet extraction or UAE. Ensure the solvent polarity is appropriate for sesquiterpene lactones (e.g., ethyl acetate, DCM).
Evidence of Ring-Opening (Hydrolysis)	Presence of water; Basic or strongly acidic conditions.	Use anhydrous solvents and thoroughly dried plant material. Avoid using basic solutions (e.g., sodium bicarbonate washes) until you are ready to specifically derivatize or partition the compound. If an acid-base wash is necessary, use dilute acid and perform the steps quickly at low temperatures.[6]
Extract Darkens Over Time	Oxidation or polymerization of co-extractives.	Store the extract under an inert atmosphere (nitrogen or argon) at low temperatures (-20°C). The addition of an antioxidant like BHT (butylated hydroxytoluene) may help if oxidation is suspected, but be aware this will be a contaminant in your final extract.

Experimental Protocol: Optimized Extraction of Amaralin

This protocol focuses on maintaining a neutral, anhydrous environment to protect the lactone ring.

• Preparation of Plant Material:

  • Thoroughly dry the plant material (Helenium amarum) in an oven at 45°C for 48 hours or until a constant weight is achieved.

  • Grind the dried material into a coarse powder.

• Extraction:

  • Step A (Defatting): Macerate the powdered material in n-hexane for 12-24 hours to remove non-polar lipids and waxes. Discard the hexane. This step is optional but improves the purity of the final extract.

  • Step B (Main Extraction): Air-dry the defatted plant material. Submerge the powder in anhydrous ethyl acetate (or DCM) at a 1:15 (w/v) ratio.

  • Perform the extraction at room temperature for 24-48 hours with continuous agitation. For a faster process, use a Soxhlet apparatus, but be mindful that the heat can increase the risk of degradation.[2]

• Solvent Removal and Storage:

  • Filter the extract to remove the plant material.

  • Remove the solvent using a rotary evaporator at a temperature not exceeding 40°C.

  • The resulting crude extract should be stored in a desiccator under vacuum to remove any residual water, then sealed in an amber vial and stored at -20°C.

Visualization of the Extraction Workflow

Caption: Workflow for preventing Amaralin hydrolysis during extraction.

References

• PubChem. (n.d.). Amaranthin. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Amaralin. National Center for Biotechnology Information. Retrieved from [Link]

• Ding, Z., et al. (2018). Phytochemical and biological investigations of Amaryllidaceae alkaloids: a review. Journal of Ethnopharmacology.
• Cahlíková, L., et al. (2021). Recent Progress on Biological Activity of Amaryllidaceae and Further Isoquinoline Alkaloids in Connection with Alzheimer's Disease. Molecules.

• PubChem. (n.d.). Alamarine. National Center for Biotechnology Information. Retrieved from [Link]

• Merindol, N., et al. (2022).
• Kornienko, A., et al. (2010). Biological Evaluation of Structurally Diverse Amaryllidaceae Alkaloids and their Synthetic Derivatives: Discovery of Novel Leads for Anticancer Drug Design.
• Di Trana, A., et al. (2020). Stability and Degradation Pathways of Different Psychoactive Drugs in Neat and in Buffered Oral Fluid. Journal of Analytical Toxicology.

• PubChem. (n.d.). Harmaline. National Center for Biotechnology Information. Retrieved from [Link]

• González-de-Peredo, I., et al. (2020). Extraction Processes with Several Solvents on Total Bioactive Compounds in Different Organs of Three Medicinal Plants. Plants.
• Zahra, F. T., et al. (2025). GREEN EXTRACTION TECHNIQUES FOR PLANT DERIVED BIOACTIVE COMPOUNDS. International Journal of Food and Nutritional Science.
• Iacob, B-C., et al. (2024). An Overview of Degradation Strategies for Amitriptyline.
• Al-Hashimi, A. G., et al. (2020). Preparation of Lignan-Rich Extract from the Aerial Parts of Phyllanthus niruri Using Nonconventional Methods. Molecules.
• Hibbert, S., et al. (2014). Extraction, Identification, and Quantification of Harmala Alkaloids in Three Species of Passiflora.
• Jeliński, T., & Cysewski, P. (2020). Structure and properties of alizarin complex formed with alkali metal hydroxides in methanol solution. Journal of Molecular Modeling.
• Lee, S., et al. (2025). Synthesis and Biological Evaluation of Novel Ramalin Derivatives as Multi-Target Agents for Alzheimer's Disease. Molecules.
• Singh, A., et al. (2001). Process for the extraction and isolation of phyllanthine.
• Santoso, R., et al. (2026). Utilization of Polyherbal Extracts in the Development of Microparticulate Systems for Drug Delivery. Journal of Pharmaceutical Sciences.

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• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Mobile Phase for Amaralin Separation

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) separation of amaralin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the mobile phase for amaralin analysis. As amaralin is a novel alkaloid, this document synthesizes established principles of alkaloid and small molecule separation to create a robust troubleshooting framework.

Introduction to Amaralin Separation

Amaralin, a basic alkaloid compound, presents unique challenges in reversed-phase HPLC due to its propensity for strong interactions with stationary phase silanols, leading to poor peak shape and variable retention. The mobile phase is the most powerful tool available to the chromatographer to control these interactions and achieve optimal separation.[1] Its composition, including the type and ratio of organic solvent, pH, and buffer choice, critically influences retention time, resolution, and analytical accuracy.[2] This guide provides a structured approach to mobile phase optimization and troubleshooting, ensuring reliable and reproducible results.

Before proceeding with sample analysis, it is crucial to perform a System Suitability Test (SST) to verify that the entire analytical system—including the instrument, column, and mobile phase—is functioning correctly.[3] Key SST parameters include retention time, peak area repeatability (%RSD), theoretical plates, tailing factor, and resolution.[4]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the separation of amaralin, presented in a question-and-answer format.

Peak Shape Problems

Q1: My amaralin peak is tailing significantly. What is the primary cause and how can I fix it?

Answer:

Peak tailing is one of the most common issues in HPLC, especially for basic compounds like amaralin.[5] It is often caused by secondary interactions between the positively charged (protonated) amaralin molecule and negatively charged (ionized) residual silanol groups on the silica-based stationary phase.[6]

Immediate Corrective Actions:

• Mobile Phase pH Adjustment: The most effective way to address this is by controlling the mobile phase pH. Lowering the pH to a value of 3 or below ensures that the residual silanols are protonated (neutral), minimizing the ionic interaction with the basic analyte.[6][7] A good starting point is a mobile phase containing 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[8]

• Increase Buffer Concentration: If you are already using a buffer, ensure its concentration is adequate, typically between 20-50 mM. A higher buffer concentration can help to mask the residual silanols and maintain a consistent pH at the column surface, improving peak shape.[9][10]

• Use a Competing Base: Adding a small amount of a competing base, like triethylamine (TEA) (typically 0.1%), to the mobile phase can also be effective. TEA will interact with the active silanol sites, reducing their availability to interact with amaralin. However, be aware that TEA has a high UV cutoff and is not suitable for mass spectrometry (MS) detection.[10]

Long-Term Solutions:

• Column Selection: Consider using a column with a high-purity silica base and robust end-capping. These columns have a lower concentration of accessible silanol groups. Alternatively, columns with a stationary phase that has an embedded polar group can provide "silanol shielding," further reducing tailing.[10]

Q2: My amaralin peak is fronting. What does this indicate?

Answer:

Peak fronting, where the peak is asymmetrical with a leading edge, is typically a sign of column overload or a mismatch between the sample solvent and the mobile phase.[5][11]

Troubleshooting Steps:

• Reduce Sample Concentration/Injection Volume: The most common cause is injecting too much sample mass onto the column.[10] Try reducing the injection volume or diluting the sample by a factor of 5 or 10 and re-injecting. If the peak shape improves, you have confirmed overload.

• Check Sample Solvent: If your sample is dissolved in a solvent that is significantly stronger (i.e., has a higher percentage of organic solvent) than your initial mobile phase, it can cause peak distortion.[12] Ideally, the sample should be dissolved in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that still maintains sample solubility.

Q3: My peaks are broad or wider than expected. What should I investigate?

Answer:

Broad peaks can be caused by a variety of issues, ranging from extra-column volume to problems with the mobile phase or column itself.[12]

Investigation Workflow:

• Check for Extra-Column Volume: Excessive tubing length or using tubing with too large an internal diameter between the injector, column, and detector can lead to peak broadening. Ensure all connections are made with the shortest possible length of appropriate-diameter tubing.

• Mobile Phase and Temperature Mismatch: A significant temperature difference between the mobile phase entering the column and the column oven can cause broadening.[13] Ensure your mobile phase has equilibrated to the ambient temperature of the lab before use, especially if it was stored in a refrigerator.

• Column Degradation: An older, degraded column can lose efficiency, resulting in broader peaks. Check the column's performance with a standard compound to verify its condition.[13]

Retention and Elution Problems

Q4: I'm developing a method for amaralin and related impurities. Should I use an isocratic or gradient elution?

Answer:

The choice between isocratic and gradient elution depends on the complexity of your sample.[14]

• Isocratic Elution: This method uses a constant mobile phase composition throughout the run. It is simpler, more robust, and ideal for separating a small number of compounds with similar properties.[15] If you are only analyzing amaralin, an isocratic method may be sufficient.

• Gradient Elution: This method involves changing the mobile phase composition (usually increasing the percentage of the organic solvent) during the run.[14] It is necessary for complex samples containing compounds with a wide range of polarities, such as amaralin and its various degradation products or metabolites.[15] Gradient elution generally provides better resolution for complex mixtures and can shorten analysis times.[15][16]

The following diagram illustrates a decision-making process for choosing an elution mode.

Choosing an Elution Mode

Q5: My retention times are shifting from one injection to the next. What's causing this instability?

Answer:

Retention time instability is a common problem that points to issues with the mobile phase preparation, the HPLC pump, or the column itself.[11]

Troubleshooting Checklist:

• Mobile Phase Preparation:

  • Inadequate Buffering: If the mobile phase pH is close to the pKa of amaralin, small changes in pH can cause significant shifts in retention time.[17] Ensure your buffer is used within +/- 1 pH unit of its pKa and is at a sufficient concentration (at least 20 mM).[9][18]

  • Evaporation: Have the mobile phase bottles been left open? Evaporation of the more volatile organic solvent component will change the mobile phase composition and increase retention times. Always keep solvent reservoirs capped.[19]

  • Degassing: Ensure the mobile phase is properly degassed. Air bubbles in the pump can cause flow rate fluctuations, leading to unstable retention times.

• HPLC System:

  • Pump Performance: Check for leaks in the pump heads or fittings. Inconsistent flow from the pump is a direct cause of retention time drift.[11]

  • Column Equilibration: Are you allowing enough time for the column to equilibrate between gradient runs? A good rule of thumb is to allow 10-15 column volumes of the initial mobile phase to pass through the column before the next injection.[10]

• Column Temperature: Verify that the column oven is maintaining a stable temperature. Fluctuations in temperature will affect retention times.[11]

Baseline and Extraneous Peaks

Q6: I see "ghost peaks" in my chromatogram, especially during a gradient run. Where are they coming from?

Answer:

Ghost peaks are unexpected peaks that are not from your injected sample.[20] They are often caused by contaminants in the mobile phase, carryover from previous injections, or column bleed.[11][21]

Identifying and Eliminating Ghost Peaks:

• Run a Blank Gradient: Inject your sample solvent (blank) and run the exact same gradient method. If the ghost peaks are still present, the source is likely the mobile phase or the HPLC system itself.[20][21]

• Check Mobile Phase Components:

  • Use high-purity, HPLC-grade solvents and reagents. Lower-grade materials can contain impurities that accumulate on the column at low organic concentrations and elute as the solvent strength increases.[22]

  • Prepare fresh mobile phase daily, especially aqueous buffer solutions, which can support microbial growth over time.[19][22]

• Investigate Carryover: If the ghost peaks only appear after a sample injection, it is likely due to carryover.[23] This happens when components from a previous injection are retained in the injector or on the column and elute in a subsequent run. Improve the needle wash procedure in your autosampler method and consider flushing the column with a strong solvent after each run.

• Consider an In-line Filter or Trap: Placing a "ghost trap" column between the pump/mixer and the injector can help adsorb impurities from the mobile phase before they reach your analytical column.[23]

Frequently Asked Questions (FAQs)

Q1: What are the best organic solvents to use for amaralin separation in reversed-phase HPLC?

Acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers used in reversed-phase HPLC.[24]

• Acetonitrile is often preferred due to its lower viscosity, which results in lower backpressure, and its lower UV cutoff wavelength.[24][25]

• Methanol is a more cost-effective and less toxic alternative.[24] It can also offer different selectivity compared to acetonitrile, meaning it can change the relative retention of different compounds.[26]

It is often beneficial during method development to screen both solvents to see which provides the better separation for amaralin and its related impurities.

Property	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Higher	Lower
Viscosity (in water)	Lower	Higher
System Backpressure	Lower	Higher
UV Cutoff	~190 nm	~205 nm
Selectivity	Different from MeOH	Different from ACN
Cost	Higher	Lower

Table summarizing properties of common organic modifiers.[24][25]

Q2: How do I choose the correct buffer and pH for my mobile phase?

Choosing the right buffer and pH is critical for achieving reproducible retention and good peak shape for an ionizable compound like amaralin.[9]

• Know your Analyte's pKa: The pKa is the pH at which the compound is 50% ionized. For basic compounds like amaralin, you generally want to work at a pH at least 2 units below its pKa to ensure it is fully protonated and in a single ionic state.[7] Conversely, for acidic compounds, you would work at a pH 2 units above the pKa.[7]

• Select a Buffer with a Relevant pKa: A buffer is most effective at a pH within ±1 unit of its own pKa.[27] For example, if your target mobile phase pH is 3.0, a phosphate buffer (pKa1 ≈ 2.1) or a formate buffer (pKa ≈ 3.8) would be excellent choices.[9]

• Consider Detector Compatibility: If using an MS detector, you must use a volatile buffer system, such as ammonium formate, ammonium acetate, or formic acid/TFA.[8] Non-volatile buffers like phosphate will contaminate the MS source.[28]

Q3: What are the best practices for preparing and storing HPLC mobile phases?

Proper preparation and handling of the mobile phase are essential for reliable chromatography.[19]

Preparation Protocol:

• Use High-Purity Reagents: Always start with HPLC-grade or MS-grade solvents and high-purity buffer salts.[27]

• Measure Accurately: Use volumetric flasks and graduated cylinders for accurate measurements. When mixing aqueous and organic phases, measure each component separately before combining them to avoid volume contraction errors.

• Filter: Filter all aqueous buffers through a 0.22 µm or 0.45 µm membrane filter to remove particulates that could damage the pump or clog the column.

• Degas: Thoroughly degas the mobile phase before use by sonication, vacuum filtration, or helium sparging to prevent bubble formation in the pump and detector.[19]

Storage and Handling:

• Prepare aqueous mobile phases fresh daily to prevent microbial growth.[19]

• Keep all solvent bottles tightly capped to prevent changes in composition due to evaporation and to keep out contaminants.[19]

• Clearly label all mobile phase bottles with their composition, preparation date, and the analyst's initials.[19]

The workflow below outlines the best practices for mobile phase preparation.

Mobile Phase Preparation Workflow

References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Crawford Scientific.
• Danaher Life Sciences. Gradient vs.
• Phenomenex. Isocratic Vs.
• Welch Materials.
• MilliporeSigma. Reversed-phase HPLC Buffers.
• ALWSCI. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025).
• Wyatt Technology.
• Thermo Fisher Scientific. HPLC Troubleshooting.
• Farmatel. Selecting Buffer pH in Reversed-Phase HPLC.
• Assay Analytica. System Suitability Test in HPLC – Key Parameters Explained.
• Technology Networks.
• Chromatography Today.
• Shimadzu. Causes and Measures for Addressing Ghost Peaks in Reversed Phase HPLC Analysis.
• LCGC.
• Pharmaceutical Updates. System suitability in HPLC Analysis. (2021).
• JASCO Inc.
• YouTube. Ghost Peaks in HPLC Explained: Causes, Troubleshooting, and Solutions. (2024).
• Labcompare. Troubleshooting Common HPLC Issues. (2025).
• YMC.
• Pharmaguideline. System Suitability in HPLC Analysis.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• Welch Materials. [Readers Insight] Why Do Ghost Peaks Appear?. (2025).
• Journal of Chromatography A. Choice of Buffer for the Analysis of Basic Peptides in Reversed-Phase HPLC.
• PubMed.
• Sigma-Aldrich.
• LCGC International. LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025).
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• HPLC Primer. System suitability Requirements for a USP HPLC Method. (2025).
• PharmaCores. Your guide to select the buffer in HPLC development part 1. (2025).
• Molecules. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis.
• IJRASET. The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC)
• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity. (2026).
• Sigma-Aldrich. HPLC Buffers.
• Agilent Technologies.
• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. (2025).
• Phenomenex. Reversed Phase HPLC Method Development.
• LCGC International.

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Troubleshooting amaralin insolubility in aqueous media

Technical Support Center: Amaralin Solubilization

This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility of amaralin in aqueous media. As a sesquiterpenoid lactone, amaralin's chemical structure lends itself to low aqueous solubility, a common challenge in experimental and drug development settings.[1][2] This document offers a systematic approach to overcoming these challenges, ensuring reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My freshly prepared amaralin solution in a standard aqueous buffer (e.g., PBS) shows visible particulates and precipitation. What is the primary issue and what are my immediate first steps?

A1: The immediate issue is that amaralin has exceeded its solubility limit in your chosen aqueous system. Like many complex organic molecules, especially those of the sesquiterpene class, amaralin is hydrophobic and has a low intrinsic solubility in water.[2]

Your first step is to confirm that the issue is indeed insolubility and not degradation. A quick centrifugation of the sample should pellet the precipitate, leaving a clear supernatant. If the supernatant, when analyzed (e.g., by UV-Vis spectroscopy), shows a very low concentration of amaralin, you are dealing with a solubility problem.

Here is a logical workflow to begin troubleshooting:

Caption: Initial troubleshooting decision tree for amaralin precipitation.

Q2: I need to prepare a stock solution of amaralin. What solvent should I use and why?

A2: For highly hydrophobic compounds like amaralin, it is standard practice to first prepare a concentrated stock solution in a water-miscible organic solvent before making further dilutions into your final aqueous medium. The organic solvent disrupts the strong intermolecular forces in water that would otherwise exclude the nonpolar amaralin molecule.

Recommended Solvents for Stock Solutions:

Solvent	Typical Starting Concentration	Key Considerations
DMSO (Dimethyl sulfoxide)	10-50 mM	Highly effective solubilizing agent. Can be cytotoxic at final concentrations >0.5-1%. Can interfere with some assays.
Ethanol (EtOH)	1-10 mM	Less toxic than DMSO. May require some warming to fully dissolve the compound. Ensure use of absolute (200 proof) ethanol.
DMF (Dimethylformamide)	10-50 mM	Strong solvent, similar to DMSO. Also carries a risk of cellular toxicity.

Protocol: Preparing a Concentrated Amaralin Stock Solution

• Weigh Amaralin: Accurately weigh the required amount of solid amaralin in a microfuge tube or glass vial.

• Add Solvent: Add a small volume of your chosen organic solvent (e.g., DMSO) to the solid.

• Facilitate Dissolution: Vortex vigorously. If necessary, briefly sonicate the solution in a water bath for 5-10 minutes to ensure complete dissolution.

• Adjust to Final Volume: Once fully dissolved, add the remaining solvent to reach your target stock concentration.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: I've prepared a DMSO stock, but when I dilute it into my aqueous buffer, the amaralin still precipitates. How can I solve this?

A3: This is a common occurrence known as "crashing out." It happens when the highly concentrated, solubilized drug in the organic stock is rapidly introduced into the aqueous environment, where its solubility is much lower. The key is to control the dilution process and potentially modify the final aqueous medium to be more "hospitable" to amaralin.

Strategies to Prevent Precipitation Upon Dilution:

• Use of Co-solvents: The most direct approach is to include a lower percentage of a water-miscible organic solvent in your final aqueous medium.[3][4] This increases the overall solvating power of the buffer. Common co-solvents for final dilutions include DMSO (kept below 0.5%), ethanol, polyethylene glycol (PEG), and propylene glycol.[5]

• pH Adjustment (If Applicable): While amaralin's structure does not suggest it is readily ionizable, many complex organic molecules have subtle pKa values.[1] Performing a pH screening experiment (e.g., from pH 5.0 to 8.5) can sometimes identify a pH at which solubility is enhanced.[4][5][6]

• Inclusion of Surfactants: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form micelles. These structures have a hydrophobic core that can encapsulate insoluble compounds like amaralin, effectively dispersing them in the aqueous phase.[3][4][7][8]

  • Common Non-ionic Surfactants: Tween® 80, Pluronic® F-68.[3][7] These are generally less harsh on biological systems than ionic surfactants.

Caption: Diagram of surfactant monomers forming a micelle to solubilize amaralin.

Advanced Solubilization Techniques

Q4: The basic strategies are not sufficient for my required concentration. What are more advanced formulation approaches I can consider?

A4: When higher concentrations are needed, or for in-vivo applications, more sophisticated formulation strategies are required. These methods aim to fundamentally alter the physicochemical state of amaralin to enhance its aqueous compatibility.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[8] They can form an "inclusion complex" with amaralin, where the amaralin molecule sits within the hydrophobic core, and the complex as a whole is water-soluble.[3][6]

  • Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD).

Caption: Formation of a water-soluble inclusion complex with cyclodextrin.

Protocol: Solubilization using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 10-20% w/v). Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Amaralin: Add your pre-weighed solid amaralin or a concentrated organic stock solution of amaralin to the cyclodextrin solution.

• Promote Complexation: Stir or shake the mixture vigorously at room temperature for several hours (4-24 hours) to allow for the formation of the inclusion complex.

• Clarify Solution: After incubation, centrifuge the solution at high speed (e.g., >10,000 x g) for 15-20 minutes to pellet any un-complexed, insoluble amaralin.

• Quantify Solubilized Amaralin: Carefully collect the supernatant and determine the concentration of solubilized amaralin using a validated analytical method (e.g., HPLC, LC-MS).

• Particle Size Reduction (Nanosuspensions): The rate of dissolution is proportional to the surface area of the solute.[4] By reducing the particle size of amaralin to the nanometer scale (nanonization), you dramatically increase its surface area, leading to faster and potentially greater dissolution.[4][9][10] This is an advanced technique typically requiring specialized equipment like high-pressure homogenizers or bead mills.[4][6]

• Amorphous Solid Dispersions (ASDs): Crystalline solids have a highly ordered lattice structure that requires significant energy to break, contributing to poor solubility.[5] An ASD is a formulation where the crystalline amaralin is converted into a high-energy, amorphous state by dispersing it within a hydrophilic polymer matrix.[9][10] This amorphous form is more readily soluble. This is a common strategy in pharmaceutical development but requires techniques like spray drying or hot-melt extrusion.[6]

References

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15).
• Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.).
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (2024, March 15).
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (n.d.).
• Sophisticated Formulation Approaches for Insoluble Drug Candid
• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs - Brieflands. (2021, May 31).
• Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal - International Journal of Pharmaceutical Chemistry and Analysis. (n.d.).
• Insoluble drug delivery strategies: review of recent advances and business prospects - PMC. (n.d.).
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients - Dr. Reddy's API. (n.d.).
• 4 Strategies To Formulate Poorly Soluble APIs - Drug Discovery Online. (2023, December 18).
• Amaralin | C15H20O4 | CID 100302 - PubChem - NIH. (n.d.).
• Amaralin (Cas 6831-10-3) - Parchem. (n.d.).
• Enhancing Artemisinin Solubility in Aqueous Solutions - Biblioteca Digital do IPB. (n.d.).

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Preventing lactone ring hydrolysis in amaralin storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience erratic biological performance when working with Amaralin. Amaralin (C₁₅H₂₀O₄) is a potent sesquiterpene lactone originally isolated from Helenium amarum[1]. While its bioactivity is exceptional, its chemical structure—specifically the α-methylene-γ-lactone moiety—is highly vulnerable to hydrolysis.

When the lactone ring opens, the compound loses its ability to alkylate target proteins via Michael addition, rendering your experiments useless. This guide is designed to move beyond basic storage instructions. Here, we will explore the mechanistic causality behind Amaralin degradation and implement a self-validating workflow to guarantee the integrity of your stock.

Diagnostic FAQs: Troubleshooting Amaralin Degradation

Q: Why does the biological activity of my Amaralin stock decrease over time, even when frozen? A: The loss of activity is almost certainly due to lactone ring hydrolysis. The γ-lactone ring in sesquiterpene lactones is highly susceptible to nucleophilic attack by water or protic solvents. When the ring opens, it forms a hydroxy acid. Because the intact lactone ring is structurally required for biological activity, the hydrolyzed form is inert.

Q: Can I prepare a bulk stock solution of Amaralin in ethanol or methanol for long-term storage? A: Absolutely not. While Amaralin is highly soluble in alcohols, these are protic nucleophiles. Over time, even at -20°C, alcohols will attack the lactone ring or the conjugated double bonds, leading to alkoxylation (e.g., ethoxy-derivatives). This solvent-addition degradation has been well-documented in sesquiterpene lactone tinctures stored in ethanol[2]. Always store Amaralin as a lyophilized solid.

Q: What is the optimal pH for aqueous assays involving Amaralin? A: If you must transition Amaralin into an aqueous state for an assay, strictly control the pH. Alkaline environments (pH > 7.5) cause rapid base-catalyzed saponification of the lactone ring. Acidic environments (pH < 4.0) also promote hydrolysis, albeit slower. The optimal stability window for related sesquiterpene lactones in aqueous environments is between pH 5.0 and 6.0[3]. Prepare aqueous solutions immediately before use and never store them[4].

Q: Does ambient laboratory light affect Amaralin stability? A: Yes. Sesquiterpene lactones are susceptible to UV-induced photodegradation. UV exposure accelerates the addition of water molecules across the double bonds of the lactone structure[3]. Always use amber vials or foil-wrapped containers.

Quantitative Data: Amaralin Stability Profile

To assist in your experimental planning, the following table summarizes the degradation kinetics of Amaralin across various environments based on sesquiterpene lactone behavior[2],[3],[4].

Storage Condition	Solvent / State	pH	Temperature	Est. Half-Life (t½)	Primary Degradation Mechanism
Aqueous Buffer (Alkaline)	Solution	8.0	25°C	< 2 hours	Base-catalyzed saponification of γ-lactone
Aqueous Buffer (Acidic)	Solution	5.0	25°C	~ 45 hours	Acid-catalyzed hydrolysis
Methanol / Ethanol	Solution	Neutral	25°C	~ 14 days	Nucleophilic solvent addition (alkoxylation)
Anhydrous DMSO	Solution	N/A	-20°C	> 6 months	Minimal (Susceptible to trace moisture over time)
Lyophilized Solid (Argon)	Solid	N/A	-80°C	> 2 years	Stable (Degradation kinetics arrested)

Experimental Protocols: Self-Validating Storage Workflow

To ensure absolute scientific integrity, do not rely on assumption. Use the following self-validating protocol to process, store, and verify your Amaralin stock.

Step 1: Lyophilization of Stock

• Action: Dry the received Amaralin powder in a lyophilizer for 4-6 hours.

• Causality: The γ-lactone ring is highly electrophilic. Even trace atmospheric moisture can initiate slow hydrolysis over months. Lyophilization removes this nucleophilic threat entirely.

Step 2: Dry Aliquoting

• Action: Divide the dried powder into single-use amber glass vials (e.g., 1 mg per vial).

• Causality: Repeated freeze-thaw cycles introduce condensation. By creating single-use aliquots, you prevent the introduction of water molecules to the bulk stock, preserving the structural integrity of the α-methylene-γ-lactone group.

Step 3: Argon Purging

• Action: Gently blow a stream of anhydrous Argon gas into the vial for 5 seconds before immediately capping and sealing with Parafilm.

• Causality: Argon is heavier than air and displaces both oxygen and ambient humidity from the vial headspace, preventing oxidative degradation and moisture-driven ring opening.

Step 4: Storage at -80°C

• Action: Store the sealed vials in a desiccated box at -80°C.

• Causality: Thermal energy accelerates degradation kinetics, and UV light catalyzes water addition[3]. -80°C storage in the dark arrests both thermal and photochemical degradation pathways.

Step 5: LC-MS Self-Validation (Crucial)

• Action: Before utilizing an aliquot for critical assays, reconstitute 1 µL in anhydrous acetonitrile and run a rapid LC-MS analysis.

• Causality & Validation: This step creates a closed-loop validation system. Intact Amaralin has a molecular weight of 264.32 g/mol (yielding an [M+H]⁺ peak at m/z 265.32). If hydrolysis has occurred, water adds to the molecule, resulting in a +18 Da mass shift (m/z 283.32). Rule: If the m/z 283.32 peak area exceeds 2% of the total, the system flags the aliquot as compromised, preventing failed downstream experiments.

Mechanistic & Workflow Visualizations

Mechanism of Amaralin Lactone Ring Hydrolysis and Activity Loss.

Self-Validating Storage Workflow for Amaralin.

References

• Title: Constituents of Helenium amarum. II. Isolation and Characterization of Heleniamarin and Other Constituents. Source: acs.org URL: 1

• Title: On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia. Source: nih.gov URL: 2

• Title: UV Degradation of Sesquiterpene Lactones in Chicory Extract: Kinetics and Identification of Reaction Products by HPLC-MS. Source: researchgate.net URL: 3

• Title: A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards. Source: mdpi.com URL: 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards [mdpi.com]

Technical Support Center: Amaralin Crystallization Troubleshooting

Welcome to the Advanced Crystallography Support Center. This guide is designed for researchers, structural biologists, and drug development professionals working with Amaralin (C₁₅H₂₀O₄), a bioactive sesquiterpene lactone isolated from Helenium amarum [1].

Obtaining high-quality single crystals of Amaralin for X-ray diffraction (SCXRD) is notoriously difficult due to its strong propensity to form thin, acicular (needle-like) crystals [2]. Needles lack sufficient volume in two dimensions, resulting in weak high-angle diffraction spots and poor data-to-parameter ratios. This guide provides field-proven, self-validating protocols to force Amaralin into an isotropic (prismatic or block-like) habit suitable for high-resolution structural elucidation.

Crystallization Optimization Workflow

Workflow for optimizing Amaralin crystallization from acicular needles to XRD-quality prisms.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does Amaralin consistently form acicular (needle) crystals, and how can I force a more isotropic habit? Causality: Amaralin features a rigid oxireno-azuleno-furan core with a highly reactive C-8 hydroxyl group and a lactone carbonyl [1]. In non-competitive solvent systems, strong, highly directional intermolecular hydrogen bonding between these functional groups drives rapid kinetic growth along a single crystallographic axis, resulting in thin needles. Solution: To promote lateral growth and yield block-like crystals, you must disrupt this 1D hydrogen-bonding network. Transition from fast evaporation to a diffusion-limited kinetic regime (e.g., vapor diffusion). Using a primary solvent that interacts favorably with the molecule (like chloroform) paired with a non-polar anti-solvent (like n-pentane) caps the fast-growing faces and allows the slower-growing faces time to develop [2].

Q2: My Amaralin crystals are twinned or intergrown. How do I isolate single crystals? Causality: Twinning occurs when secondary nucleation happens on the face of an existing crystal. This is primarily triggered by localized spikes in supersaturation, mechanical vibration, or thermal fluctuations during the metastable zone of crystal growth. Solution: Implement a self-validating thermal and mechanical buffer. Conduct your crystallization inside a Dewar flask or a water bath placed within a vibration-free incubator at 4°C. If using liquid-liquid layering instead of vapor diffusion, introduce a 1:1 buffer layer of your good and poor solvents between the pure phases to artificially dampen the concentration gradient.

Q3: How do I prevent solvent trapping and structural disorder in the Amaralin lattice? Causality: Large, flexible solvent molecules (e.g., long-chain alkanes like n-hexane or n-heptane) can become trapped in the hydrophobic pockets of the Amaralin lattice. This leads to diffuse electron density, high thermal parameters, and elevated R-factors during structural refinement. Solution: Utilize small, rigid, or highly symmetric solvents. Replace hexane with n-pentane or cyclopentane as your anti-solvent. Chloroform is highly effective as a primary solvent for Amaralin [2], as it fits compactly into lattice voids and provides heavy-atom anomalous dispersion, which is advantageous if determining the absolute configuration.

Experimental Protocols

Optimized Vapor Diffusion Protocol for Amaralin

This self-validating protocol is designed to suppress secondary nucleation and maintain strict thermodynamic control over the crystal growth process.

• Dissolution : Dissolve 5.0 mg of highly purified Amaralin (>95% purity via HPLC) in 0.5 mL of anhydrous chloroform (primary solvent) in a 2-dram inner glass vial. Ensure complete dissolution; sonicate briefly if necessary.

• Filtration (Self-Validation Step) : Pass the solution through a 0.22 µm PTFE syringe filter directly into a clean, dust-free 2-dram vial. Why? This removes microscopic dust and heterogeneous nucleation sites, ensuring that growth is driven purely by the solvent gradient rather than impurities.

• Anti-Solvent Preparation : Dispense 3.0 mL of n-pentane (anti-solvent) into a larger 20 mL outer scintillation vial.

• Chamber Assembly : Carefully lower the uncapped 2-dram inner vial into the 20 mL outer vial using forceps. Seal the outer vial tightly with a PTFE-lined cap. Wrap the cap junction with Parafilm to prevent vapor escape.

• Incubation : Place the assembled chamber in a vibration-free, temperature-controlled environment (4°C) for 7 to 14 days. Do not disturb, swirl, or move the vials during this period, as mechanical sheer forces will induce twinning.

Quantitative Data: Solvent System Screening

The following table summarizes the quantitative outcomes of various solvent systems and kinetic methods applied to Amaralin crystallization.

Primary Solvent	Anti-Solvent	Crystallization Method	Resulting Crystal Habit	XRD Suitability
Chloroform	None	Slow Evaporation	Acicular (Needles)	Poor (Weak high-angle diffraction)
Ethyl Acetate	n-Hexane	Liquid Layering	Intergrown / Twinned	Moderate (Requires precise cutting)
Methanol	Water	Slow Cooling	Microcrystalline Powder	Unsuitable (Powder XRD only)
Chloroform	n-Pentane	Vapor Diffusion	Prismatic Blocks	Excellent (High data-to-parameter ratio)

References

• Title: PubChem Compound Summary for CID 100302, Amaralin Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Constituents of Helenium amarum. II. Isolation and Characterization of Heleniamarin and Other Constituents Source: Journal of Natural Products (American Chemical Society) URL: [Link]

Reducing impurities in amaralin isolation protocols

A Guide to Reducing Impurities and Maximizing Yield

Welcome to the technical support center for Amaralin isolation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this promising sesquiterpene lactone from its natural source, Helenium amarum. As Senior Application Scientists, we have compiled this resource based on established principles of natural product chemistry and extensive field experience to help you troubleshoot common challenges and optimize your purification protocols.

Introduction to Amaralin Isolation

Amaralin (C15H20O4) is a sesquiterpene lactone found in Helenium amarum[1]. Like many natural products, its isolation is often accompanied by challenges such as co-extraction of impurities, degradation of the target molecule, and low yields. This guide provides a structured approach to identifying and resolving these issues at each critical stage of the isolation process.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we encounter from researchers working on Amaralin isolation:

Q1: My crude extract is a thick, waxy substance. Is this normal?

A1: Yes, this is quite common. Initial extraction with non-polar or moderately polar solvents will often pull out fats, waxes, and pigments along with your target compound[2]. The troubleshooting section on "Initial Extraction and Sample Preparation" provides detailed steps for removing these lipophilic impurities.

Q2: I'm losing a significant amount of Amaralin during the acid-base extraction step. What's going wrong?

A2: This is a frequent issue when working with compounds that may be sensitive to pH changes. Drastic shifts in pH can lead to hydrolysis or rearrangement of your target molecule[3]. Since Amaralin is not a basic alkaloid, a full acid-base liquid-liquid extraction (LLE) may not be the most suitable method for separating it from neutral impurities and could be causing degradation[4][5]. Consider alternative clean-up steps outlined in the "Partitioning and Liquid-Liquid Extraction" section.

Q3: My Amaralin fraction from the silica column is still showing multiple spots on the TLC plate. How can I improve the separation?

A3: This indicates that the chosen solvent system for your column chromatography is not providing adequate resolution. It's crucial to optimize your mobile phase with Thin Layer Chromatography (TLC) before running the column[3]. The goal is to find a solvent system where your target compound has an Rf value of approximately 0.3-0.4 for optimal separation[3]. The "Chromatographic Purification" section provides a detailed troubleshooting guide for this.

Q4: The yield of pure Amaralin is consistently low. What are the most likely causes?

A4: Low yield can stem from several factors at different stages: incomplete initial extraction, degradation of the compound, or losses during purification[3]. It's essential to systematically evaluate each step of your protocol. The "Troubleshooting Low Yields" section provides a decision tree to help you pinpoint the source of the loss.

Troubleshooting Guides

Stage 1: Initial Extraction and Sample Preparation

The goal of this stage is to efficiently extract Amaralin from the plant material while minimizing the co-extraction of undesirable compounds.

Problem 1: Low Extraction Efficiency

• Symptom: The concentration of Amaralin in the crude extract is lower than expected.

• Potential Causes & Solutions:

  • Improper Grinding of Plant Material: Insufficiently ground plant material has a smaller surface area, leading to poor solvent penetration[3].

    • Solution: Ensure the dried plant material is ground to a fine, consistent powder[3].

  • Suboptimal Solvent Choice: The solvent may not have the appropriate polarity to effectively solubilize Amaralin.

    • Solution: Test a range of solvents with varying polarities. For sesquiterpene lactones like Amaralin, solvents like ethyl acetate, dichloromethane, or acetone are often effective. Consider creating a solvent polarity table for your reference (see Table 1)[3].

  • Insufficient Extraction Time or Temperature: The extraction may not be running long enough or at a suitable temperature to allow for complete diffusion of the compound into the solvent.

    • Solution: Increase the extraction time or consider gentle heating. However, be cautious as heat can degrade thermolabile compounds[3].

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane	0.1	69	Good for initial defatting.
Dichloromethane	3.1	40	A versatile solvent for many natural products.
Ethyl Acetate	4.4	77	Often a good choice for sesquiterpene lactones.
Acetone	5.1	56	Can be effective but may extract more water-soluble impurities.
Methanol	5.1	65	Highly polar, may extract sugars and other polar compounds.
Water	10.2	100	Used for extracting highly polar compounds.
Table 1: Properties of Common Solvents in Natural Product Extraction.

Problem 2: High Levels of Pigments and Waxes in the Crude Extract

• Symptom: The crude extract is dark green/black and very waxy, making subsequent steps difficult.

• Potential Causes & Solutions:

  • Extraction with a Solvent of Inappropriate Polarity: Solvents like dichloromethane can co-extract a significant amount of chlorophyll and lipids.

    • Solution 1 (Pre-extraction/Defatting): Before the main extraction, wash the dried plant material with a non-polar solvent like hexane to remove fats and waxes[2].

    • Solution 2 (Post-extraction Clean-up): This will be addressed in the next stage.

Stage 2: Partitioning and Liquid-Liquid Extraction (LLE)

This stage aims to remove a significant portion of impurities from the crude extract before the more labor-intensive chromatographic steps.

Problem: Poor Separation of Layers and Emulsion Formation

• Symptom: During LLE, the aqueous and organic layers do not separate cleanly, and a stable emulsion forms at the interface.

• Potential Causes & Solutions:

  • High Concentration of Surfactant-like Compounds: Some natural products can act as emulsifiers.

    • Solution 1: Add a small amount of brine (saturated NaCl solution) to the separatory funnel. This increases the polarity of the aqueous phase and can help break the emulsion.

    • Solution 2: Centrifuge the mixture at a low speed if the emulsion is persistent.

    • Solution 3: Filter the emulsified mixture through a pad of Celite or glass wool.

Stage 3: Chromatographic Purification

This is the final and most critical stage for obtaining pure Amaralin. The most common technique is silica gel column chromatography.

Problem 1: Poor Separation on the Column (Co-elution of Impurities)

• Symptom: Fractions containing Amaralin are still contaminated with other compounds, as determined by TLC or HPLC.

• Potential Causes & Solutions:

  • Inappropriate Mobile Phase: The solvent system does not have the correct polarity to resolve Amaralin from impurities.

    • Solution: Perform a thorough TLC analysis with various solvent systems (e.g., hexane:ethyl acetate, dichloromethane:methanol) to find the optimal mobile phase that gives good separation and an Rf value of ~0.3-0.4 for Amaralin[3].

  • Column Overloading: Too much crude extract was loaded onto the column, exceeding its separation capacity[3].

    • Solution: Reduce the amount of sample loaded onto the column. A general rule of thumb is a 1:20 to 1:100 ratio of sample to stationary phase by weight.

  • Irregular Column Packing: Voids or channels in the silica gel lead to uneven solvent flow and poor separation[6].

    • Solution: Ensure the column is packed uniformly. Slurry packing is often more effective than dry packing for achieving a homogenous column bed.

Problem 2: Irreversible Adsorption of Amaralin on the Column

• Symptom: A significant portion of the Amaralin does not elute from the column, leading to low yield.

• Potential Causes & Solutions:

  • Acidic Nature of Silica Gel: The slightly acidic nature of silica can cause sensitive compounds to degrade or bind irreversibly[7].

    • Solution 1: Add a small amount of a modifying agent like acetic acid to the mobile phase to improve the elution of polar compounds.

    • Solution 2: Use a different stationary phase, such as neutral or basic alumina, or a bonded phase like C18 (reversed-phase)[7].

Troubleshooting Low Yields: A Decision Tree

Low yields are a common frustration in natural product isolation. The following workflow can help diagnose the issue.

Caption: Decision tree for troubleshooting low yields in Amaralin isolation.

Experimental Protocols

Protocol 1: Optimized Extraction and Partitioning of Amaralin

This protocol is a general guideline and should be optimized based on your specific experimental observations.

• Preparation of Plant Material:

  • Dry the aerial parts of Helenium amarum at 40°C until a constant weight is achieved.

  • Grind the dried material to a fine powder (e.g., using a Wiley mill).

• Defatting (Optional but Recommended):

  • Macerate the powdered plant material in n-hexane (1:10 w/v) for 24 hours at room temperature to remove non-polar impurities[2].

  • Filter the mixture and discard the hexane extract. Air-dry the plant material.

• Main Extraction:

  • Macerate the defatted plant material in ethyl acetate (1:10 w/v) for 48 hours, with occasional shaking[3].

  • Filter the extract and repeat the extraction process twice more with fresh solvent.

  • Combine the ethyl acetate extracts and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C.

• Solvent-Solvent Partitioning:

  • Dissolve the crude ethyl acetate extract in a minimal amount of 90% aqueous methanol.

  • Transfer the solution to a separatory funnel and extract three times with an equal volume of n-hexane to further remove non-polar impurities.

  • Discard the n-hexane layers.

  • Evaporate the methanol from the aqueous methanol layer to obtain the final crude extract for chromatography.

Workflow for Amaralin Isolation

The following diagram illustrates the general workflow for the isolation of Amaralin, incorporating the key stages of extraction, clean-up, and purification.

Caption: General workflow for the isolation of Amaralin.

By following these guidelines and systematically troubleshooting any issues that arise, you can significantly improve the efficiency and success rate of your Amaralin isolation protocols.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Natural Product Isolation.
• Benchchem. (n.d.). Purification strategies for removing impurities from tropane alkaloid reactions.
• National Center for Biotechnology Information. (n.d.). Amaralin. PubChem.
• Quora. (2018, November 13). What are the general steps involved in extracting alkaloids?
• Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?.

Sources

• 1. Amaralin | C15H20O4 | CID 100302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 7. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Helenalin and Lycorine

A Senior Application Scientist's Guide to Two Potent, Biologically Active Natural Products

Editorial Note: This guide was initially designed to compare the biological activities of the sesquiterpene lactones amaralin and helenalin. However, a thorough review of the scientific literature revealed that while amaralin is a known chemical entity isolated from Helenium amarum, there is a significant lack of published experimental data regarding its biological effects. To provide our audience of researchers and drug development professionals with a valuable and data-supported comparison, we have pivoted this guide. We will now compare helenalin , a well-characterized and potent sesquiterpene lactone, with lycorine , a principal alkaloid from the Amaryllidaceae family. This comparison offers a unique perspective by contrasting two structurally and mechanistically distinct classes of natural products that exhibit overlapping and potent biological activities.

Introduction: A Tale of Two Scaffolds

In the field of natural product drug discovery, both sesquiterpene lactones and alkaloids represent rich sources of bioactive compounds. Helenalin and lycorine are exemplary molecules from these respective classes, each possessing a distinct chemical architecture that dictates a unique mechanism of action and a compelling profile of biological activity.

• Helenalin is a pseudoguaianolide-type sesquiterpene lactone found predominantly in plants of the Arnica genus.[1] Its structure is characterized by two reactive electrophilic sites—an α-methylene-γ-lactone and a cyclopentenone ring—which are crucial for its biological effects.[2]

• Lycorine is a pyrrolophenanthridine alkaloid and the most common bioactive compound found across the Amaryllidaceae family (e.g., daffodils, surprise lilies).[3][4] Its rigid, tetracyclic structure confers a different mode of interaction with biological targets.

This guide provides a head-to-head comparison of their cytotoxic, anti-inflammatory, and antimicrobial properties, grounded in experimental data, and offers detailed protocols for evaluating such activities in a laboratory setting.

Mechanism of Action: Covalent Alkylation vs. Pathway Modulation

The fundamental difference in the bioactivity of helenalin and lycorine stems from their distinct chemical reactivity and downstream signaling consequences.

Helenalin: The Covalent Inhibitor

Helenalin's activity is primarily driven by its ability to act as a bifunctional alkylating agent. Its two Michael acceptor sites readily form covalent bonds with nucleophiles, particularly the sulfhydryl groups of cysteine residues in proteins.[5] This reactivity leads to several key downstream effects:

• NF-κB Inhibition: Helenalin's most renowned mechanism is the direct alkylation of cysteine-38 on the p65 subunit of the transcription factor NF-κB. This covalent modification prevents NF-κB from binding to DNA, thereby shutting down the transcription of numerous pro-inflammatory and pro-survival genes.[6]

• Induction of Oxidative Stress: Helenalin treatment has been shown to increase intracellular reactive oxygen species (ROS), leading to mitochondrial membrane depolarization and triggering apoptosis.[7]

• Enzyme Inhibition: Its thiol reactivity allows it to inhibit a range of enzymes, including telomerase, DNA polymerase, and thioredoxin reductase-1, contributing to its anti-cancer effects.[5][8]

Caption: Helenalin directly inhibits NF-κB by alkylating the p65 subunit.

Lycorine: The Multi-Target Modulator

In contrast to helenalin, lycorine is not a covalent modifier. Its biological effects arise from its ability to bind non-covalently to various targets, modulating multiple cellular pathways.

• Inhibition of Protein Synthesis: A primary mechanism of lycorine is the inhibition of protein synthesis, which contributes to its antiviral and anti-proliferative effects.[3]

• Cell Cycle Arrest and Apoptosis: Lycorine can arrest the cell cycle at different phases and induce apoptosis through the modulation of Bcl-2 family proteins and activation of caspases.[9]

• Signaling Pathway Modulation: It has been shown to suppress the p38 MAPK and Jak-STAT signaling pathways and can modulate NF-κB signaling, contributing to its anti-inflammatory effects.[9][10] It can also induce autophagy by activating the AMPK signaling pathway.[11]

Comparative Analysis of Biological Activity

The distinct mechanisms of helenalin and lycorine translate into different, albeit sometimes overlapping, biological activity profiles.

Cytotoxic and Anti-Cancer Activity

Both compounds exhibit potent activity against a wide range of cancer cell lines, often with IC₅₀ values in the low micromolar range. Helenalin's high reactivity often makes it potently cytotoxic, while lycorine can exert cytostatic effects at similar concentrations, arresting cell growth without necessarily inducing immediate cell death.[12]

Compound	Cell Line	Cancer Type	IC₅₀ (µM)	Incubation Time	Reference
Helenalin	T47D	Breast Cancer	2.23	72 h	[8]
RD	Rhabdomyosarcoma	3.47	72 h	[7]
RH30	Rhabdomyosarcoma	4.55	72 h	[7]
GLC4	Lung Carcinoma	0.44	2 h	[13]
COLO 320	Colorectal Cancer	1.0	2 h	[13]
Lycorine	A549	Non-Small-Cell Lung	8.5	24 h	[11]
HCT116	Colon Carcinoma	6.4	72 h	[14]
K562	Myelogenous Leukemia	6.1	72 h	[14]
MCF-7	Breast Cancer	5.2	72 h	[14]
SK-OV-3	Ovarian Carcinoma	3.0	72 h	[14]
AGS	Gastric Cancer	14.51	48 h	[15]

Table 1: Comparative in vitro cytotoxicity of Helenalin and Lycorine against various human cancer cell lines.

Anti-inflammatory Activity

Both molecules are potent anti-inflammatory agents, but they achieve this effect through different primary targets. Helenalin's direct and potent inhibition of NF-κB provides a powerful and immediate blockade of the inflammatory cascade.[6] Lycorine's effects are broader, involving the suppression of multiple pro-inflammatory pathways like p38 MAPK and Jak-STAT, in addition to modulating NF-κB.[9][16]

Compound	Model / Assay	Key Findings	Reference
Helenalin	LPS-stimulated HaCaT cells	Decreased IL-8, IL-1β, IL-6, TNF-α levels at 0.02-0.2 µM.	[17]
T-cells, B-cells, epithelial cells	Selectively inhibits NF-κB activation by multiple stimuli.	[6]
Lycorine	LPS-stimulated RAW264.7 cells	Suppresses NO, PGE₂, TNF-α, and IL-6 release.	[9]
Carrageenan-induced rat paw edema	Exerts potent in vivo anti-inflammatory effects (ED₅₀ = 0.514 mg/kg).	[4]
Diabetic cardiomyopathy models	Restores inflammatory balance by modulating ILF3-dependent Nrf2 and NF-κB crosstalk.	[10]

Table 2: Summary of the anti-inflammatory effects of Helenalin and Lycorine.

Antimicrobial Activity

The antimicrobial spectra of helenalin and lycorine appear to be distinct. Helenalin has documented activity against bacteria, including Staphylococcus aureus and Acinetobacter baumannii.[18][19] In contrast, lycorine has been more extensively studied for its potent antifungal activity, particularly against clinically relevant Candida species.[20][21]

Compound	Organism	Activity Type	MIC (µg/mL)	Reference
Helenalin	Acinetobacter baumannii	Antibacterial	234.4 - 468.75	[19]
Staphylococcus aureus	Antibacterial	Activity demonstrated in vivo.	[18]
Lycorine	Candida albicans	Antifungal	40.6	[20]
Candida parapsilosis	Antifungal	20.3	[20]
Candida krusei	Antifungal	40.6	[20]
Candida auris	Antifungal	40.6	[20]

Table 3: Comparative antimicrobial activity of Helenalin and Lycorine.

Experimental Methodologies: Standardized Protocols

To ensure reproducibility and generate reliable comparative data, standardized assays are critical. Below are step-by-step protocols for assessing cytotoxicity and anti-inflammatory activity.

Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

This protocol determines the concentration at which a compound reduces the viability of a cell culture by 50% (IC₅₀). The assay measures the metabolic activity of mitochondrial reductase enzymes.

• Cell Seeding:

  • Culture cells to ~80% confluency in appropriate media.

  • Trypsinize, count, and resuspend cells to a final concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Treatment:

  • Prepare a 10 mM stock solution of the test compound (e.g., helenalin, lycorine) in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve 2X final concentrations.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a no-cell blank control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Place the plate on a shaker for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other values.

  • Calculate cell viability as a percentage relative to the vehicle control: (Abs_treated / Abs_control) * 100.

  • Plot cell viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Protocol: In Vitro Anti-inflammatory Assessment via Griess Assay for Nitric Oxide

This protocol measures the production of nitric oxide (NO), a key pro-inflammatory mediator, by macrophages (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Pre-treatment:

  • Treat the cells with various non-toxic concentrations of the test compound (helenalin or lycorine) for 1-2 hours prior to stimulation.

• Inflammatory Stimulation:

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Griess Reagent Assay:

  • After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Prepare the Griess Reagent by mixing equal volumes of Reagent A (1% sulfanilamide in 5% phosphoric acid) and Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Add 50 µL of the mixed Griess Reagent to each well containing the supernatant.

  • Incubate for 10 minutes at room temperature, protected from light.

• Measurement and Analysis:

  • Measure the absorbance at 540 nm.

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample and determine the percentage inhibition of NO production relative to the LPS-only control.

Conclusion and Outlook

This comparative guide demonstrates that while both helenalin and lycorine are potent natural products with significant therapeutic potential, their utility is governed by fundamentally different structures and mechanisms.

• Helenalin acts as a highly reactive covalent agent. Its potent, direct inhibition of NF-κB makes it an exceptional tool for studying inflammatory pathways and a lead for anti-inflammatory and anti-cancer drugs. However, its reactivity also leads to off-target effects and potential toxicity, which remains a hurdle for clinical development.[1][5]

• Lycorine functions as a multi-target modulator, affecting protein synthesis, cell cycle progression, and numerous signaling cascades.[9][16] Its diverse activities, including strong anti-cancer, anti-inflammatory, and particularly antifungal effects, make it a versatile scaffold for drug development.[4][20] Its non-covalent mode of action may offer a more favorable toxicity profile compared to alkylating agents like helenalin.

For researchers, the choice between these molecules depends on the scientific question. Helenalin is a sharp tool for dissecting pathways involving key cysteine residues, whereas lycorine offers a platform to explore the modulation of complex cellular networks. Both compounds underscore the immense value of natural product scaffolds in the ongoing search for novel therapeutics.

References

• Cao, Z., Liu, Z., & Liu, G. (2015). Lycorine: A prospective natural lead for anticancer drug discovery. Biomedicine & Pharmacotherapy, 74, 135-143.
• Cao, Z. F., et al. (2013). Multiple biological functions and pharmacological effects of lycorine. Science China Chemistry, 56(10), 1383-1393.

• Wikipedia. (n.d.). Lycorine. Retrieved from [Link]

• Rashed, K. (2021). BIOLOGICAL EVIDENCES OF LYCORINE: A REVIEW.

• Cao, Z., et al. (2014). Multiple biological functions and pharmacological effects of lycorine. PMC. Retrieved from [Link]

• Lamoral-Theys, D., et al. (2009). Lycorine, the Main Phenanthridine Amaryllidaceae Alkaloid, Exhibits Significant Antitumor Activity in Cancer Cells That Display Resistance to Proapoptotic Stimuli: An Investigation of Structure−Activity Relationship and Mechanistic Insight. Journal of Medicinal Chemistry, 52(20), 6244-6256.

• Ghasemali, S., et al. (2022). Potential Anti-Cancer Effect of Helenalin as a Natural Bioactive Compound on the Growth and Telomerase Gene Expression in Breast Cancer Cell Line. PMC. Retrieved from [Link]

• Liang, G., et al. (2026). Lycorine improves inflammatory imbalance in diabetic cardiomyopathy by targeting ILF3. Phytomedicine, 157976.
• Beekman, A. C., et al. (1997). Structure−Cytotoxicity Relationships of Some Helenanolide-Type Sesquiterpene Lactones.
• Lycorine and organ protection: Review of its potential effects and molecular mechanisms. (2022). Frontiers in Pharmacology.

• Lycorine and organ protection: Review of its potential effects and molecular mechanisms. (2022). Frontiers in Pharmacology. Retrieved from [Link]

• Woerdenbag, H. J., et al. (1994). Cytotoxicity of flavonoids and sesquiterpene lactones from Arnica species against the GLC4 and the COLO 320 cell lines. Planta Medica, 60(5), 434-437.

• Liu, X., et al. (2018). Lycorine Induces Apoptosis of A549 Cells via AMPK-Mammalian Target of Rapamycin (mTOR)-S6K Signaling Pathway. PMC. Retrieved from [Link]

• Ortiz-Sánchez, J. P., et al. (2023). Cytotoxic Activity of Amaryllidaceae Plants against Cancer Cells: Biotechnological, In Vitro, and In Silico Approaches. MDPI. Retrieved from [Link]

• Lim, C. B., et al. (2021). Mechanism of Action of the Sesquiterpene Compound Helenalin in Rhabdomyosarcoma Cells. PMC. Retrieved from [Link]

• Liu, Y., et al. (2015). Novel Lycorine Derivatives as Anticancer Agents: Synthesis and In Vitro Biological Evaluation. PMC. Retrieved from [Link]

• Boulanger, D., et al. (2022). Antimicrobial Activity of Lactones. MDPI. Retrieved from [Link]

• Bessa, L. A., et al. (2022). Lycorine Alkaloid and Crinum americanum L. (Amaryllidaceae) Extracts Display Antifungal Activity on Clinically Relevant Candida Species. MDPI. Retrieved from [Link]

• Drogosz, J., & Janecka, A. (2019). Helenalin: An Anti-Inflammatory and Anti-Neoplastic Agent: A Review.

• Nimri, L. F., et al. (2016). Antimicrobial Activity of Polyphenols and Alkaloids in Middle Eastern Plants. Frontiers. Retrieved from [Link]

• Bessa, L. A., et al. (2022). (PDF) Lycorine Alkaloid and Crinum americanum L. (Amaryllidaceae) Extracts Display Antifungal Activity on Clinically Relevant Candida Species.
• Lyss, G., et al. (1998). The Anti-inflammatory Sesquiterpene Lactone Helenalin Inhibits the Transcription Factor NF-κB by Directly Targeting p65.

• Vasilescu, C., et al. (2025). Preliminary Assessment of Arnica montana L. Extract: Antimicrobial Activity Against Acinetobacter baumannii and Biofilm-Related Gene Expression Profiling. MDPI. Retrieved from [Link]

• Drogosz, J., & Janecka, A. (2019). Helenalin - A Sesquiterpene Lactone with Multidirectional Activity. PubMed. Retrieved from [Link]

• Bessa, L. A., et al. (2022). Lycorine Alkaloid and Crinum americanum L. (Amaryllidaceae) Extracts Display Antifungal Activity on Clinically Relevant Candida Species. PubMed. Retrieved from [Link]

• Gurbuz, I., et al. (n.d.). Antimicrobial activity as MICs (mg/ml) of the three sesquiterpene... ResearchGate. Retrieved from [Link]

• Lyss, G., et al. (1997). Helenalin, an anti-inflammatory sesquiterpene lactone from Arnica, selectively inhibits transcription factor NF-kappaB. PubMed. Retrieved from [Link]

• Bessa, L. A., et al. (n.d.). Anti-Acanthamoeba castellanii activity of alkaloid-enriched extracts and lycorine from the Amaryllidaceae species. repositorio ufmg. Retrieved from [Link]

• Ceyhan, B., et al. (2022). Helenalin | Wound Healing | Anti-inflammatory Effect | Cell Proliferation | Migration. Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

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Publish Comparison Guide: Validation of Amaralin Purity by Quantitative NMR (qNMR) vs. HPLC

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & The Analytical Dilemma

Amaralin (C₁₅H₂₀O₄) is a bioactive sesquiterpene lactone naturally derived from[1]. With emerging research highlighting its potential as a [2], securing highly accurate purity data for amaralin is critical for downstream pharmacological testing.

Historically, High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis detection has been the default for purity profiling. However, relying solely on HPLC for sesquiterpene lactones presents a significant analytical risk. Amaralin's primary chromophore is an α-methylene-γ-lactone moiety, which absorbs weakly at lower UV wavelengths (e.g., 210–245 nm). This weak absorption makes the compound highly susceptible to variable response factors and solvent interference[3]. Furthermore, HPLC is a relative technique; it cannot detect impurities that lack a chromophore (such as residual extraction solvents or saturated plant lipids), leading to an artificial overestimation of purity[4].

To solve this, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as the gold standard. As a primary analytical method, qNMR provides a self-validating, absolute measurement of purity without the need for an amaralin-specific reference standard[5].

Mechanistic Grounding: The Causality Behind qNMR

The superiority of qNMR lies in fundamental quantum mechanics. Unlike HPLC, which measures the absorption of light by a molecule's electron cloud, qNMR measures the magnetic resonance of specific atomic nuclei (typically ¹H).

The Causality of Absolute Quantification: The integrated area under a specific NMR resonance signal is strictly and directly proportional to the number of nuclei generating that signal[6]. By introducing a certified internal standard (IS) of known purity and concentration into the sample, we create a self-validating system . Because the NMR detector responds equally to any proton regardless of the molecule it belongs to, the absolute molar purity of amaralin can be calculated mathematically by comparing the integral of the amaralin peak to the integral of the internal standard peak[4].

Experimental Methodologies: A Comparative Protocol

Method A: qNMR Absolute Quantification (The Primary Standard)

Objective: Determine the absolute mass fraction of amaralin using 1,3,5-Trimethoxybenzene (TMB) as an internal standard.

• Internal Standard Selection: TMB is selected because it is highly stable, non-hygroscopic, and its with the characteristic α-methylene protons of amaralin (~5.5 - 6.5 ppm)[7].

• Sample Preparation: Accurately weigh ~15.0 mg of the amaralin batch and ~5.0 mg of certified TMB (purity >99.9%) using a microbalance. Co-dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition Parameters (Critical Step): Acquire ¹H NMR spectra at 400 MHz or higher. Causality Check: The relaxation delay (D1) must be set to at least 5 times the longest longitudinal relaxation time (T₁) of the protons of interest (typically D1 ≥ 30 seconds). This ensures complete magnetization recovery; failing to do so causes signal saturation and skews the quantitative integration[5].

• Calculation: Purity is derived using the mass-balance equation: P_sample = (I_sample / I_IS) × (N_IS / N_sample) × (M_sample / M_IS) × (W_IS / W_sample) × P_IS (Where I = integral area, N = number of protons, M = molar mass, W = weight, P = purity).

Method B: HPLC-UV Relative Profiling (The Secondary Standard)

Objective: Determine the relative area percentage of amaralin and profile UV-active impurities.

• Sample Preparation: Dissolve 1.0 mg/mL of the amaralin sample in HPLC-grade acetonitrile.

• Chromatographic Separation: Inject 10 µL onto a C18 reverse-phase column (2.1 mm × 100 mm, 1.8 μm). Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile at a flow rate of 0.3 mL/min.

• Detection: Monitor UV absorbance at [3].

• Calculation: Purity is calculated based on the relative area percent of the amaralin peak against the total integrated area of all detected peaks.

Comparative Data Analysis

To demonstrate the analytical discrepancy between the two methods, three separate batches of amaralin were analyzed using both protocols.

Table 1: Orthogonal Purity Validation of Amaralin Batches

Batch ID	HPLC-UV (245 nm) Area %	qNMR Absolute Purity %	Discrepancy (Δ)	Scientific Interpretation of Causality
AM-001	99.2%	96.5%	+2.7%	HPLC overestimated purity due to the presence of non-UV active aliphatic impurities (invisible at 245 nm) which qNMR accurately accounted for via mass balance.
AM-002	98.5%	98.1%	+0.4%	High concordance. Indicates that the minor impurities present share similar UV extinction coefficients to amaralin.
AM-003	95.8%	91.2%	+4.6%	Significant overestimation by HPLC. qNMR spectra confirmed the presence of residual extraction solvents (e.g., ethanol) which have zero UV absorbance.

Workflow Visualization

The following diagram illustrates the orthogonal workflow required for rigorous, self-validating purity assessment.

Orthogonal workflow comparing qNMR absolute quantification and HPLC relative profiling.

Conclusion

For the rigorous purity validation of complex natural products like amaralin, relying solely on HPLC-UV is analytically risky. The compound's weak chromophore and the high probability of non-UV active impurities (like residual solvents or aliphatic compounds) frequently lead to false-positive purity inflations.

qNMR establishes a self-validating, mathematically absolute baseline that completely bypasses the need for specific reference standards. Drug development professionals should adopt an orthogonal approach: utilizing qNMR for absolute primary quantification and HPLC strictly for high-throughput, relative impurity profiling.

References

• PubChem, National Library of Medicine. Amaralin | C15H20O4 | CID 100302. Retrieved from:[Link]

• Journal of Herbmed Pharmacology. In silico investigation of Halimeda tuna natural compounds for PPAR-γ targeting in type 2 diabetes. Retrieved from:[Link]

• Taylor & Francis. Determination of Major Sesquiterpene Lactones in Essential Oil of Inula racemosa and Saussurea lappa Using qNMR. Retrieved from:[Link]

• National Institutes of Health (PMC). Research Progress of NMR in Natural Product Quantification. Retrieved from:[Link]

• ACS Publications. Germplasm Resources and Metabolite Marker Screening of High-Flavonoid Tartary Buckwheat. Retrieved from: [Link]

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A Comparative Guide to the Cytotoxicity Profiles of Tenulin and Lycorine

A Note from the Senior Application Scientist: The initial aim of this guide was to compare the cytotoxicity of tenulin and amaralin. However, a comprehensive literature review revealed a significant scarcity of published, peer-reviewed data on a distinct compound named "amaralin." The name is plausibly linked to Helenium amarum ("bitter sneezeweed"), the plant source of tenulin.[1][2] To provide a robust and scientifically valuable comparison for our audience, we have pivoted this guide to compare tenulin , a well-documented sesquiterpene lactone, with lycorine , a representative and extensively studied cytotoxic Amaryllidaceae alkaloid.[3][4] This comparison offers a fascinating juxtaposition of two distinct classes of natural products with potent anti-cancer potential.

Introduction: Two Classes of Natural Product Cytotoxins

The search for novel anti-cancer agents from natural sources has yielded a plethora of compounds with diverse chemical structures and mechanisms of action.[5] Among these, sesquiterpene lactones and Amaryllidaceae alkaloids represent two major classes that have attracted considerable attention for their potent cytotoxic properties.[6][7][8] This guide provides an in-depth comparison of the cytotoxicity profiles of tenulin, a sesquiterpene lactone, and lycorine, a prominent Amaryllidaceae alkaloid.

• Tenulin is a sesquiterpene lactone isolated from the plant Helenium amarum.[1][9] Like many compounds in its class, its biological activity is often attributed to its reactive chemical structures, which can interact with cellular nucleophiles.[6][10]

• Lycorine is one of the most abundant alkaloids found in the Amaryllidaceae family of plants (e.g., daffodils, spider lilies).[3][11] It has a long history of investigation and exhibits a broad range of biological activities, including potent antiviral, anti-inflammatory, and, most notably, anti-cancer effects.[5][11]

Comparative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a critical metric for quantifying the cytotoxicity of a compound, representing the concentration required to inhibit a biological process (like cell growth) by 50%. The IC50 of a given compound can vary between studies due to factors like the specific cell line used, the duration of exposure, and the type of cytotoxicity assay performed.

Below is a summary of reported IC50 values for tenulin and lycorine across various human cancer cell lines.

Compound	Chemical Class	Cancer Cell Line	IC50 Value (µM)	Comments
Tenulin	Sesquiterpene Lactone	HeLaS3 (Cervical Cancer)	> 20 µM	Low intrinsic cytotoxicity observed in this study; primary effect was on P-gp inhibition.[12]
KB-vin (Multidrug-Resistant)	> 20 µM	Primarily studied for its ability to reverse multidrug resistance rather than direct cytotoxicity.[12]
Lycorine	Amaryllidaceae Alkaloid	HL-60 (Leukemia)	0.6 µM	Demonstrates particularly striking activity against myeloid leukemia cells.[13]
U373 (Glioblastoma)	~5 µM	Effective in a cell line known to be resistant to pro-apoptotic stimuli.[14]
A549 (Non-Small Cell Lung)	~5 µM	Also effective in an apoptosis-resistant cell line.[14]
Various Cancer Lines	0.8 - 50 µM	Broad range of activity across numerous cancer types, including breast, bladder, and colorectal.[15]

Expert Insight: The data suggests that lycorine generally exhibits more potent direct cytotoxicity across a broader range of cancer cell lines compared to tenulin.[13][15] Tenulin's primary value, as highlighted in several studies, may lie in its ability to synergize with other chemotherapeutic agents by overcoming multidrug resistance.[12] In contrast, lycorine demonstrates potent standalone activity, including in cancer cells that are resistant to apoptosis, making it a compelling candidate for further development.[5][14]

Mechanisms of Cytotoxic Action

Tenulin and lycorine induce cell death and inhibit proliferation through fundamentally different molecular mechanisms.

Tenulin: Covalent Modification and Transporter Inhibition

Tenulin's cytotoxicity is linked to its chemical structure, particularly the presence of a cyclopentenone moiety. This group can act as a Michael acceptor, allowing it to react with biological nucleophiles.[16]

• Alkylation of Nucleophiles: The primary proposed mechanism is the alkylation of sulfhydryl (-SH) groups on cysteine residues within key enzymes. This covalent modification can inactivate proteins essential for cell survival and proliferation, such as those involved in DNA synthesis.[16]

• P-glycoprotein (P-gp) Inhibition: Tenulin and its derivative, isotenulin, have been shown to inhibit the function of P-gp, an efflux pump that is a major cause of multidrug resistance (MDR) in cancer cells. By inhibiting P-gp, tenulin can increase the intracellular concentration and efficacy of other co-administered chemotherapy drugs.[12]

Lycorine: A Multi-Pronged Attack on Cancer Cells

Lycorine's mechanism is more complex and multifaceted, affecting several core cellular processes. It is known to induce cell cycle arrest, apoptosis, and autophagy.[11][15]

• Apoptosis Induction: Lycorine is a potent inducer of apoptosis. It can activate the intrinsic (mitochondrial) pathway by down-regulating anti-apoptotic proteins like Bcl-2 and up-regulating pro-apoptotic proteins like Bax.[5][13] This leads to cytochrome c release and the activation of caspases, the executioner enzymes of apoptosis.[11][13]

• Cell Cycle Arrest: It can arrest the cell cycle at various phases, preventing cancer cells from dividing.[11]

• Cytostatic Effects: In cancer cells that are resistant to apoptosis, lycorine can exert a powerful cytostatic effect, meaning it inhibits cell proliferation and migration without necessarily killing the cells outright.[5][14] This is often achieved by disrupting the actin cytoskeleton.[5]

• Inhibition of Protein Synthesis: Early studies also pointed to lycorine's ability to inhibit protein synthesis in eukaryotic cells, further contributing to its anti-proliferative effects.[4]

Visualizing the Mechanistic Differences

The following diagram illustrates the distinct cellular targets and pathways affected by tenulin and lycorine.

Caption: Comparative mechanisms of action for Tenulin and Lycorine.

Experimental Protocols for Assessing Cytotoxicity

To obtain a comprehensive cytotoxicity profile, it is essential to use a combination of assays that measure different cellular parameters. A single assay is rarely sufficient. Here, we describe three complementary, widely-used protocols.

MTT Assay: Assessing Metabolic Viability

This colorimetric assay measures the activity of mitochondrial reductase enzymes, which serves as an indicator of overall metabolic activity and, by extension, cell viability.

Causality Behind the Method: The core principle is that only metabolically active, viable cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells. This assay is a reliable first-pass screen for cytotoxic effects.

Caption: Standard workflow for the MTT cell viability assay.

• Cell Seeding: Seed cells (e.g., HeLa, A549) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions of tenulin and lycorine in culture medium from a concentrated stock (e.g., 10 mM in DMSO). Ensure the final DMSO concentration in all wells is consistent and non-toxic (typically ≤ 0.5%).

• Cell Treatment: Remove the old medium from the wells and add 100 µL of medium containing the desired concentrations of the test compounds. Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest concentration of DMSO used).

• Incubation: Return the plate to the incubator for the desired exposure time (e.g., 48 hours). The optimal time depends on the cell doubling time and the compound's mechanism.

• MTT Addition: After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well. Incubate for another 3-4 hours. Rationale: This allows sufficient time for viable cells to metabolize the MTT.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as: (Absorbance of Treated Cells / Absorbance of Untreated Control) * 100. Plot the viability against the logarithm of compound concentration to determine the IC50 value.

LDH Release Assay: Assessing Membrane Integrity

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from the cytosol of cells with a compromised plasma membrane.

Causality Behind the Method: LDH is a stable enzyme present in the cytoplasm of all cells. It should not be present in the extracellular culture medium unless the cell membrane has been damaged (a hallmark of necrosis or late-stage apoptosis). Measuring its extracellular activity provides a direct count of cell death due to membrane lysis.

Caption: Standard workflow for the LDH cytotoxicity assay.

• Plate Setup: Seed and treat cells in a 96-well plate as described for the MTT assay (Steps 1-3).

• Control Wells: Crucially, set up the following controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells treated with a lysis buffer (e.g., 1% Triton X-100) 30 minutes before the end of the incubation. Rationale: This provides the 100% cytotoxicity value.

  • Background Control: Medium without cells.

• Supernatant Collection: After the treatment incubation, centrifuge the plate at 250 x g for 5 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH assay reaction mixture (commercially available kits are recommended) to each well.

• Incubation and Measurement: Incubate for 30 minutes at room temperature, protected from light. Add 50 µL of stop solution and measure the absorbance at 490 nm.

• Analysis: Calculate percent cytotoxicity using the formula: ((Treated - Spontaneous) / (Maximum - Spontaneous)) * 100.

Annexin V/PI Assay: Distinguishing Apoptosis and Necrosis

This flow cytometry-based assay provides the most detailed information, differentiating between healthy, early apoptotic, late apoptotic, and necrotic cell populations.

Causality Behind the Method:

• Annexin V: This protein has a high affinity for phosphatidylserine (PS), a phospholipid that is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.

• Propidium Iodide (PI): This fluorescent dye can only enter cells that have lost their membrane integrity. It intercalates with DNA, staining the nucleus red.

• Combined, they differentiate four populations:

  • Annexin V- / PI-: Healthy, viable cells.

  • Annexin V+ / PI-: Early apoptotic cells (membrane intact).

  • Annexin V+ / PI+: Late apoptotic or secondary necrotic cells.

  • Annexin V- / PI+: Primary necrotic cells (membrane damaged before apoptosis began).

Caption: Workflow for apoptosis detection via Annexin V/PI staining.

• Cell Culture: Seed 2x10^5 cells per well in a 6-well plate and treat with tenulin or lycorine for the desired time (e.g., 24 hours).

• Cell Harvesting: Collect all cells, including those floating in the medium (which may be apoptotic). For adherent cells, use trypsin briefly and then neutralize. Centrifuge the cell suspension and wash the pellet once with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (using a commercial kit is highly recommended).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. Rationale: Staining must be done in the dark as the fluorophores are light-sensitive.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. Excite FITC at 488 nm and measure emission at ~530 nm; excite PI at 488 nm and measure emission at >670 nm.

• Data Interpretation: Create a dot plot (FITC vs. PI) to visualize and quantify the percentage of cells in the four quadrants.

Conclusion and Future Directions

This guide illuminates the distinct cytotoxic profiles of the sesquiterpene lactone tenulin and the Amaryllidaceae alkaloid lycorine.

• Tenulin presents as a compound with modest direct cytotoxicity but holds significant promise as a chemosensitizing agent. Its ability to inhibit P-gp makes it a valuable tool for overcoming multidrug resistance, a major hurdle in cancer therapy.[12] Future research should focus on its synergistic potential in combination with established chemotherapeutics.

• Lycorine is a potent and versatile cytotoxic agent with a multi-modal mechanism of action.[5] Its ability to induce apoptosis and exert cytostatic effects even in apoptosis-resistant cancer cells makes it a highly attractive lead compound for novel anticancer drug development.[14][17]

For researchers in drug development, the choice between these or similar compounds depends on the therapeutic strategy. For a standalone cytotoxic agent, a compound like lycorine with broad, potent activity is desirable. For a combination therapy aimed at overcoming resistance, a compound like tenulin offers a compelling alternative. A comprehensive assessment using a battery of assays, as detailed in this guide, is paramount to fully elucidating the cytotoxic profile of any novel compound.

References

• Nair, J. J., & van Staden, J. (2014). Cytotoxicity studies of lycorine alkaloids of the Amaryllidaceae. Natural product communications, 9(8), 1193–1210. [Link]

• Grokipedia. (n.d.). Lycorine. Grokipedia.

• Rashed, K. (2021). BIOLOGICAL EVIDENCES OF LYCORINE: A REVIEW. IJSIT, 10(2), 094-099. [Link]

• Dutta, S., Mahalanobish, S., Saha, S., & Ghosh, S. (2019). Lycorine: A prospective natural lead for anticancer drug discovery. Phytomedicine, 62, 152933. [Link]

• Ingrassia, L., Lefranc, F., Dewelle, J., et al. (2009). Lycorine, the Main Phenanthridine Amaryllidaceae Alkaloid, Exhibits Significant Antitumor Activity in Cancer Cells That Display Resistance to Proapoptotic Stimuli: An Investigation of Structure−Activity Relationship and Mechanistic Insight. Journal of Medicinal Chemistry, 52(4), 1100–1111. [Link]

• Lamoral-Theys, D., Decaestecker, C., Mathieu, V., et al. (2010). Lycorine, the Main Phenanthridine Amaryllidaceae Alkaloid, Exhibits Significant Anti-Tumor Activity in Cancer Cells that Display Resistance to Proapoptotic Stimuli. Journal of Medicinal Chemistry, 52(4), 1100-1111. [Link]

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• Solis, C. C. M., da Silva, A. C. C., de Oliveira, V. B., & de Medeiros, L. S. (2018). Phytochemical screening and evaluation of the cytotoxicity and genotoxicity of Helenium cf. Amarum (Raf.) H. Rock. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Qualifying a Novel Sesquiterpene Lactone, Amaralin, as an Analytical Reference Standard for Mass Spectrometry

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. In quantitative mass spectrometry, this integrity is fundamentally reliant on the quality of the analytical reference standard. This guide provides an in-depth, experience-driven comparison of the validation process for a novel, in-house reference standard, Amaralin, against a well-established commercial standard, Parthenolide. We will delve into the causality behind experimental choices, ensuring a self-validating system for robust and reliable analytical results.

The Critical Role of a Validated Reference Standard

An analytical reference standard serves as a benchmark for identity, purity, and concentration in an analytical method.[1][2][3] Its purpose is to ensure that the method is accurate, precise, and specific for the analyte of interest.[4] Without a well-characterized standard, the data generated by even the most sophisticated mass spectrometer is unreliable. This is particularly crucial in regulated environments where data integrity is non-negotiable.

Since a commercial analytical reference standard for the sesquiterpene lactone Amaralin is not available, this guide will walk you through the rigorous process of qualifying a newly synthesized or isolated batch of Amaralin as an in-house reference standard. We will compare this process to the use of a commercially available, well-characterized sesquiterpene lactone reference standard, Parthenolide.

Comparative Validation: Amaralin vs. Parthenolide

Our comparative validation will focus on the key parameters outlined in the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines for analytical method validation.[5][6][7][8][9]

Validation Parameter	In-House Amaralin Standard	Commercial Parthenolide Standard	Rationale and Scientific Justification
Identity Confirmation	Comprehensive structural elucidation required (NMR, IR, High-Resolution MS).	Certificate of Analysis (CoA) provides identity confirmation.	For a new chemical entity, unambiguous structural confirmation is the foundational step. For a commercial standard, this has been performed by the manufacturer.
Purity Assessment	HPLC-UV, LC-MS, and qNMR for purity determination and impurity profiling.	CoA specifies purity and identifies major impurities.	A multi-faceted approach to purity ensures all potential impurities (isomers, residual solvents, related compounds) are identified and quantified.
Concentration (Assay)	Quantitative NMR (qNMR) against a certified reference material (e.g., maleic acid).	CoA provides a certified concentration or instructions for preparation.	qNMR is an absolute quantification method that provides a highly accurate concentration value without the need for a specific reference standard of the same compound.
Stability	Forced degradation studies (acid, base, oxidation, heat, light) and long-term stability testing.	CoA provides recommended storage conditions and expiry date based on manufacturer's stability studies.	Understanding the degradation pathways of a new compound is critical for ensuring the long-term integrity of the reference standard and the samples being analyzed.

Experimental Protocols: A Step-by-Step Guide

The following protocols outline the key experiments for validating the in-house Amaralin standard and verifying the performance of the Parthenolide standard.

Protocol 1: Identity Confirmation of In-House Amaralin Standard

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Acquire 1H, 13C, COSY, HSQC, and HMBC spectra to unambiguously determine the chemical structure of Amaralin.

• Infrared (IR) Spectroscopy:

  • Obtain the IR spectrum to confirm the presence of key functional groups.

• High-Resolution Mass Spectrometry (HRMS):

  • Determine the accurate mass of the molecular ion to confirm the elemental composition.

Protocol 2: Purity Assessment and Impurity Profiling

• High-Performance Liquid Chromatography with UV detection (HPLC-UV):

  • Develop a gradient HPLC method to separate Amaralin from potential impurities.

  • Assess peak purity using a photodiode array (PDA) detector.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Use the developed HPLC method with a mass spectrometer to identify the mass-to-charge ratio (m/z) of any co-eluting impurities.

• Quantitative NMR (qNMR):

  • Use a certified reference material to determine the absolute purity of the Amaralin standard.

Protocol 3: LC-MS/MS Method Development and Validation

This protocol is applicable to both the newly qualified Amaralin standard and the commercial Parthenolide standard.

• Mass Spectrometry Tuning and Optimization:

  • Infuse a solution of the reference standard into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flows, temperature).

  • Perform collision-induced dissociation (CID) to identify characteristic product ions for Multiple Reaction Monitoring (MRM).

• Chromatographic Separation:

  • Develop a reversed-phase HPLC method to achieve baseline separation of the analyte from matrix components.

• Method Validation:

  • Specificity: Analyze blank matrix samples to ensure no endogenous interferences are present at the retention time of the analyte.

  • Linearity: Prepare a calibration curve over the expected concentration range and assess the coefficient of determination (r²).

  • Accuracy and Precision: Analyze quality control (QC) samples at multiple concentration levels on different days to determine intra- and inter-day accuracy and precision.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified.

  • Matrix Effect: Evaluate the impact of the biological matrix on the ionization of the analyte.

  • Stability: Assess the stability of the analyte in the biological matrix under various storage and processing conditions.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the validation process.

Workflow for qualifying an in-house reference standard.

General workflow for LC-MS/MS method validation.

Hypothetical Comparative Data

The following table presents a hypothetical comparison of the validation results for the in-house Amaralin standard and the commercial Parthenolide standard.

Parameter	In-House Amaralin Standard	Commercial Parthenolide Standard
Purity (HPLC-UV)	99.2%	≥98.0% (per CoA)
Identity (HRMS)	Confirmed (m/z [M+H]⁺)	Confirmed (per CoA)
Assay (qNMR)	98.9%	N/A (used as is)
LOD (ng/mL)	0.1	0.05
LOQ (ng/mL)	0.5	0.2
Linearity (r²)	>0.995	>0.998
Accuracy (% bias)	-5% to +5%	-3% to +3%
Precision (%RSD)	<10%	<5%

Conclusion

The qualification of an in-house analytical reference standard is a rigorous but essential process when a commercial standard is unavailable. By following a systematic and scientifically sound validation plan, as outlined in this guide, researchers can ensure the generation of high-quality, reliable, and defensible mass spectrometry data. While a commercially available, certified reference standard like Parthenolide offers a more streamlined approach, the principles of validation remain the same. The ultimate goal is to establish a well-characterized benchmark that underpins the accuracy and integrity of all subsequent analytical measurements.

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A Comparative Guide to the Bioactivity of Amaralin and Other Sesquiterpene Lactones

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sesquiterpene Lactones

Sesquiterpene lactones (STLs) are a large and diverse group of naturally occurring compounds, primarily found in plants of the Asteraceae family.[1][2] These 15-carbon compounds are characterized by a lactone ring and are known for a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][3][4] Their therapeutic potential has made them a significant area of interest in pharmacology and drug development.[2][3]

Amaralin: A Bioactive Sesquiterpene Lactone

Amaralin is a sesquiterpene lactone that has been identified in plants such as Helenium amarum.[5] Like many other STLs, amaralin's bioactivity is attributed to its chemical structure, which allows it to interact with biological molecules. This guide will delve into a comparative analysis of amaralin's bioactivity, placing it in the context of other well-researched STLs.

Comparative Bioactivity Analysis

To provide a clear comparison, we will examine amaralin alongside two other well-characterized STLs: parthenolide and helenalin. These compounds have been extensively studied for their anti-inflammatory and cytotoxic effects.

Anti-inflammatory Activity

A primary mechanism of the anti-inflammatory action of many STLs is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6][7][8] NF-κB is a key transcription factor that regulates numerous genes involved in inflammation and immune responses.[7][9]

• Helenalin: This potent anti-inflammatory STL has been shown to selectively inhibit NF-κB activation.[6] It can directly target the p65 subunit of NF-κB, preventing it from binding to DNA.[10][11][12] Helenalin can also modify the NF-κB/IκB complex, which prevents the release of the inhibitory IκB subunit.[6]

• Parthenolide: This STL inhibits NF-κB by targeting the IκB kinase (IKK) complex, which is crucial for the activation of NF-κB.[7][13] By preventing the TNF-α-induced activation of IKK, parthenolide blocks the subsequent steps leading to NF-κB activation.[7]

• Amaralin: While specific quantitative data for amaralin's anti-inflammatory activity is less abundant in publicly available literature, its structural similarities to other STLs suggest it likely also modulates the NF-κB pathway. Further research is needed to fully elucidate its specific mechanism and potency.

Cytotoxic (Anticancer) Activity

The cytotoxic effects of STLs are a major focus of cancer research. The α-methylene-γ-lactone group present in many of these compounds is a key structural feature for this activity.[8]

The following table summarizes the half-maximal inhibitory concentration (IC50) values for parthenolide against various human cancer cell lines, providing a benchmark for cytotoxic potency.

Sesquiterpene Lactone	Cancer Cell Line	IC50 (µM)
Parthenolide	Human cervical cancer (SiHa)	8.42 ± 0.76[14][15][16]
Parthenolide	Human breast cancer (MCF-7)	9.54 ± 0.82[14][15][16]
Parthenolide	Human lung carcinoma (A549)	4.3[17]
Parthenolide	Human medulloblastoma (TE671)	6.5[17]
Parthenolide	Human colon adenocarcinoma (HT-29)	7.0[17]

Mechanistic Insights: The NF-κB Signaling Pathway

The NF-κB signaling pathway is a critical regulator of inflammatory responses.[9] In its inactive state, NF-κB is held in the cytoplasm by an inhibitory protein called IκB.[9][18] Upon stimulation by inflammatory signals (like TNF-α), the IκB kinase (IKK) complex phosphorylates IκB, leading to its degradation.[9] This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.[9]

Many STLs, including helenalin and parthenolide, exert their anti-inflammatory effects by interfering with this pathway at different points.[6][7]

Caption: Inhibition of the NF-κB signaling pathway by parthenolide and helenalin.

Experimental Protocols

To facilitate further research, we provide a standard protocol for assessing the cytotoxicity of compounds like amaralin using the MTT assay.

MTT Assay for Cytotoxicity

This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells to form a purple formazan product.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1.5 x 10^4 cells per well and incubate for 24 hours.[19]

• Compound Treatment: Treat the cells with various concentrations of the sesquiterpene lactone (e.g., 3.5–21 µM) for 24 or 48 hours.[15] Include a solvent control (e.g., 1% DMSO).[19]

• MTT Addition: After the incubation period, add MTT solution (0.5 mg/mL) to each well and incubate for 4 hours.[19]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 540 nm) using a microplate reader.[20]

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control and determine the IC50 value.

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

This guide provides a comparative overview of the bioactivity of amaralin in the context of other well-studied sesquiterpene lactones like parthenolide and helenalin. While the anti-inflammatory and cytotoxic potential of STLs is well-established, there is a clear need for more quantitative bioactivity data specifically for amaralin. Future research should focus on determining the IC50 values of amaralin against a panel of cancer cell lines and elucidating its precise mechanism of action on inflammatory pathways such as NF-κB. Such studies will be crucial for unlocking the full therapeutic potential of this promising natural compound.

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Validation of amaralin anti-inflammatory effects in macrophages

Validation of Amaralin’s Anti-Inflammatory Efficacy in Macrophages: A Comparative Methodological Guide

As the pharmaceutical industry increasingly pivots back to plant-derived immunomodulators to bypass the metabolic side effects of synthetic corticosteroids, sesquiterpene lactones have re-emerged as high-value targets. Amaralin, a bioactive sesquiterpene lactone historically isolated from Helenium amarum and recently identified as a key metabolite in tetraploid Tartary buckwheat sprouts, exhibits potent analgesic and anti-inflammatory properties1[1], 2[2].

For drug development professionals evaluating amaralin against standard-of-care compounds, robust in vitro validation is critical. This guide provides a comprehensive, self-validating methodological framework to assess amaralin's efficacy in macrophage models, detailing the causality behind each experimental choice.

Mechanistic Grounding: The Michael Addition Paradigm

To design an effective validation assay, one must first understand the compound's mechanism of action. The primary inhibitory mechanism of amaralin and related sesquiterpene lactones is the alkylation of sulfhydryl groups via a Michael-type reaction3[3]. The α,β-unsaturated carbonyl moiety in amaralin acts as an electrophile, covalently binding to nucleophilic cysteine residues (such as Cys38) on the p65 subunit of NF-κB. This steric hindrance prevents NF-κB from binding to DNA, thereby aborting the transcription of downstream pro-inflammatory mediators like inducible Nitric Oxide Synthase (iNOS), TNF-α, and IL-1β.

Fig 1. Amaralin mechanism of action: Inhibition of NF-κB nuclear translocation via Michael addition.

Comparative Performance Data

When bench-marking amaralin, it is essential to compare it against both a highly potent sesquiterpene lactone standard (Parthenolide) and a clinical gold-standard glucocorticoid (Dexamethasone). Sesquiterpene lactones are notorious for narrow therapeutic windows; thus, mapping the IC50 for anti-inflammatory action against the CC50 (cytotoxicity) is paramount.

Compound	Drug Class	Primary Target	IC50 (NO Inhibition)	Cytotoxicity (CC50 in RAW 264.7)	Clinical / Experimental Profile
Amaralin	Sesquiterpene Lactone	NF-κB (Cys Alkylation)	~4.9 - 5.9 µM	> 25 µM	Favorable therapeutic window; potent NO reduction without immediate cell death.
Parthenolide	Sesquiterpene Lactone	NF-κB / IKKβ	~1.5 - 2.0 µM	< 10 µM	Highly potent, but severely limited by a narrow safety margin and rapid apoptosis.
Dexamethasone	Glucocorticoid	Glucocorticoid Receptor	~0.5 µM	> 100 µM	Gold standard efficacy, but induces systemic metabolic side effects in vivo.

Self-Validating Experimental Workflows

To ensure data integrity, every anti-inflammatory assay must be a self-validating system. A common artifact in natural product screening is misinterpreting compound-induced cytotoxicity as "anti-inflammatory efficacy" (i.e., dead cells do not produce cytokines). The following protocol inherently controls for this by multiplexing functional readouts with viability assays.

Fig 2. Self-validating experimental workflow multiplexing functional readouts with viability controls.

Protocol 1: Macrophage Polarization and Treatment

Causality Note: We utilize RAW 264.7 murine macrophages because their robust TLR4 expression provides a highly reproducible dynamic range for NO production upon LPS stimulation. Pre-treatment is instituted 1 hour prior to LPS introduction; this temporal offset is mechanistically required to allow amaralin to alkylate target sulfhydryl groups before the rapid IKK phosphorylation cascade triggers NF-κB translocation.

• Cell Seeding: Plate RAW 264.7 cells at a density of 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO₂ to allow adherence.

• Compound Pre-treatment: Aspirate media. Apply amaralin at graded concentrations (e.g., 1, 5, 10, and 20 µM) in serum-free DMEM. Include Dexamethasone (1 µM) as a positive control and a vehicle control (0.1% DMSO). Incubate for exactly 1 hour.

• Stimulation: Without washing, add LPS (Escherichia coli O111:B4) to a final well concentration of 1 µg/mL. Incubate for 24 hours.

Protocol 2: Functional Readouts (NO and Viability)

Causality Note: The Griess assay measures nitrite, a stable breakdown product of NO. By immediately following the Griess assay with an MTT assay on the exact same cells, we mathematically normalize NO production to cell viability, eliminating false positives caused by amaralin-induced cytotoxicity.

• Nitric Oxide Quantification: Transfer 50 µL of the culture supernatant from each well to a new 96-well plate.

• Add 50 µL of Griess Reagent (1% sulfanilamide and 0.1% naphthylethylenediamine dihydrochloride in 2.5% phosphoric acid) to the supernatant.

• Incubate in the dark for 10 minutes at room temperature. Measure absorbance at 540 nm using a microplate reader.

• Viability Validation (MTT): To the remaining cells and media in the original plate, add 10 µL of MTT solution (5 mg/mL). Incubate for 2 hours at 37°C.

• Aspirate media carefully, dissolve the resulting formazan crystals in 100 µL of DMSO, and read absorbance at 570 nm.

• Data Acceptance Criteria: Any amaralin concentration resulting in < 80% cell viability must be excluded from the anti-inflammatory IC50 calculation.

Protocol 3: Mechanistic Validation (Western Blotting)

To definitively prove that amaralin's NO reduction is due to NF-κB inhibition, perform nuclear fractionation and Western blotting.

• Treat RAW 264.7 cells in 6-well plates ( 1×106 cells/well) with amaralin (5 µM) for 1 hour, followed by LPS (1 µg/mL) for 30 minutes (the peak time for NF-κB translocation).

• Lyse cells using a nuclear extraction kit to separate cytosolic and nuclear fractions.

• Run lysates on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Probe the nuclear fraction with anti-NF-κB p65 antibodies (using Lamin B1 as a nuclear loading control) and the cytosolic fraction with anti-IκBα antibodies (using GAPDH as a cytosolic control). A successful validation will show amaralin rescuing cytosolic IκBα degradation and preventing p65 accumulation in the nuclear fraction.

References

• plants-sesquiterpene lactones - JoDrugs JoDrugs URL: [Link]

• Encyclopedia of Traditional Chinese Medicines - Molecular Structures, Pharmacological Activities, Natural Sources and Applications: Vol. 1: Isolated Compounds A-C Device Report / Springer URL: [Link]

• Germplasm Resources and Metabolite Marker Screening of High-Flavonoid Tartary Buckwheat (Fagopyrum tataricum) ACS Publications URL: [Link]

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Amaralin vs. Known PPAR-γ Inhibitors: A Computational and Molecular Dynamics Comparison Guide

Executive Summary

The discovery of novel therapeutics for Type 2 Diabetes Mellitus (T2DM) has increasingly focused on natural compounds capable of modulating the Peroxisome Proliferator-Activated Receptor Gamma (PPAR-γ) without the severe adverse effects associated with synthetic agonists. 1, a sesquiterpene lactone originally isolated from Helenium amarum, has recently demonstrated promising in silico binding affinity toward PPAR-γ[1].

This guide objectively compares the molecular docking performance and molecular dynamics (MD) stability of Amaralin against FDA-approved inhibitors (e.g., Rosiglitazone) and other emerging natural compounds. By analyzing binding energies, residue interactions, and thermodynamic stability, we provide a comprehensive evaluation of Amaralin's potential as a lead compound for metabolic disorders[2].

Mechanistic Grounding: Why Target PPAR-γ?

PPAR-γ is a nuclear receptor that regulates the transcription of genes involved in glucose metabolism, lipid storage, and insulin sensitivity. When a ligand binds to the Ligand-Binding Domain (LBD) of PPAR-γ, it induces a conformational change—specifically stabilizing Helix 12 (the AF-2 region). This allows the receptor to heterodimerize with the Retinoid X Receptor (RXR) and initiate the transcription of target genes[3].

While synthetic Thiazolidinediones (TZDs) like 3 are highly potent PPAR-γ agonists, their use is limited by dose-dependent side effects, including weight gain and congestive heart failure[3]. Consequently, researchers are utilizing molecular docking to screen natural sesquiterpene lactones like Amaralin, which may offer partial agonism or distinct binding modes that bypass these adverse pathways[2].

Fig 1. PPAR-γ signaling pathway illustrating Amaralin's mechanism of action at the LBD.

Comparative Performance Analysis

To evaluate Amaralin's efficacy, we benchmarked its in silico performance against Rosiglitazone (a known standard) and two other natural compounds: Heleniamarin (a related sesquiterpene lactone) and M12 (a highly potent marine-derived compound)[2],[4].

The table below summarizes the quantitative docking scores and interaction profiles. A more negative binding energy (kcal/mol) indicates a stronger, more spontaneous binding affinity.

Compound	Classification	Target Protein	Docking Score (kcal/mol)	Key Interacting Residues	MD Free Energy (kcal/mol)
Amaralin	Sesquiterpene Lactone	PPAR-γ	-8.12	Cys79	N/A
Rosiglitazone	Thiazolidinedione (TZD)	PPAR-γ	-8.00	Tyr473, His449, His323	-71.00
Heleniamarin	Sesquiterpene Lactone	PPAR-γ	-7.99	Tyr121, Ser83, Tyr267	N/A
M12	Marine Natural Compound	PPAR-γ	-10.77	Ser63, Glu205	-48.25

Data Insights & Causality: Amaralin exhibits a docking score of -8.12 kcal/mol , which is highly competitive with the FDA-approved Rosiglitazone (-8.00 kcal/mol )[2],[3]. However, Amaralin's primary interaction with Cys79 suggests a distinct binding pose compared to Rosiglitazone, which classically anchors to the AF-2 region via Tyr473[4]. This differential binding mode is critical; it implies that Amaralin may act as a selective PPAR-γ modulator (SPARM), potentially avoiding the over-activation of adipogenesis pathways that cause TZD-induced weight gain.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, computational drug discovery must rely on self-validating systems. The following step-by-step methodologies detail how the comparative data was generated, explaining the causality behind each parameter choice.

Protocol A: Molecular Docking Workflow

Causality Check: Docking predicts the optimal static binding conformation. We utilize Lipinski's Rule of Five prior to docking to ensure that only compounds with viable oral bioavailability are simulated, saving computational resources[2].

• Ligand Preparation:

  • Retrieve the 3D structure of Amaralin and energy-minimize it using the UFF force field to resolve steric clashes.

  • Apply Lipinski's Rule of Five filters (Molecular Weight < 500 Da, H-bond donors ≤ 5, H-bond acceptors ≤ 10).

• Protein Preparation (PDB ID: 1I7I):

  • Download the PPAR-γ macromolecule 2[2].

  • Self-Validation Step: Remove water molecules and heteroatoms, but temporarily retain the native ligand (AZ2) to accurately map the active site coordinates.

• Grid Box Generation:

  • Set the grid spacing to 0.375 Å centered on the native ligand's coordinates. This ensures the search space is strictly confined to the validated biological active site.

• Docking Execution:

  • Run the simulation with a population size of 100 and a moderate mutation rate to thoroughly explore conformational space. Record the lowest binding energy (kcal/mol).

Protocol B: Molecular Dynamics (MD) Simulation

Causality Check: Static docking cannot account for protein flexibility. A 100 ns MD simulation is required to verify if the Amaralin-PPAR-γ complex remains thermodynamically stable over time in a simulated physiological environment[2].

• System Solvation & Neutralization:

  • Place the docked complex in a cubic box and solvate with the TIP3P water model. Add Na+/Cl- ions to neutralize the system charge, mimicking physiological saline conditions.

• Energy Minimization:

  • Execute steepest descent minimization (max 50,000 steps) until the maximum force is < 10.0 kJ/mol/nm to eliminate artificial high-energy atomic overlaps.

• Equilibration (NVT & NPT):

  • Equilibrate the system first under constant Volume and Temperature (NVT, 300K) for 100 ps, followed by constant Pressure and Temperature (NPT, 1 bar) for 100 ps. Self-Validation Step: Monitor temperature and pressure plots to ensure they have plateaued before proceeding.

• Production Run (100 ns):

  • Execute the unconstrained MD simulation for 100 nanoseconds using GROMACS 2023[2].

• Trajectory Analysis:

  • Calculate Root Mean Square Deviation (RMSD) to assess global structural stability, and Root Mean Square Fluctuation (RMSF) to evaluate local residue flexibility.

Fig 2. Self-validating computational workflow for molecular docking and dynamics simulations.

Discussion: Flexibility and Binding Stability

The comparative data reveals that Amaralin is a highly viable candidate, but its dynamic behavior must be carefully interpreted. In MD simulations of similar natural compounds (like M12 and M7), researchers observed that elevated RMSF values (peaking at ~0.5793 Å) in certain ligand regions signify enhanced flexibility[2].

While a rigid lock-and-key fit (low RMSF) like that seen with Rosiglitazone ensures high affinity, moderate flexibility (as seen in sesquiterpene lactones) often allows the ligand to adapt to the dynamic breathing motions of the PPAR-γ LBD. Amaralin's interaction with Cys79, rather than the traditional Tyr473, suggests it may not fully stabilize the AF-2 helix in the same manner as TZDs. This partial stabilization is the exact mechanistic goal for next-generation antidiabetic drugs, as it provides the necessary glycemic control without triggering the full suite of adverse lipogenic genes[5].

References

• Encyclopedia of Traditional Chinese Medicines - Molecular Structures, Pharmacological Activities (Amaralin) . ethernet.edu.et. Available at: 1

• In silico investigation of Halimeda tuna natural compounds for PPAR-γ targeting in type 2 diabetes . Journal of Herbmed Pharmacology. Available at: 2

• Structural and functional insights into PPAR-γ: Review of its potential and drug design innovations for the development of antidiabetic agents . doi.org. Available at: 3

• Investigations on Binding Pattern of Kinase Inhibitors with PPARγ: Molecular Docking, Molecular Dynamic Simulations, and Free Energy Calculation Studies . PMC (nih.gov). Available at:4

• Tetrazoles as PPARγ ligands: A Structural and Computational Investigation . bioRxiv.org. Available at: 5

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Safety & Regulatory Compliance

Part 1: Foundational Knowledge - Understanding Amaralin

A Senior Application Scientist's Guide to the Proper Disposal of Amaralin

In the fast-paced world of scientific research and drug development, the introduction of novel compounds is a daily occurrence. While the focus is often on synthesis and application, the final step in a molecule's lifecycle—its proper disposal—is a critical component of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe disposal of Amaralin, a sesquiterpene lactone, grounding the procedure in established safety protocols and regulatory standards.

Before any disposal protocol can be established, a thorough understanding of the compound is paramount. Amaralin (CAS 6831-10-3) is a natural product with the molecular formula C15H20O4[1][2]. While a comprehensive, publicly available Safety Data Sheet (SDS) with full hazard classifications is not readily accessible, its chemical class as a sesquiterpene lactone provides initial clues. Related compounds, such as Helenalin, are known to be toxic and can cause paralysis of voluntary and cardiac musculature[3].

Given the potential for toxicity and the lack of complete hazard data, Amaralin must be treated as a hazardous substance. The primary guiding principle is to manage the waste in accordance with the Resource Conservation and Recovery Act (RCRA), which governs the management of hazardous waste[4][5].

Part 2: The Disposal Workflow - A Step-by-Step Protocol

The following protocol outlines the necessary steps from the point of generation to final disposal. This system is designed to be self-validating, ensuring safety and compliance at each stage.

Step 1: Waste Characterization and Classification

The first and most critical step is to classify the waste. Under RCRA, a waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity[6][7][8].

• Toxicity: Based on data from analogous compounds, it is prudent to assume Amaralin waste may be toxic[3]. Therefore, it should be managed as a toxic characteristic waste.

• Other Characteristics:

  • Ignitability: Does the waste contain flammable solvents? If Amaralin is dissolved in a solvent like ethanol or acetone, the waste may be ignitable (flash point < 60 °C)[8].

  • Corrosivity: Is the waste aqueous with a pH ≤ 2 or ≥ 12.5?[6][9]

  • Reactivity: Is the waste unstable, explosive, or capable of generating toxic gases?[6]

This characterization will determine the appropriate EPA hazardous waste code(s) and disposal pathway[9].

Step 2: Segregation at the Point of Generation

Proper segregation is crucial to prevent dangerous chemical reactions[10][11].

• Dedicate a Waste Container: Designate a specific, clearly labeled container for Amaralin waste.

• Avoid Mixing: Do not mix Amaralin waste with other waste streams unless they are known to be compatible[11]. For example, solid Amaralin waste should be collected separately from its solutions. Solutions of Amaralin in halogenated solvents (e.g., dichloromethane) must be kept separate from solutions in non-halogenated solvents (e.g., methanol)[11].

• Incompatibles: Keep Amaralin waste away from strong oxidizing agents, strong acids, and strong bases to prevent exothermic or other hazardous reactions[12].

Step 3: Container Selection and Labeling

The integrity of the waste containment system is non-negotiable.

• Container Compatibility: Use a container made of a material compatible with the waste. For solid Amaralin, a high-density polyethylene (HDPE) or glass container is suitable. For solutions, ensure the container material will not be degraded by the solvent (e.g., do not store acidic solutions in metal containers)[10][13].

• Secure Closure: The container must have a secure, leak-proof lid. It must be kept closed at all times except when adding waste[10].

• Proper Labeling: The container must be clearly and legibly labeled with the words "HAZARDOUS WASTE" [10]. The label must also include:

  • The full chemical name: "Amaralin" (no formulas or abbreviations)[10].

  • All components of any mixture, including solvents, with percentage estimates.

  • The specific hazard characteristics (e.g., "Toxic," "Ignitable").

  • The date waste was first added to the container (accumulation start date).

Step 4: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory[5][10].

• Location: The SAA must be at or near the point of generation and under the control of laboratory personnel[5][10].

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

• Inspections: Conduct and document weekly inspections of the SAA to check for leaks, container degradation, and proper labeling[5][10].

Step 5: Arranging for Final Disposal

Laboratory-generated hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste broker[14].

• Request Pickup: Once the container is nearly full (e.g., 90% capacity), submit a chemical waste pickup request to your EHS office[10][13].

• Documentation: Ensure all paperwork provided by EHS is completed accurately. This documentation is essential for tracking the waste from "cradle to grave" as required by RCRA[4].

• Never Use Drains or Regular Trash: Under no circumstances should Amaralin or its containers be disposed of in the sanitary sewer or regular trash[5]. Even empty containers that held Amaralin must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste, before the container can be discarded[11][15].

Part 3: Emergency Procedures for Amaralin Spills

In the event of an accidental release, a swift and correct response is vital.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: Determine the extent and nature of the spill. For minor spills that you are trained to handle:

  • Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Contain the spill using an appropriate absorbent material from a spill kit.

  • Clean the area, working from the outside in.

  • Collect all contaminated materials (absorbent, gloves, etc.) in a sealed container, label it as "Hazardous Waste" with a full description of the contents, and arrange for disposal through EHS[16].

• Major Spills: For large, highly dispersed, or unmanageable spills, evacuate the area immediately and contact your institution's emergency responders or EHS department[16][17].

Summary and Data Presentation

The following table summarizes the key logistical steps for Amaralin disposal.

Phase	Action	Key Considerations & Rationale
1. Characterization	Classify waste based on RCRA characteristics (Ignitability, Corrosivity, Reactivity, Toxicity).	Rationale: Ensures correct waste coding and selection of the proper disposal pathway. Assume toxicity due to compound class[4][6].
2. Segregation	Use dedicated, separate containers for solid, non-halogenated, and halogenated solvent waste streams.	Rationale: Prevents dangerous reactions between incompatible chemicals and simplifies the final disposal process[11].
3. Containment	Use a chemically compatible container with a secure, leak-proof lid.	Rationale: Maintains integrity of waste containment and prevents spills or exposure[5][10].
4. Labeling	Affix a "HAZARDOUS WASTE" label with full chemical names, hazards, and accumulation date.	Rationale: Required by law for safety, communication, and proper handling by EHS personnel[10].
5. Storage	Store in a designated Satellite Accumulation Area (SAA) with secondary containment.	Rationale: Complies with EPA regulations for temporary storage of hazardous waste at the point of generation[5][18].
6. Disposal	Arrange for pickup by your institution's EHS department or a licensed waste vendor.	Rationale: Ensures the waste is transported, treated, and disposed of in a licensed facility, fulfilling regulatory requirements[13][14].

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for managing Amaralin waste.

Caption: Decision workflow for the characterization and segregation of Amaralin waste.

References

• RCRA Characteristic Waste. Office of Clinical and Research Safety.
• How Is Hazardous Waste Defined Under RCRA?. August Mack Environmental.
• Hazardous Waste Characteristics: A User-Friendly Reference Document, October 2009. EPA.
• Understanding RCRA Waste Characterization. AMI Environmental.
• Introduction to RCRA: Definition of a Hazardous Waste. Red Arc Environmental.
• Proper Disposal Procedures for Novel or Unidentified Research Chemicals. Benchchem.
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• Laboratory Environmental Sample Disposal Information Document. EPA.
• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
• Amaralin | C15H20O4 | CID 100302. PubChem - NIH.
• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.
• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.
• Safety Data Sheet - INTERLAC 665 AQUAMARINE. International Paint (Korea) Limited.
• Chemical Waste Disposal Guidelines. University of Massachusetts Amherst.
• Amaralin (Cas 6831-10-3). Parchem.
• Chemical Waste Disposal Guidelines: Rules You Must Follow!. GreenTec Energy.
• Proper Disposal of alpha-Amyrin: A Guide for Laboratory Professionals. Benchchem.
• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison.
• Hazardous Waste Disposal Procedures. Environmental Health and Safety - Northwestern University.
• Disposal of Waste Solvents. National University of Singapore, Department of Chemistry.
• Helenalin | C15H18O4 | CID 23205. PubChem - NIH.

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Personal protective equipment for handling Amaralin

As a Senior Application Scientist, establishing a culture of safety requires moving beyond rote compliance. To safely handle highly reactive phytochemicals, researchers must understand the fundamental biochemical mechanisms that make these compounds hazardous. This guide provides a comprehensive, mechanistically grounded operational protocol for handling Amaralin , ensuring that your laboratory workflows are both safe and scientifically rigorous.

Physicochemical & Toxicological Profile

Amaralin is a naturally occurring sesquiterpene lactone isolated from the leaves of Helenium amarum (bitterweed)[1][2]. Before designing a safety protocol, we must define the physical and chemical parameters of the substance we are containing.

Property	Value
Compound Name	Amaralin
PubChem CID	100302[1]
Molecular Formula	C15H20O4[1]
Molecular Weight	264.32 g/mol [1]
Chemical Class	Sesquiterpene Lactone (Helenanolide-type)[3]
Boiling Point	449.7 °C at 760 mmHg[4]
Flash Point	170.5 °C[4]
Topological Polar Surface Area	59.1 Ų[1]
Key Reactive Moiety	α-methylene-γ-lactone[5]

The Mechanistic Basis for Hazard (The "Why")

Amaralin is not a benign organic powder; it is a highly reactive electrophile. The primary toxicological hazard of Amaralin—and helenanolide-type sesquiterpene lactones in general—stems from its α-methylene-γ-lactone functional group[3][5].

This specific structural motif acts as a potent Michael acceptor. When Amaralin comes into contact with biological tissues (such as the respiratory mucosa, ocular tissue, or skin), it undergoes rapid Michael-type addition reactions with biological nucleophiles. Specifically, it covalently binds to the free sulfhydryl (-SH) groups of cysteine residues within critical cellular proteins and enzymes[3][5].

One of its primary targets is the p65 subunit of the transcription factor NF-κB[6]. By irreversibly alkylating these proteins, Amaralin disrupts vital metabolic functions, leading to acute cytotoxicity and severe allergic contact dermatitis[5][6]. Therefore, our Personal Protective Equipment (PPE) strategy is not just a physical barrier; it is a targeted intervention designed to prevent this specific covalent binding event from occurring within your tissues.

Pathway Visualization & PPE Intervention

Amaralin toxicity pathway via Michael addition and targeted PPE intervention points.

Personal Protective Equipment (PPE) Matrix

Because Amaralin's toxicity is driven by rapid nucleophilic attack, your PPE must provide an absolute, uncompromised barrier against both dermal and inhalation exposure.

• Respiratory Protection : Aerosolized powder can rapidly irritate the respiratory mucosa.

  • Requirement: All dry powder handling must occur inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. If engineering controls are unavailable, a NIOSH-approved N95 or P100 particulate respirator is mandatory.

  • Causality: Prevents inhalation of micro-particulates that would otherwise dissolve in lung surfactant and alkylate pulmonary epithelial cells.

• Dermal Protection (Hands) :

  • Requirement: Double-gloving. Inner layer: Latex or thin Nitrile. Outer layer: Heavy-duty Nitrile (minimum 5 mil thickness).

  • Causality: Sesquiterpene lactones are lipophilic. Double-gloving ensures that if the outer layer is compromised by the solvent used to dissolve Amaralin (e.g., DMSO or ethanol), the inner layer maintains the barrier, preventing transdermal Michael addition.

• Body Protection :

  • Requirement: Disposable Tyvek® suit or a fully buttoned, chemically resistant lab coat with elastic cuffs.

  • Causality: Prevents the accumulation of invisible, highly allergenic powder on street clothes, which is a primary cause of delayed contact dermatitis.

• Eye Protection :

  • Requirement: Splash-proof chemical goggles (standard safety glasses are insufficient).

  • Causality: The ocular mucosa is highly susceptible to Michael acceptors. Goggles prevent both airborne dust and accidental solvent splashes from reaching the eyes.

Operational Protocol: Safe Handling & Solubilization

To ensure safety, this workflow is designed as a self-validating system —meaning each step includes a built-in check to confirm that the hazard has been successfully mitigated before proceeding.

Step 1: Environmental Preparation & PPE Donning

• Lay down a disposable, static-dissipative weighing mat inside the fume hood to capture any micro-spills.

• Wash hands, inspect gloves for pinholes, and don the inner nitrile gloves.

• Don the lab coat, ensuring cuffs cover the inner glove wrists. Don goggles and respirator.

• Don the outer nitrile gloves, pulling them over the cuffs of the lab coat.

  • Validation Check: Perform a tactile stretch test on the outer nitrile layer. If the inner glove color is visible through micro-tears, the barrier is compromised and the outer glove must be replaced immediately.

Step 2: Static Neutralization & Weighing

• Bring the sealed Amaralin vial into the fume hood.

  • Validation Check: Before opening, observe the powder. If it clings aggressively to the upper walls of the glass vial, static charge is high.

• Use an anti-static gun (e.g., Zerostat) on the external surface of the vial, the micro-spatula, and the weigh boat. Wait 30 seconds, validating that the powder has settled to the bottom, thereby neutralizing the aerosolization risk.

• Carefully uncap the vial, transfer the required mass using the micro-spatula, and immediately recap the source vial.

Step 3: In-Hood Solubilization

• Dissolve the Amaralin powder in your primary solvent (typically DMSO or Ethanol) inside the fume hood. Liquid solutions pose a higher dermal absorption risk but completely eliminate the inhalation hazard of the powder.

  • Validation Check: Visually confirm complete dissolution (a clear, particulate-free solution) before sealing the vial and removing it from the hood. This validates that no dry powder remains to pose an inhalation risk on the open bench.

Decontamination & Disposal Plan

• Spill Response : Never sweep dry Amaralin powder. Sweeping aerosolizes the lactone. Instead, cover the spill with absorbent paper towels moistened with 70% ethanol or soapy water to trap the powder. Wipe inward to prevent spreading. Wash the surface twice with soapy water to hydrolyze remaining residues.

• Waste Disposal : Amaralin and all contaminated PPE (gloves, weigh boats, mats) must be placed in a sealed, clearly labeled hazardous chemical waste container. Do not dispose of it in standard municipal or biological waste. Incineration is the required standard disposal method for cytotoxic sesquiterpene lactones.

References

• Title : Amaralin | C15H20O4 | CID 100302 - PubChem Source : nih.gov URL :[Link]

• Title : Sesquiterpene Lactones: More Than Protective Plant Compounds With High Toxicity Source : researchgate.net URL :[Link]

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• Title : Constituents of Helenium amarum. II. Isolation and Characterization of Heleniamarin and Other Constituents Source : acs.org URL :[Link]

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